Technical Documentation Center

cis-1-Boc-4-Amino-piperidine-3-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: cis-1-Boc-4-Amino-piperidine-3-carboxylic acid

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to cis-1-Boc-4-amino-piperidine-3-carboxylic Acid: A Constrained Amino Acid Scaffold for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of the Piperidine Scaffold and the Emergence of Constrained Analogs The piperidine ring is a cornerstone of medicinal chemist...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Piperidine Scaffold and the Emergence of Constrained Analogs

The piperidine ring is a cornerstone of medicinal chemistry, forming the structural core of a vast number of pharmaceuticals and biologically active natural products.[1][2] Its prevalence is a testament to its favorable physicochemical properties, including chemical stability, and its ability to confer improved pharmacokinetic profiles on drug candidates.[3] The three-dimensional nature of the saturated piperidine ring allows for the precise spatial orientation of substituents, enabling enhanced interactions with biological targets that are often not achievable with flat, aromatic systems.[1]

This guide focuses on a specific, highly functionalized piperidine derivative: cis-1-Boc-4-amino-piperidine-3-carboxylic acid . This molecule is a constrained α,β-amino acid analog, where the piperidine ring locks the relative positions of the amino and carboxylic acid groups. The cis stereochemistry, in particular, defines a specific spatial arrangement that can be invaluable for probing the conformational requirements of biological receptors and enzyme active sites. The tert-butyloxycarbonyl (Boc) protecting group on the ring nitrogen enhances the molecule's utility in organic synthesis by modulating its reactivity and solubility.

Physicochemical Properties

The physicochemical properties of a molecule are critical determinants of its behavior in biological systems and its suitability for drug development. While experimental data for the title compound is scarce, we can infer its key properties based on its structure and data from analogous compounds, such as 1-Boc-piperidine-4-carboxylic acid (CAS 84358-13-4).[6][7]

PropertyExpected Value/CharacteristicRationale and Insights
Molecular Formula C11H20N2O4Based on the chemical structure.
Molecular Weight 244.29 g/mol Calculated from the molecular formula.
Appearance White to off-white solidTypical for Boc-protected amino acids.[8]
Solubility Soluble in organic solvents (e.g., DCM, MeOH, DMSO). Limited solubility in water.The Boc group and the hydrocarbon backbone decrease aqueous solubility, while the polar amino and carboxylic acid groups provide some polarity. Water solubility is expected to be low.[7]
pKa Two pKa values are expected: one for the carboxylic acid (~2-4) and one for the protonated piperidine nitrogen of the free amino group (~9-10).These values are typical for amino acids. Potentiometric titration would be the standard method for experimental determination.[9]
LogP The calculated LogP (octanol-water partition coefficient) is expected to be low, indicating a degree of hydrophilicity.The presence of both hydrogen bond donors and acceptors will influence this value.
Stability Stable under standard laboratory conditions. The Boc group is labile under acidic conditions (e.g., TFA, HCl).The piperidine ring itself is robust. The primary point of reactivity for degradation would be the cleavage of the Boc protecting group.

Synthesis and Methodologies

The synthesis of polysubstituted piperidines with defined stereochemistry is a significant challenge in organic chemistry. Diastereoselective control is paramount to producing the desired cis isomer.[10][11] A plausible synthetic approach to cis-1-Boc-4-amino-piperidine-3-carboxylic acid would likely involve the diastereoselective reduction of a suitable precursor.

One potential strategy involves the hydrogenation of a substituted pyridine precursor, which often yields the cis product.[2] An alternative, more controlled approach could start from a chiral precursor or employ a stereoselective reaction, such as a regioselective epoxide opening.[12]

Proposed Synthetic Workflow: A Diastereoselective Approach

A general, multi-step synthesis can be envisioned, starting from a commercially available piperidone derivative. This workflow prioritizes the establishment of the desired cis stereochemistry.

G cluster_0 Synthetic Workflow A 1. N-Boc-4-piperidone B 2. Introduction of 3-Carboxylate Group (e.g., via enolate chemistry) A->B Reagents: LDA, ClCO2Me C 3. Oximation at C-4 B->C Reagents: Hydroxylamine D 4. Diastereoselective Reduction of Oxime C->D Reagents: H2, Pd/C or NaBH3CN (Control of stereochemistry) E 5. Hydrolysis of Ester D->E Reagents: LiOH, H2O/THF F cis-1-Boc-4-amino-piperidine-3-carboxylic acid E->F Final Product

Caption: A proposed synthetic workflow for cis-1-Boc-4-amino-piperidine-3-carboxylic acid.

Detailed Experimental Protocol: Diastereoselective Reductive Amination

The key step in achieving the desired cis stereochemistry is the diastereoselective reduction of an intermediate. Reductive amination of N-substituted 4-piperidones is a common method for synthesizing 4-aminopiperidines.[13]

Step 1: Synthesis of N-Boc-4-oxopiperidine-3-carboxylate

  • To a solution of N-Boc-4-piperidone in an anhydrous aprotic solvent (e.g., THF) at -78 °C, add a strong base such as lithium diisopropylamide (LDA) to form the corresponding lithium enolate.

  • Quench the enolate with an electrophilic carboxylating agent, such as methyl chloroformate, to introduce the carboxylate group at the 3-position.

  • Purify the resulting β-keto ester by column chromatography.

Step 2: Reductive Amination

  • Dissolve the N-Boc-4-oxopiperidine-3-carboxylate intermediate in a suitable solvent such as methanol.

  • Add an amine source, for example, ammonium acetate, along with a reducing agent like sodium cyanoborohydride. The choice of reducing agent and reaction conditions is critical for controlling the stereoselectivity of the reduction.

  • Monitor the reaction by TLC or LC-MS until completion.

  • Work up the reaction by quenching with water and extracting with an organic solvent.

  • Purify the resulting cis and trans isomers by column chromatography. The relative stereochemistry can be confirmed by NMR spectroscopy.

Step 3: Hydrolysis

  • To the purified cis-1-Boc-4-amino-piperidine-3-carboxylic acid ester, add a solution of lithium hydroxide in a mixture of water and a co-solvent like THF or methanol.

  • Stir the reaction at room temperature until the ester is fully hydrolyzed.

  • Acidify the reaction mixture to a pH of approximately 4-5 to protonate the carboxylate.

  • Extract the product with an appropriate organic solvent and concentrate under reduced pressure to yield the final product.

Applications in Drug Discovery and Medicinal Chemistry

The rigid structure of cis-1-Boc-4-amino-piperidine-3-carboxylic acid makes it an attractive building block for creating molecules with well-defined three-dimensional shapes. Such constrained scaffolds are highly valuable in modern drug discovery for several reasons:

  • Conformational Restriction: By locking the backbone into a specific conformation, these building blocks can increase the binding affinity and selectivity of a ligand for its target protein.[14]

  • Improved Pharmacokinetic Properties: The piperidine core can enhance metabolic stability and modulate solubility and cell permeability.[3]

  • Scaffold for Library Synthesis: The amino and carboxylic acid functionalities provide two convenient points for diversification, allowing for the rapid generation of libraries of compounds for high-throughput screening.

G cluster_0 Library Synthesis Scaffold cis-1-Boc-4-amino-piperidine-3-carboxylic acid Carboxylic Acid Amino Group Library Diverse Chemical Library Compound A Compound B Compound C ... Scaffold->Library Generates R1 R1-COOH R1->Scaffold:f0 Amide Coupling R2 R2-NH2 R2->Scaffold:f1 Amide Coupling

Caption: Role of the scaffold in generating a diverse chemical library.

This constrained amino acid can be incorporated into peptides to create peptidomimetics with enhanced stability and defined secondary structures. Furthermore, it can serve as a key intermediate in the synthesis of novel inhibitors for various enzyme classes, such as proteases and kinases, where precise positioning of functional groups is critical for activity.[15] The 4-amino-substituted piperidine motif is found in a number of bioactive compounds, including CCR5 antagonists for HIV-1 entry inhibition.[16]

Conclusion

Cis-1-Boc-4-amino-piperidine-3-carboxylic acid represents a valuable and versatile building block for medicinal chemistry and drug discovery. Its conformationally constrained structure provides a unique scaffold for the design of potent and selective therapeutic agents. While the synthesis of this specific diastereomer presents challenges, established methods in piperidine chemistry offer viable routes to its production. The continued exploration of such three-dimensional fragments will undoubtedly fuel the discovery of next-generation therapeutics.

References

  • Regio- and Diastereoselective Synthesis of Highly Substituted, Oxygenated Piperidines from Tetrahydropyridines. The Journal of Organic Chemistry. Available from: [Link]

  • Regio- and Diastereoselective Synthesis of Highly Substituted, Oxygenated Piperidines from Tetrahydropyridines. PMC. Available from: [Link]

  • SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose eTheses Online. Available from: [Link]

  • Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. White Rose eTheses Online. Available from: [Link]

  • Regio- and Diastereoselective Synthesis of Polysubstituted Piperidines Enabled by Boronyl Radical-Catalyzed (4+2) Cycloaddition. PubMed. Available from: [Link]

  • 2-substituted piperazines as constrained amino acids. Application to the synthesis of potent, non carboxylic acid inhibitors of farnesyltransferase. PubMed. Available from: [Link]

  • 4-Amino-1-Boc-piperidine - [A0006]. Synthonix. Available from: [Link]

  • Synthesis of cis-3-methyl-4-aminopiperidine Derivatives. ResearchGate. Available from: [Link]

  • 1-(tert-Butoxycarbonyl)-4-piperidinecarboxylic acid | C11H19NO4 | CID 392871. PubChem. Available from: [Link]

  • Synthesis of cis‐3‐methyl‐4‐aminopiperidine Derivatives. ResearchGate. Available from: [Link]

  • Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. PubMed. Available from: [Link]

  • Synthesis, Biological Evaluation, and Structure–Activity Relationships of 4-Aminopiperidines as Novel Antifungal Agents Targeting Ergosterol Biosynthesis. MDPI. Available from: [Link]

  • 1-Boc-4-(N-Boc-amino)piperidine-4-carboxylic acid [189321-65-1]. Peptides. Available from: [Link]

  • Safety Data Sheet. AAPPTec. Available from: [Link]

  • Synthesis and use of 3-amino-4-phenyl-2-piperidones and 4-amino-2-benzazepin-3-ones as conformationally restricted phenylalanine isosteres in renin inhibitors. Journal of Medicinal Chemistry. Available from: [Link]

  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available from: [Link]

Sources

Exploratory

cis-1-Boc-4-amino-piperidine-3-carboxylic acid methyl ester properties

An In-depth Technical Guide to cis-1-Boc-4-amino-piperidine-3-carboxylic acid methyl ester: Properties, Synthesis, and Applications Introduction cis-1-Boc-4-amino-piperidine-3-carboxylic acid methyl ester is a synthetic,...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to cis-1-Boc-4-amino-piperidine-3-carboxylic acid methyl ester: Properties, Synthesis, and Applications

Introduction

cis-1-Boc-4-amino-piperidine-3-carboxylic acid methyl ester is a synthetic, chiral building block of significant interest to the pharmaceutical and medicinal chemistry sectors. Its rigid piperidine core, adorned with strategically placed and orthogonally protected functional groups, makes it a valuable intermediate for constructing complex, biologically active molecules.[1] The piperidine scaffold is a privileged structure in drug discovery, appearing in numerous approved therapeutic agents. This guide provides a comprehensive overview of the compound's properties, a detailed look into its synthesis, and a discussion of its applications, tailored for researchers and drug development professionals. The unique arrangement of a tert-butyloxycarbonyl (Boc) protected amine and a methyl ester in a cis-configuration allows for selective and predictable chemical transformations, making it a powerful tool in the synthesis of novel chemical entities.[1]

Physicochemical and Structural Properties

The utility of this compound is fundamentally derived from its distinct molecular architecture. The cis-stereochemistry of the substituents on the piperidine ring imparts a specific three-dimensional shape that can be crucial for molecular recognition and binding to biological targets.

Compound Identification

A clear identification of this molecule is critical for sourcing and regulatory purposes. The key identifiers are summarized below.

PropertyValue
IUPAC Name methyl (3S,4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]piperidine-3-carboxylate[1]
CAS Number 1217684-50-8[1][2]
Molecular Formula C₁₂H₂₂N₂O₄[1]
Molecular Weight 258.31 g/mol [1]
Canonical SMILES CC(C)(C)OC(=O)NC1CCNCC1C(=O)OC[1]
Molecular Structure

The structure features a piperidine ring with a Boc-protected amine at the 4-position and a methyl ester at the 3-position, oriented in a cis relationship. The Boc group serves as a robust protecting group for the amine, preventing its participation in reactions until its selective removal is desired, typically under acidic conditions. The methyl ester provides a handle for further modifications, such as amide bond formation or reduction.

N1 N C2 C N1->C2 H_N_Ring H N1->H_N_Ring C3 C C2->C3 C4 C C3->C4 C_Ester_CO C=O C3->C_Ester_CO C5 C C4->C5 N_Boc N C4->N_Boc C6 C C5->C6 C6->N1 C_Boc_CO C=O N_Boc->C_Boc_CO H_N_Boc H N_Boc->H_N_Boc O_Boc_CO O C_Boc_CO->O_Boc_CO O_Boc_tBu O C_Boc_CO->O_Boc_tBu C_tBu C O_Boc_tBu->C_tBu C_Me1 C C_tBu->C_Me1 C_Me2 C C_tBu->C_Me2 C_Me3 C C_tBu->C_Me3 O_Ester_CO O C_Ester_CO->O_Ester_CO O_Ester_Me O C_Ester_CO->O_Ester_Me C_Ester_Me C O_Ester_Me->C_Ester_Me

Caption: Molecular structure of the target compound.

Configurational Stability

The stereochemical integrity of the cis relationship is paramount for its function as a defined building block. Academic studies utilizing variable-temperature proton and carbon NMR spectroscopy have investigated the compound's conformational dynamics. These studies confirm its configurational stability at ambient temperatures, which is a critical parameter for its reliable use in multi-step syntheses.[1] The reported Gibbs activation barriers provide quantitative evidence for this stability.[1]

Dynamic ProcessGibbs Activation Barrier (kJ mol⁻¹)
Carbamate (Boc) Rotation58[1]
Piperidine Ring Inversion48[1]

These high barriers indicate that the compound exists as a stable conformer at room temperature, preventing isomerization during storage or reaction workups.

Synthesis and Purification

The synthesis of cis-1-Boc-4-amino-piperidine-3-carboxylic acid methyl ester is a multi-step process that requires careful control of reaction conditions to achieve the desired stereochemistry and purity.

General Synthetic Strategy

A common synthetic approach begins with a suitable piperidine precursor. The strategy involves three primary transformations:

  • Protection of the Ring Amine: The secondary amine of the piperidine ring is protected, often using di-tert-butyl dicarbonate (Boc₂O), to prevent its interference in subsequent steps.[1]

  • Carboxylation: A carboxyl group is introduced onto the piperidine ring.

  • Esterification: The newly introduced carboxylic acid is converted to its methyl ester using methanol, typically under acidic catalysis.[1]

Caption: Generalized synthetic workflow diagram.

Experimental Protocol: Representative Synthesis

This protocol describes a generalized method based on common organic chemistry transformations for related piperidine derivatives.

Objective: To synthesize cis-1-Boc-4-amino-piperidine-3-carboxylic acid methyl ester.

Materials:

  • Appropriate piperidine starting material

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Triethylamine (Et₃N) or other suitable base

  • Dichloromethane (DCM) or other suitable aprotic solvent

  • Methanol (MeOH)

  • Sulfuric acid (H₂SO₄) or other acid catalyst

  • Sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Ethyl acetate and hexanes (or other appropriate eluents)

Procedure:

  • N-Boc Protection:

    • Dissolve the piperidine starting material in DCM in a round-bottom flask.

    • Cool the solution to 0 °C using an ice bath.

    • Add triethylamine (as a base to neutralize the acid byproduct).

    • Slowly add a solution of di-tert-butyl dicarbonate in DCM. The Boc anhydride is the protecting agent for the amine.

    • Allow the reaction to warm to room temperature and stir for 12-16 hours.

    • Monitor the reaction to completion using Thin Layer Chromatography (TLC).

  • Workup and Isolation (Post-Protection):

    • Quench the reaction by adding water.

    • Separate the organic layer. Extract the aqueous layer with DCM.

    • Combine the organic layers and wash sequentially with a mild acid (e.g., 1M KHSO₄), saturated sodium bicarbonate solution, and brine. This sequence removes unreacted base, acid impurities, and water-soluble components.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-Boc protected intermediate.

  • Carboxylation and Esterification:

    • Note: The specific methods for carboxylation to achieve the desired cis-stereochemistry can vary and are often proprietary or found in specialized literature. This step is crucial for establishing the final structure.

    • Following carboxylation, dissolve the resulting carboxylic acid in methanol.

    • Add a catalytic amount of a strong acid, such as sulfuric acid. This catalyzes the Fischer esterification reaction.

    • Reflux the mixture or stir at room temperature until the reaction is complete (monitored by TLC).

  • Final Workup and Purification:

    • Neutralize the reaction mixture carefully with a saturated solution of sodium bicarbonate.

    • Remove the methanol under reduced pressure.

    • Extract the product into an organic solvent like ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

    • Purify the crude product by flash column chromatography on silica gel. The choice of eluent (e.g., a gradient of ethyl acetate in hexanes) is determined by the polarity of the product and impurities. This final step is essential to isolate the product with high purity.

Applications in Research and Drug Development

The value of cis-1-Boc-4-amino-piperidine-3-carboxylic acid methyl ester lies in its versatility as a synthetic intermediate.[1]

  • Scaffold for Complex Molecules: It serves as a rigid scaffold to which other chemical moieties can be attached in a spatially defined manner. The cis-configuration pre-organizes the substituents, which can be advantageous for optimizing binding interactions with a protein target.

  • Peptide Mimetics and Constrained Amino Acids: The structure can be considered a constrained, non-natural amino acid derivative. Incorporating such structures into peptides can enhance their metabolic stability and receptor-binding affinity by reducing conformational flexibility.

  • Fragment-Based Drug Discovery (FBDD): As a fragment, it can be used to probe the binding pockets of enzymes or receptors.[1] Hits from FBDD can be elaborated by chemically modifying the ester or the deprotected amine to grow the fragment into a lead compound.

  • Combinatorial Chemistry: The two distinct functional groups (ester and protected amine) allow for sequential and orthogonal derivatization, making it an ideal building block for creating libraries of related compounds for high-throughput screening.[1]

Handling, Storage, and Safety

Proper handling and storage are crucial to maintain the integrity of the compound and ensure laboratory safety.

  • Handling: Use only under a chemical fume hood.[3] Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[3] Avoid dust formation and inhalation.[3][4] Wash hands thoroughly after handling.[3]

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4] Keep away from incompatible materials such as strong oxidizing agents and strong acids.[3][4]

  • First Aid:

    • Eyes: In case of contact, immediately rinse with plenty of water for at least 15 minutes and seek medical attention.[3]

    • Skin: Wash off immediately with plenty of soap and water.[5]

    • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and seek medical attention.[3]

    • Ingestion: Do NOT induce vomiting. Rinse mouth and call a physician or poison control center immediately.[3]

Conclusion

cis-1-Boc-4-amino-piperidine-3-carboxylic acid methyl ester is a high-value chemical tool for researchers in organic synthesis and drug discovery. Its well-defined stereochemistry, coupled with orthogonally protected functional groups, provides a reliable and versatile platform for the synthesis of complex molecular architectures. Understanding its properties, synthesis, and handling is key to leveraging its full potential in the development of novel therapeutics and other advanced materials.

References

  • Safety Data Sheet. (n.d.). [Link]

  • Arbaciauskiene, E., et al. (n.d.). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. PMC. [Link]

  • Arbaciauskiene, E., et al. (2021, June 22). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. KTU ePubl. [Link]

Sources

Foundational

difference between cis and trans 4-amino-1-boc-piperidine-3-carboxylic acid

An In-depth Technical Guide to the Stereochemical and Conformational Differences Between Cis and Trans 4-Amino-1-Boc-piperidine-3-carboxylic Acid Authored by: Gemini, Senior Application Scientist Abstract The piperidine...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Stereochemical and Conformational Differences Between Cis and Trans 4-Amino-1-Boc-piperidine-3-carboxylic Acid

Authored by: Gemini, Senior Application Scientist

Abstract

The piperidine ring is a cornerstone scaffold in modern medicinal chemistry, appearing in a vast array of pharmaceuticals.[1] The precise three-dimensional arrangement of substituents on this ring is paramount, as it directly governs the molecule's interaction with biological targets. This guide provides a detailed technical analysis of two key diastereomers: cis- and trans-4-amino-1-(tert-butoxycarbonyl)-piperidine-3-carboxylic acid. We will explore the fundamental differences in their stereochemistry, conformational preferences, and spectroscopic signatures, offering field-proven insights for researchers, scientists, and drug development professionals. The causality behind experimental choices for synthesis and characterization will be explained, ensuring a self-validating system of protocols and analysis.

Introduction: The Significance of Stereoisomerism in Piperidine Scaffolds

Substituted piperidines are privileged structures in drug discovery, valued for their favorable physicochemical properties and their ability to present functional groups in well-defined spatial orientations.[1] When the piperidine ring is disubstituted, as in the case of 4-amino-1-Boc-piperidine-3-carboxylic acid, the potential for stereoisomerism arises. The cis and trans diastereomers, while possessing the same molecular formula and connectivity, are distinct chemical entities with different shapes, stabilities, and, consequently, pharmacological profiles. Understanding and controlling this stereochemistry is a critical task in the synthesis of novel therapeutics, as the biological activity often resides in only one isomer.

Molecular Structure and Conformational Analysis

The fundamental difference between the cis and trans isomers lies in the relative orientation of the amino and carboxylic acid groups at the C4 and C3 positions, respectively.

  • cis-isomer : The amino and carboxylic acid groups are on the same face of the piperidine ring.

  • trans-isomer : The amino and carboxylic acid groups are on opposite faces of the ring.

To minimize angular and torsional strain, the piperidine ring predominantly adopts a chair conformation.[2] The stability of this conformation is heavily influenced by the steric hindrance of its substituents, which prefer to occupy the more spacious equatorial positions over the more sterically crowded axial positions.

cluster_cis cis-Isomer Conformation cluster_trans trans-Isomer Conformation cis_chair Chair Conformation (Amino-eq, Carboxyl-ax) cis_desc The bulky Boc-amino group strongly prefers the equatorial position. This forces the adjacent carboxyl group into an axial position, leading to higher steric strain compared to the trans isomer. trans_chair Chair Conformation (Amino-eq, Carboxyl-eq) trans_desc The most stable conformation allows both bulky substituents to occupy equatorial positions. This diequatorial arrangement minimizes 1,3-diaxial interactions, resulting in greater thermodynamic stability.

Caption: Preferred chair conformations for cis and trans isomers.

Conformational Preference and Thermodynamic Stability

The large tert-butoxycarbonyl (Boc) protected amino group creates significant steric bulk.

  • In the trans-isomer , the lowest energy conformation is achieved when both the C4-amino and C3-carboxylic acid groups are in equatorial positions. This diequatorial arrangement minimizes unfavorable 1,3-diaxial steric interactions, making the trans isomer the thermodynamically more stable of the two.[3]

  • In the cis-isomer , it is impossible for both substituents to be equatorial simultaneously. The bulkier Boc-amino group will dominate the conformational preference, occupying the equatorial position. Consequently, the C3-carboxylic acid group is forced into an axial position. This axial-equatorial arrangement is energetically less favorable than the diequatorial conformation of the trans isomer.

This difference in stability is a key factor in synthetic strategies. Protocols that allow for thermodynamic equilibration will typically favor the formation of the trans isomer.[3]

Spectroscopic Differentiation: The Power of ¹H NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is the most definitive and widely used method to distinguish between the cis and trans isomers. The key lies in analyzing the coupling constant (J-value) between the protons at C3 and C4 (H3 and H4).

The magnitude of the ³J coupling constant is dependent on the dihedral angle between the coupled protons, a relationship described by the Karplus equation.[4]

  • Trans Isomer Analysis : In its stable diequatorial conformation, the corresponding protons at H3 and H4 are both axial. The dihedral angle between them is approximately 180°. This anti-periplanar arrangement results in a large coupling constant , typically in the range of 10-13 Hz .[3]

  • Cis Isomer Analysis : In its preferred conformation (equatorial amino, axial carboxyl), the relationship between H3 (equatorial) and H4 (axial) results in a dihedral angle of approximately 60°. This gauche relationship produces a small coupling constant , typically between 2-5 Hz .[3]

This significant difference in the H3-H4 coupling constant provides an unambiguous method for assigning the stereochemistry.

Data Summary: Comparative Properties and NMR Signatures
Featurecis-4-Amino-1-Boc-piperidine-3-carboxylic acidtrans-4-Amino-1-Boc-piperidine-3-carboxylic acid
Relative Stereochemistry Substituents on the same face of the ringSubstituents on opposite faces of the ring
Preferred Conformation C4-NHBoc (eq), C3-COOH (ax)C4-NHBoc (eq), C3-COOH (eq)
Thermodynamic Stability Less stableMore stable
Key ¹H NMR Signature Small ³JH3-H4 coupling constant (~2-5 Hz)Large ³JH3-H4 coupling constant (~10-13 Hz)

Experimental Protocols: A Workflow for Isomer Identification

The following workflow outlines the necessary steps from synthesis to definitive stereochemical assignment.

cluster_workflow Experimental Workflow for Isomer Differentiation cluster_results Interpretation A Synthesis of Piperidine Core (e.g., Pyridine Hydrogenation) B Purification & Isomer Separation (e.g., Column Chromatography, Crystallization) A->B Crude Product C High-Resolution ¹H NMR Acquisition (Solvent: CDCl₃ or D₂O) B->C Isolated Isomer(s) D Analysis of H3-H4 Coupling Region C->D NMR Spectrum E Decision: Stereochemical Assignment D->E F Small J-value (2-5 Hz) => cis-Isomer E->F If J is small G Large J-value (10-13 Hz) => trans-Isomer E->G If J is large

Caption: Standard workflow for synthesis and stereochemical assignment.

General Synthesis Considerations

The synthesis of substituted piperidines can be achieved through various routes, including the hydrogenation of functionalized pyridines or multi-step cyclization strategies starting from acyclic precursors.[1][5] Stereocontrol is the primary challenge.

  • Hydrogenation of Pyridines : The catalytic hydrogenation of a suitably substituted pyridine precursor can lead to a mixture of cis and trans isomers. The diastereomeric ratio is often dependent on the catalyst, solvent, and reaction conditions.

  • Diastereoselective Synthesis : Modern synthetic methods aim to control the stereochemistry during the ring-forming step. For instance, directed hydrogenations or cyclization reactions that proceed through a rigid transition state can heavily favor one diastereomer over the other.

Protocol: ¹H NMR Sample Preparation and Analysis
  • Sample Preparation : Dissolve 5-10 mg of the purified piperidine sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, MeOD, or D₂O) in a standard 5 mm NMR tube.

  • Data Acquisition : Acquire a ¹H NMR spectrum on a spectrometer with a field strength of at least 400 MHz to ensure adequate signal dispersion.

  • Data Processing : Process the raw data (Fourier transform, phase correction, and baseline correction).

  • Signal Assignment : Identify the signals corresponding to the piperidine ring protons. The H3 proton, being adjacent to the electron-withdrawing carboxylic acid group, will typically be downfield from many of the other ring protons. 2D NMR techniques like COSY can be used to confirm the H3-H4 connectivity.

  • Coupling Constant Measurement : Carefully measure the coupling constant (J-value in Hz) for the signal assigned to H3. The multiplicity of this signal (e.g., doublet of doublets) will reveal its coupling to H4 and the adjacent H2 protons. The key is to extract the specific J-value for the H3-H4 interaction.

  • Assignment : Compare the measured JH3-H4 value to the expected ranges to assign the stereochemistry as either cis or trans.

Implications for Drug Discovery and Development

The distinct three-dimensional shapes of cis and trans isomers are critical in a biological context. Drug molecules function by binding to specific pockets on proteins, such as enzymes or receptors. This interaction is highly sensitive to the spatial arrangement of the drug's functional groups.

  • Binding Affinity : The trans isomer, with its diequatorial arrangement, presents its amino and carboxyl groups in a different spatial orientation than the cis isomer. One isomer may fit perfectly into a receptor's binding site, leading to high affinity and potent biological activity, while the other may fit poorly or not at all, rendering it inactive.

  • Pharmacokinetic Properties : Stereochemistry can also influence a molecule's absorption, distribution, metabolism, and excretion (ADME) properties.

  • Regulatory Requirement : Regulatory agencies require that stereoisomeric drugs be well-characterized, and often, the single, most active isomer is developed to maximize efficacy and minimize potential off-target effects from other isomers.

Therefore, the ability to selectively synthesize and definitively characterize molecules like cis- and trans-4-amino-1-Boc-piperidine-3-carboxylic acid is not merely an academic exercise but a prerequisite for modern, rational drug design.

Conclusion

The differentiation between cis- and trans-4-amino-1-Boc-piperidine-3-carboxylic acid is a clear-cut process rooted in the principles of conformational analysis and NMR spectroscopy. The trans isomer is generally the more thermodynamically stable due to its ability to adopt a low-energy diequatorial chair conformation. This conformational preference manifests in a large (~10-13 Hz) ¹H NMR coupling constant between H3 and H4. Conversely, the cis isomer is forced into a higher-energy axial-equatorial conformation, resulting in a small (~2-5 Hz) H3-H4 coupling constant. This reliable spectroscopic signature provides an authoritative method for stereochemical assignment, a critical step in leveraging the versatile piperidine scaffold for the development of precisely engineered therapeutic agents.

References

  • A Comparative Guide to the Conformational Analysis of Piperidine Deriv
  • Conformation of hindered piperidines: Spectroscopic evidence for contribution of boat conform
  • The conformational analysis of saturated heterocycles. Part XXII. Conformation of piperidine: evidence and conclusions from dipole moment studies - Journal of the Chemical Society B: Physical Organic (RSC Publishing).
  • (PDF) Study of minimum energy conformers of N-substituted derivatives of piperidine and pyrrolidine.
  • Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine | Journal of the American Chemical Society.
  • Buy cis-4-Boc-Amino-piperidine-3-carboxylic acid methyl ester | 1217684-50-8 - Smolecule.
  • Facile synthesis of 3-amino substituted piperidines from L-glutamic acid - Open Research@CSIR-NIScPR.
  • 4-Amino-1-Boc-piperidine can be used - Sigma-Aldrich.
  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
  • Supporting Information Hydrogenation of Functionalised Pyridines with a Rhodium Oxide C
  • 4-Amino-1-Boc-piperidine - ChemicalBook.
  • CN107805218B - Method for preparing 4-Boc-aminopiperidine - Google P
  • NMR 5: Coupling Constants - YouTube.

Sources

Exploratory

In-Depth Technical Guide: 1-Boc-4-amino-piperidine-3-carboxylic Acid Stereoisomers

This guide details the stereochemical intricacies, synthesis pathways, and analytical characterization of 1-Boc-4-amino-piperidine-3-carboxylic acid , a critical beta-amino acid scaffold in medicinal chemistry. Introduct...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the stereochemical intricacies, synthesis pathways, and analytical characterization of 1-Boc-4-amino-piperidine-3-carboxylic acid , a critical beta-amino acid scaffold in medicinal chemistry.

Introduction & Structural Significance

The piperidine ring system is ubiquitous in FDA-approved therapeutics. The 1-Boc-4-amino-piperidine-3-carboxylic acid scaffold represents a constrained


-amino acid. Unlike flexible acyclic 

-amino acids, this scaffold locks the amine and carboxylic acid into specific spatial orientations defined by the piperidine chair conformation.

This rigidity makes it invaluable for:

  • Peptidomimetics (Foldamers): Inducing specific secondary structures (e.g., 12-helices or 14-helices) in synthetic peptides.

  • Drug Discovery: Serving as a core pharmacophore for GPCR ligands, protease inhibitors (e.g., Cathepsin K), and antifungal agents where precise vector alignment of functional groups is required for binding affinity.

Stereochemistry & Conformational Analysis[1][2]

Stereoisomers Defined

The molecule possesses two chiral centers at C3 and C4 . This results in four distinct stereoisomers, grouped into two diastereomeric pairs: cis and trans.

ConfigurationRelative StereochemistryRelationshipKey Feature
(3R, 4R) TransEnantiomer of (3S, 4S)Diequatorial (favored) or Diaxial
(3S, 4S) TransEnantiomer of (3R, 4R)Diequatorial (favored) or Diaxial
(3R, 4S) CisEnantiomer of (3S, 4R)One Axial, One Equatorial
(3S, 4R) CisEnantiomer of (3R, 4S)One Axial, One Equatorial
NMR Determination of Configuration

Distinguishing cis from trans diastereomers is critical and is most reliably achieved using


H NMR coupling constants (

)
.
  • Trans-Isomer (Diequatorial): The protons at C3 and C4 are in a trans-diaxial relationship (180° dihedral angle). According to the Karplus equation, this results in a large coupling constant .

  • Cis-Isomer (Axial/Equatorial): The protons are in an axial-equatorial relationship (approx. 60° dihedral angle). This results in a small coupling constant .[1]

Technical Note: In polar solvents (DMSO-


, MeOH-

), the trans isomer predominantly adopts the diequatorial conformation (

or

depending on N-substitution), maximizing the distance between the bulky Boc-amino and carboxylic acid groups.

Synthesis Strategies

Strategy A: Thermodynamic vs. Kinetic Control (Racemic)

The most common industrial route involves the reduction of ethyl 1-benzyl-4-oxopiperidine-3-carboxylate (a


-keto ester). The choice of reducing agent dictates the diastereoselectivity.
  • Kinetic Control (Cis-Selective):

    • Method: Catalytic hydrogenation (e.g.,

      
      , Rh/C or PtO
      
      
      
      ) in acidic media.
    • Mechanism: Hydrogen adds to the least hindered face of the enamine/imine intermediate. The resulting cis isomer is often formed first but is thermodynamically less stable.

  • Thermodynamic Control (Trans-Selective):

    • Method: Dissolving metal reduction (Na/EtOH) or equilibration of the cis isomer using base (NaOEt).

    • Mechanism: The trans isomer places both bulky substituents in equatorial positions, minimizing 1,3-diaxial interactions.

Strategy B: Asymmetric Synthesis (Chiral Pool)

For high enantiopurity without resolution, L-Glutamic acid is a proven starting material.

  • Pathway: L-Glutamic acid

    
     Diester 
    
    
    
    Diol reduction
    
    
    Ditosylate
    
    
    Cyclization with benzylamine.
  • Advantage: Establishes the C4 stereocenter from the natural amino acid, allowing diastereoselective introduction of the C3 center.

Visualization of Synthesis Pathways

SynthesisPathways Start Start: Ethyl 1-benzyl-4-oxo- piperidine-3-carboxylate Enamine Intermediate: Enamine / Imine Start->Enamine NH4OAc / BnNH2 CisRoute Kinetic Reduction (H2, Rh/C, Acid) Enamine->CisRoute TransRoute Thermodynamic Reduction (Na/EtOH or Equilibration) Enamine->TransRoute CisProduct Cis-Isomer (3R,4S) + (3S,4R) J(3,4) ~ 4 Hz CisRoute->CisProduct Major Product TransProduct Trans-Isomer (3R,4R) + (3S,4S) J(3,4) ~ 10 Hz TransRoute->TransProduct Major Product Resolution Chiral Resolution (e.g., O-Acetyl Mandelic Acid) CisProduct->Resolution TransProduct->Resolution Final Pure Enantiomer (e.g., 1-Boc-4-amino...) Resolution->Final Crystallization

Caption: Divergent synthesis pathways for cis- and trans- isomers controlled by reduction conditions.

Experimental Protocols

Protocol 1: Synthesis of Trans-4-Amino-1-Boc-Piperidine-3-Carboxylic Acid (Representative)

This protocol utilizes the thermodynamic preference of the trans isomer.

Reagents:

  • Ethyl 1-benzyl-4-oxopiperidine-3-carboxylate (Starting Material)

  • Ammonium formate[2]

  • 10% Pd/C[2]

  • Ethanol (Absolute)[2]

  • Di-tert-butyl dicarbonate (Boc

    
    O)
    

Step-by-Step Methodology:

  • Enamine Formation & Reduction:

    • Dissolve the

      
      -keto ester (15.3 g, 51.4 mmol) in absolute ethanol (480 mL).
      
    • Add 10% Pd/C (2.4 g) and ammonium formate (15.7 g, 249 mmol).

    • Critical Step: Reflux the mixture for 1 hour under nitrogen. The use of ammonium formate at reflux promotes the formation of the thermodynamically stable trans amine.

    • Cool, filter through Celite, and concentrate to obtain the white solid intermediate.[2]

  • Boc Protection:

    • Redissolve the crude amine in a mixture of chloroform and aqueous NaHCO

      
      .
      
    • Add Boc

      
      O (1.1 equiv) and stir at room temperature for 12 hours.
      
    • Extract with DCM, dry over MgSO

      
      , and concentrate.
      
  • Hydrolysis (Optional for Acid):

    • Treat the ester with LiOH in THF/Water (1:1) at 0°C.

    • Acidify carefully to pH 4 to precipitate the free acid.

Validation:

  • HPLC: Check purity using a Chiralpak AD-H column (Hexane/IPA gradient).

  • NMR: Confirm trans geometry by observing

    
     as a doublet of doublets with 
    
    
    
    Hz.

Applications in Drug Development[3][5][6][7][8]

Foldamers and Peptide Mimetics

The trans-isomer (specifically (3R,4R) or (3S,4S)) is a "helix-former." When incorporated into


-peptide oligomers, the rigid piperidine ring constrains the backbone torsion angles (

), forcing the peptide into a stable 14-helix structure. This is distinct from the 12-helix promoted by five-membered rings (like trans-aminocyclopentanecarboxylic acid).
Pharmacophore Integration
  • Protease Inhibitors: The carboxylic acid moiety serves as a transition-state mimic or "warhead" anchor, while the 4-amino group positions P1/P2 substituents.

  • GPCR Ligands: The piperidine nitrogen (N1) allows for derivatization to reach distal binding pockets, while the amino-acid core mimics endogenous peptide ligands.

References

  • Asymmetric Synthesis of a New Helix-Forming β-Amino Acid: trans-4-Aminopiperidine-3-carboxylic Acid. Source: University of Wisconsin–Madison / Eur. J. Org. Chem.

  • Synthesis of 3,4-disubstituted piperidines by carbonyl ene and Prins cyclizations: switching between kinetic and thermodynamic control. Source: PubMed / NIH

  • Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Source: CSIR-NIScPR

  • Distinguishing Cis and Trans Isomers with 1H NMR Coupling Constants. Source: BenchChem

  • Effect of a cis-4-aminopiperidine-3-carboxylic acid residue on mixed-helical folding. Source: Royal Society of Chemistry (Org. Biomol. Chem.)

Sources

Foundational

Topic: Beta-Amino Acid Piperidine Derivatives for Peptidomimetics

An In-depth Technical Guide for Researchers Abstract The therapeutic potential of peptides is often hindered by their inherent limitations, including poor metabolic stability and low bioavailability. Peptidomimetics, com...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers

Abstract

The therapeutic potential of peptides is often hindered by their inherent limitations, including poor metabolic stability and low bioavailability. Peptidomimetics, compounds that mimic the structure and function of natural peptides, offer a strategic solution to these challenges. This guide provides a comprehensive technical overview of a particularly promising class of peptidomimetics: those built from β-amino acid piperidine derivatives. We explore the synergistic advantages of combining the proteolytic resistance and unique conformational properties of β-amino acids with the privileged, conformationally constrained piperidine scaffold. This document details synthetic strategies, including solution-phase and solid-phase methodologies, provides protocols for characterization with a focus on NMR spectroscopy, and examines their applications in modern drug discovery.

The Peptidomimetic Imperative: Overcoming the Limitations of Natural Peptides

Peptides are central to countless physiological processes, making them attractive candidates for therapeutic intervention.[1] However, their translation from biological molecules to viable drugs is often fraught with challenges. Native peptides are rapidly degraded by proteases, exhibit poor absorption and cell permeability, and their inherent conformational flexibility can lead to reduced receptor affinity and selectivity.[2][3][4]

Peptidomimetics are designed to address these shortcomings by retaining the essential pharmacophoric elements of a peptide while modifying the backbone to enhance drug-like properties.[1][5] This approach aims to create molecules with improved metabolic stability, better bioavailability, and constrained conformations that "pre-organize" the molecule for optimal interaction with its biological target.[3][4]

G cluster_problem The Challenge with Native Peptides cluster_solution The Strategic Solution cluster_goal Desired Outcomes Problem Poor Metabolic Stability Low Bioavailability High Flexibility Solution Design of Peptidomimetics Problem->Solution Goal Enhanced Stability Improved Pharmacokinetics Constrained Conformation Solution->Goal

Figure 1: The rationale for developing peptidomimetics.

Architectural Components: The Synergy of β-Amino Acids and Piperidine Scaffolds

The power of β-amino acid piperidine derivatives lies in the combination of two highly advantageous structural motifs.

The β-Amino Acid Advantage

Unlike their α-amino acid counterparts, β-amino acids possess an additional carbon atom in their backbone.[6] This seemingly minor homologation has profound consequences:

  • Proteolytic Resistance: The altered backbone is no longer a substrate for most common proteases, dramatically increasing the in vivo half-life of the resulting peptidomimetic.[3]

  • Conformational Control: β-amino acids are known to induce stable, well-defined secondary structures, such as 12-, 14-, and 12/10-helices, even in short oligomers.[7][8] This allows for the precise spatial arrangement of side-chain functionalities to mimic the bioactive conformation of the parent peptide.

The Piperidine Scaffold: A Privileged Element in Medicinal Chemistry

The piperidine ring is a six-membered nitrogen-containing heterocycle that is one of the most common scaffolds found in FDA-approved pharmaceuticals.[9][10] Its prevalence is due to a unique combination of properties:

  • Structural Rigidity: The piperidine ring exists predominantly in a chair conformation, which reduces the molecule's overall flexibility and can lock key functional groups into a specific orientation for receptor binding.[11][12]

  • Physicochemical Modulation: The nitrogen atom can act as a hydrogen bond acceptor or, when protonated, a donor. The carbocyclic portion provides lipophilicity. This balance allows for fine-tuning of a drug's solubility and membrane permeability, which are crucial pharmacokinetic (ADME) properties.[13]

  • Synthetic Accessibility: A vast array of synthetic methods exists for creating substituted piperidines, making it a versatile and accessible building block for medicinal chemists.[9]

By incorporating the β-amino acid functionality onto a piperidine ring, we create a monomer that imparts both proteolytic stability and significant conformational constraint, making it an exceptionally powerful tool for peptidomimetic design.

Synthesis and Assembly: Crafting the Peptidomimetic

The synthesis of peptidomimetics containing β-amino acid piperidine derivatives can be approached through both solution-phase chemistry to create the monomers and solid-phase synthesis to assemble the final oligomer.

Key Synthetic Routes to Piperidine β-Amino Acid Monomers

The creation of enantiomerically pure piperidine derivatives is a critical first step. Common strategies often involve intramolecular cyclization reactions where the substrate already contains the necessary nitrogen source and active sites.[9]

  • Chiral Pool Synthesis: Starting from readily available chiral molecules like L-aspartic or L-glutamic acids, organometallic chemistry (e.g., using organozinc reagents) can be employed to build the piperidine ring while retaining stereochemical control.[14]

  • Asymmetric Cyclization: Methods like the aza-Prins reaction or metal-catalyzed cyclizations can construct the piperidine ring with high stereoselectivity.[9] The key challenge in these approaches is achieving precise control over both regio- and stereoselectivity, often requiring chiral ligands or catalysts.[9]

Solid-Phase Peptide Synthesis (SPPS) for Piperidine-Containing Peptidomimetics

Once the protected β-amino acid piperidine monomer is synthesized, it can be incorporated into a peptide sequence using standard solid-phase peptide synthesis (SPPS) techniques. The most common method is the Fmoc/tBu strategy.

SPPS_Workflow Resin 1. Start with Resin-Bound Amino Acid (AA1) Deprotection1 2. Fmoc Deprotection (20% Piperidine in DMF) Resin->Deprotection1 Wash1 3. Wash (DMF, IPA) Deprotection1->Wash1 Coupling 4. Couple Fmoc-Piperidine-β-AA (HBTU/DIEA in DMF) Wash1->Coupling Wash2 5. Wash (DMF) Coupling->Wash2 Repeat 6. Repeat Cycle for Additional Amino Acids Wash2->Repeat Cleavage 7. Cleave from Resin & Deprotect Side Chains (TFA) Repeat->Cleavage Purify 8. Purify Peptidomimetic (HPLC) Cleavage->Purify

Figure 2: General workflow for Fmoc-based Solid-Phase Peptide Synthesis.

Experimental Protocol: Standard Fmoc-SPPS Cycle

This protocol describes a single cycle for adding a Fmoc-protected β-amino acid piperidine derivative to a growing peptide chain attached to a solid support (e.g., Rink Amide resin).

  • Resin Swelling: The resin-bound peptide is swelled in dimethylformamide (DMF) for 30 minutes.

  • Fmoc Deprotection: The N-terminal Fmoc protecting group is removed by treating the resin with a 20% solution of piperidine in DMF.[15] This is typically done in two steps: a quick 2-5 minute treatment followed by a longer 15-20 minute treatment with a fresh solution.[15][16] The piperidine acts as a nucleophile to cleave the Fmoc group and also scavenges the resulting dibenzofulvene byproduct.[16]

  • Washing: The resin is thoroughly washed to remove excess piperidine and byproducts. A typical wash cycle is: DMF (3x), Isopropanol (IPA) (1x), DMF (3x).

  • Coupling: The Fmoc-protected β-amino acid piperidine monomer (3 equivalents) is pre-activated with a coupling reagent like HBTU (3 eq.) and a non-nucleophilic base such as diisopropylethylamine (DIEA) (6 eq.) in DMF. This activated solution is then added to the resin.[15] The coupling reaction is allowed to proceed for 1-2 hours at room temperature.

  • Washing: The resin is washed again with DMF (3x) to remove excess reagents and uncoupled amino acids.

  • Cycle Repetition: The process (steps 2-5) is repeated for each subsequent amino acid in the sequence.

  • Final Cleavage: Once the sequence is complete, the peptidomimetic is cleaved from the resin, and all acid-labile side-chain protecting groups are removed simultaneously using a cleavage cocktail, most commonly containing trifluoroacetic acid (TFA).[17]

Causality Insight: The choice of 20% piperidine in DMF is a balance between efficient Fmoc removal and minimizing potential side reactions. Stronger bases or longer reaction times can lead to undesired modifications. The use of coupling reagents like HBTU generates a highly reactive activated ester of the incoming amino acid, driving the amide bond formation to completion.

Conformational Landscape and Characterization

Understanding the three-dimensional structure of these peptidomimetics is crucial for establishing structure-activity relationships (SAR).

Piperidine Ring Conformation

The piperidine ring predominantly adopts a low-energy chair conformation. Substituents on the ring can exist in either an axial or equatorial position. For most monosubstituted piperidines, the equatorial conformation is energetically favored to minimize steric strain (1,3-diaxial interactions).[11] This conformational preference is a key source of the structural pre-organization that these scaffolds provide.

Figure 3: Chair conformations of a substituted piperidine ring.
Elucidation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for determining the solution-state structure of these molecules.[8]

  • Signal Assignment: 2D NMR experiments like COSY (Correlation Spectroscopy) and TOCSY (Total Correlation Spectroscopy) are used to assign all the proton (¹H) and carbon (¹³C) signals to specific atoms in the molecule.

  • Conformational Analysis:

    • NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy): These experiments detect protons that are close to each other in space (typically < 5 Å), regardless of whether they are connected by bonds. The intensity of a NOE cross-peak is inversely proportional to the sixth power of the distance between the protons, providing crucial distance restraints for structure calculation.[18]

    • J-Coupling Constants: The coupling constant (³J) between two protons separated by three bonds is related to the dihedral angle between them via the Karplus equation. This provides information about backbone and side-chain torsion angles.

By combining distance restraints from NOESY and dihedral angle restraints from J-couplings, a detailed 3D model of the peptidomimetic in solution can be generated.[8]

Applications and Data in Drug Discovery

The unique properties of β-amino acid piperidine derivatives make them suitable for a wide range of therapeutic targets. Their ability to form stable structures allows them to mimic secondary structures like β-turns and helices, which are often involved in protein-protein interactions.[1]

Derivative ClassTherapeutic Target AreaRationale & Key AdvantagesRepresentative Examples/Citations
Piperidine Dicarboxylic Acids Excitatory Amino Acid Receptors (e.g., NMDA)The rigid piperidine scaffold orients the carboxyl groups in a specific spatial arrangement that mimics endogenous ligands like glutamate.[19]Agonists and antagonists for NMDA receptors have been developed.[19]
Polyhydroxylated Piperidines Glycosidase Inhibitors / Receptor LigandsThese "iminosugar" derivatives mimic the structure of carbohydrates. The piperidine ring replaces the pyranose oxygen, leading to potent enzyme inhibition.[20][21]Novel potent ligands for various receptors have been identified, with potential for improved cellular permeability over peptides.[20][21]
Substituted Piperidine Carboxylates Protease Inhibitors (e.g., SARS-CoV-2 PLpro)The piperidine can serve as a P4 group, establishing key interactions (e.g., salt bridges) within the enzyme's active site.[22]Covalent peptidomimetic inhibitors of SARS-CoV-2 papain-like protease have been designed using this scaffold.[22]
General Peptidomimetics Various (GPCRs, PPIs)Incorporation into a peptide sequence induces stable secondary structures, enhances proteolytic stability, and improves pharmacokinetic profiles.[3][23]β-amino acid heterocycles are used to develop antivirals, anti-inflammatories, and receptor agonists/antagonists.[23]

Conclusion and Future Outlook

Beta-amino acid piperidine derivatives represent a powerful and versatile platform in the field of peptidomimetics. They successfully address the core liabilities of natural peptides by providing a conformationally constrained and proteolytically stable backbone. The synthetic accessibility of the piperidine scaffold, combined with the predictable structural influence of β-amino acids, offers a clear and rational path for the design of next-generation therapeutics. Future research will likely focus on expanding the library of available monomers with diverse side-chain functionalities and exploring their incorporation into more complex architectures to tackle challenging biological targets like intracellular protein-protein interactions.

References

  • Syntheses of Peptidomimetics Based on Pyranose and Polyhydroxylated Piperidine Scaffolds. Bentham Science Publisher.
  • Syntheses of Peptidomimetics Based on Pyranose and Polyhydroxylated Piperidine Scaffolds. Bentham Science Publishers.
  • Conformational aspects of the actions of some piperidine dicarboxylic acids at excitatory amino acid receptors in the mammalian and amphibian spinal cord. PubMed. [Link]

  • Solid‐Phase Synthesis of Peptidomimetics with Peptide Backbone Modifications. Wiley Online Library. [Link]

  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. [Link]

  • SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose eTheses Online. [Link]

  • A Convenient Synthesis of Piperidine-Based β-Amino Alcohols from L-Phe and Highly Enantioselective Addition of Diethyl Zinc to Aldehydes. ResearchGate. [Link]

  • Solid-Phase Synthesis of “Mixed” Peptidomimetics Using Fmoc-Protected Aza-β3-amino Acids. Université de Rennes. [Link]

  • Selected β2-, β3- and β2,3-Amino Acid Heterocyclic Derivatives and Their Biological Perspective. MDPI. [Link]

  • Role of peptidomimetics for new drug discovery. World Journal of Advanced Research and Reviews. [Link]

  • NOVEL STRATEGIES FOR THE SYNTHESIS OF β-AMINO ACIDS AND THEIR DERIVATIVES. University of Illinois Urbana-Champaign. [Link]

  • Structure-Based Design of Potent Peptidomimetic Inhibitors Covalently Targeting SARS-CoV-2 Papain-like Protease. MDPI. [Link]

  • Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. National Center for Biotechnology Information. [Link]

  • Piperidine: vibrational assignment, conformational analysis, and chemical thermodynamic propertiest. CDC Stacks. [Link]

  • NMR study of 4-hydroxy-1-methylpiperidine betaine derivatives. ResearchGate. [Link]

  • Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec. [Link]

  • Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. ACS Publications. [Link]

  • Piperidine-based drug discovery. University of Arizona. [Link]

  • Application of Chiral Piperidine Scaffolds in Drug Design. Thieme Connect. [Link]

  • Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Luxembourg Bio Technologies. [Link]

  • Peptides, solid-phase synthesis and characterization. Electronic Journal of Biotechnology. [Link]

  • A Theoretical Study of β-Amino Acid Conformational Energies and Solvent Effect. Scientific Research Publishing. [Link]

  • Aza-Amino Acids Disrupt β-Sheet Secondary Structures. MDPI. [Link]

  • Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. National Center for Biotechnology Information. [Link]

  • Conformation of piperidine and of derivatives with additional ring hetero atoms. ACS Publications. [Link]

  • Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. [Link]

  • Synthesis of chiral-β-amino acids and their applications in Medicinal Chemistry. University of Huddersfield Repository. [Link]

  • β-Amino Acids: Role in Human Biology and Medicinal Chemistry - A Review. Hilaris Publishing. [Link]

  • Theoretical and NMR Conformational Studies of β-Proline Oligopeptides With Alternating Chirality of Pyrrolidine Units. Frontiers in Chemistry. [Link]

  • NMR spectra for βpep-4 variant peptides. ResearchGate. [Link]

  • Interpreting NMR data for beta-peptides using molecular dynamics simulations. PubMed. [Link]

  • Structural Studies of Piperine Inclusion Complexes in Native and Derivative β-Cyclodextrins. MDPI. [Link]

Sources

Exploratory

piperidine-3-carboxylic acid beta-amino acid scaffold

The following technical guide provides an in-depth analysis of the piperidine-3-carboxylic acid scaffold, focusing on its role as a constrained -amino acid in drug design and peptidomimetics. The Piperidine-3-Carboxylic...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide provides an in-depth analysis of the piperidine-3-carboxylic acid scaffold, focusing on its role as a constrained


-amino acid in drug design and peptidomimetics.

The Piperidine-3-Carboxylic Acid Scaffold: A Technical Guide to Constrained -Amino Acids

Executive Summary

Piperidine-3-carboxylic acid, commonly known as Nipecotic Acid , represents a privileged scaffold in medicinal chemistry. Structurally, it is a cyclic, conformationally restricted


-amino acid. Unlike flexible acyclic 

-amino acids (e.g.,

-alanine), the piperidine ring locks the torsion angles between the amino and carboxyl groups, drastically reducing the entropic penalty upon binding to biological targets. This guide details the structural pharmacology of this scaffold, its critical role in GABAergic modulation (exemplified by Tiagabine), and its utility as a building block for stable peptidomimetic foldamers.

Structural Biology & Conformational Analysis

The Constrained -Amino Acid Motif

While often compared to proline (an


-amino acid), piperidine-3-carboxylic acid is topologically distinct. It features a secondary amine embedded in a six-membered ring, separated from the carboxylate by two carbon atoms (

).
  • Stereochemistry: The molecule possesses a chiral center at C3. The (R)-enantiomer is generally the bioactive form for GABA transporter (GAT) inhibition, whereas the (S)-enantiomer is often utilized in foldamer design to induce specific helical screw senses.

  • Bioisosterism: It acts as a rigidified analogue of

    
    -aminobutyric acid (GABA). In GABA, the flexible ethyl chain allows multiple conformations; in nipecotic acid, the "gauche" conformation of the GABA backbone is frozen, mimicking the bioactive conformation required for transporter binding.
    
Comparison of Amino Acid Scaffolds
FeatureProline

-Alanine
Nipecotic Acid
Class Cyclic

-amino acid
Acyclic

-amino acid
Cyclic

-amino acid
Ring Size 5-membered (Pyrrolidine)None6-membered (Piperidine)
Flexibility Rigid (cis/trans isomerism)Highly FlexibleRigid (Chair conformation)
Key Role Turn inducer in proteinsLinker/SpacerGABA mimetic / Foldamer unit

Pharmacological Application: GAT-1 Inhibition

The most prominent application of this scaffold is in the treatment of epilepsy. The GABA transporter 1 (GAT-1) is responsible for the reuptake of GABA from the synaptic cleft.

Mechanism of Action (Tiagabine)

Tiagabine is a lipophilic derivative of (R)-nipecotic acid. The nipecotic acid "head" binds to the substrate site of GAT-1, while a lipophilic diarylalkenyl "tail" attached to the nitrogen extends into a hydrophobic pocket of the transporter, locking it in an open-to-out conformation and preventing GABA uptake.

Signaling Pathway Visualization

The following diagram illustrates the synaptic mechanism where Nipecotic acid derivatives function.

GAT_Inhibition Synapse Synaptic Cleft GABA GABA (Neurotransmitter) Synapse->GABA GAT1 GAT-1 Transporter GABA->GAT1 Substrate Binding PostSynaptic Post-Synaptic Neuron (GABA-A Receptor) GABA->PostSynaptic Activation (Inhibition of firing) Reuptake Reuptake into Presynaptic Terminal GAT1->Reuptake Transport Tiagabine Tiagabine (Nipecotic Acid Scaffold) Tiagabine->GAT1 Competitive Inhibition (Locks Transporter) Tiagabine->Reuptake Blocks

Figure 1: Mechanism of GAT-1 inhibition by Nipecotic Acid derivatives, preventing GABA reuptake and enhancing inhibitory signaling.

Chemical Biology: Peptidomimetics & Foldamers[1][2]

Beyond small molecule drugs, piperidine-3-carboxylic acid is a potent tool in peptide engineering.

  • Foldamers: Oligomers of enantiopure nipecotic acid (e.g., hexamers) adopt stable, non-hydrogen-bonded helical structures in solution, similar to polyproline II helices. This contrasts with acyclic

    
    -peptides which typically form H-bonded 14-helices.
    
  • Peptide Stability: Incorporating this scaffold into a peptide backbone protects against proteolytic degradation (proteolysis) because most peptidases do not recognize the cyclic

    
    -amino acid linkage.
    

Experimental Protocols

Protocol A: Chiral Resolution of Nipecotic Acid

Obtaining enantiopure scaffold is critical. The following protocol uses diastereomeric salt formation.

Reagents:

  • Racemic Ethyl Nipecotate[1][2][3]

  • (+)-O,O'-Dibenzoyl-D-tartaric acid (DBTA) or Di-p-toluoyl-D-tartaric acid.

  • Solvent: Ethanol (96%) or Acetone.

Step-by-Step Methodology:

  • Dissolution: Dissolve 1.0 equivalent of racemic ethyl nipecotate and 1.0 equivalent of (+)-DBTA in boiling ethanol.

  • Crystallization: Allow the solution to cool slowly to room temperature over 12 hours. The diastereomeric salt of the (S)-enantiomer (typically) crystallizes out due to lower solubility.[4]

  • Filtration: Filter the white crystalline solid.

  • Liberation: Suspend the salt in water and basify with

    
     (pH > 10). Extract with Dichloromethane (DCM).
    
  • Hydrolysis: Reflux the ethyl ester in 6M HCl to obtain the free amino acid, (S)-piperidine-3-carboxylic acid.

  • Verification: Check enantiomeric excess (ee) via chiral HPLC or optical rotation.

Protocol B: Solid-Phase Peptide Synthesis (SPPS)

Incorporating Fmoc-Nipecotic Acid (Fmoc-Nip-OH) requires modified coupling conditions due to the steric hindrance of the secondary amine.

Workflow Visualization:

SPPS_Workflow Resin Resin-Peptide-NH2 Activation Activation (HATU/HOAt/DIEA) Resin->Activation Prepare Coupling Coupling (Fmoc-Nip-OH) Activation->Coupling Add to Resin Washing Wash (DMF/DCM) Coupling->Washing 2-4 hours Deprotection Fmoc Removal (20% Piperidine/DMF) Deprotection->Washing Clean Washing->Deprotection Remove Fmoc NextCycle Next AA Coupling Washing->NextCycle Elongate

Figure 2: SPPS Cycle for incorporating sterically hindered Fmoc-Nipecotic Acid.

Detailed Steps:

  • Resin Preparation: Swell Rink Amide or Wang resin in DMF for 30 min.

  • Activation: Dissolve Fmoc-Nipecotic acid (3 eq), HATU (2.9 eq), and HOAt (3 eq) in DMF. Add DIEA (6 eq). Note: HOAt is preferred over HOBt for secondary amines to reduce racemization and improve kinetics.

  • Coupling: Add the activated mixture to the resin. Shake for 2–4 hours (longer than standard

    
    -amino acids).
    
  • Monitoring: The Kaiser test (ninhydrin) may not work well for the secondary amine product. Use the Chloranil test or micro-cleavage LC-MS to verify coupling.

  • Deprotection: Treat with 20% piperidine in DMF (

    
     min).
    
  • Next Step: Coupling the next amino acid onto the secondary amine of the nipecotic acid is difficult. Use strong activators (HATU or PyAOP) and double coupling.

References

  • Kragler, A., et al. (2005). "Novel parent structures for inhibitors of the murine GABA transporters mGAT3 and mGAT4." European Journal of Pharmacology.

  • Andersen, K. E., et al. (1993). "The synthesis of novel GABA uptake inhibitors. 1. Elucidation of the structure-activity studies leading to the choice of (R)-1-[4,4-bis(3-methyl-2-thienyl)-3-butenyl]-3-piperidinecarboxylic acid (tiagabine) as an anticonvulsant drug candidate." Journal of Medicinal Chemistry.

  • Huck, B. R., et al. (1999). "Non-hydrogen-bonded secondary structure in

    
    -peptides: Evidence from circular dichroism of (S)-pyrrolidine-3-carboxylic acid oligomers and (S)-nipecotic acid oligomers." Organic Letters. 
    
  • Gellman, S. H. (1998). "Foldamers: A Manifesto." Accounts of Chemical Research.

  • Perdih, M., et al. (2004). "Resolution of ethyl nipecotate with tartaric acid derivatives." Tetrahedron: Asymmetry.

Sources

Foundational

Sourcing and Synthetic Integration of cis-1-Boc-4-amino-piperidine-3-carboxylic acid in Medicinal Chemistry

The Strategic Value of Piperidine Pharmacophores In modern drug discovery, the transition from flat, sp2-hybridized aromatic rings to three-dimensional, sp3-rich scaffolds is a proven strategy to improve clinical success...

Author: BenchChem Technical Support Team. Date: March 2026

The Strategic Value of Piperidine Pharmacophores

In modern drug discovery, the transition from flat, sp2-hybridized aromatic rings to three-dimensional, sp3-rich scaffolds is a proven strategy to improve clinical success rates. cis-1-Boc-4-amino-piperidine-3-carboxylic acid (CAS: 2493200-83-0)[1] is a highly privileged building block in this paradigm.

The 1,3-disubstitution pattern on the piperidine ring forces the amine and carboxylic acid functional groups into highly specific vectorial projections. When synthesized in the cis configuration, these groups occupy an axial-equatorial relationship that perfectly mimics the dihedral angles of peptide


-turns. This conformational restriction reduces the entropic penalty upon target binding, making this scaffold exceptionally valuable for developing peptidomimetics, kinase inhibitors, and G-protein coupled receptor (GPCR) ligands.

PiperidineRole A cis-1-Boc-4-amino-piperidine- 3-carboxylic acid B Conformational Restriction A->B induces C Vectorial Bond Projection A->C provides D Peptidomimetics B->D enables E Kinase Inhibitors C->E targets F GPCR Ligands C->F targets

Logical relationship of piperidine scaffolds in targeted drug design workflows.

Stereochemical Complexity & Commercial Availability

When sourcing this molecule, researchers face significant stereochemical ambiguity. The relative cis configuration implies two possible enantiomers: (3R,4S) and (3S,4R). Many commercial suppliers provide the racemic mixture (often denoted as rel or rac), while others supply enantiopure batches. Furthermore, to improve shelf-stability and ease of synthesis, suppliers frequently offer the ethyl ester derivative rather than the free carboxylic acid[2][3].

Understanding exactly which stereoisomer and derivative you are purchasing is critical, as downstream pharmacological activity is almost always enantiomer-dependent. Below is a summarized evaluation of current commercial suppliers, highlighting the pricing variance based on stereochemical purity and derivative type.

Table 1: Commercial Suppliers and Pricing of cis-Derivatives
SupplierCompound / StereochemistryCAS NumberQuantityPrice (USD)Lead Time
AK Scientific (3R,4S)-Ethyl ester (Enantiopure)864853-17-81 g$2,028.001 Week
Advanced ChemBlocks rel-(3R,4S)-Ethyl ester (Racemate)264229-35-81 g$550.00Enquiry
4drugdiscovery (3S,4R)-Ethyl ester (Enantiopure)859855-31-51 g$1,380.00Enquiry
Sigma-Aldrich rac-(3R,4S)-Free acid (Racemate)2493200-83-0VariesVariesIn Stock

Data aggregated from commercial catalogs[2][3][4]. Prices are subject to change based on institutional discounts and regional availability.

Supplier Evaluation & Quality Control (QC) Protocols

The Causality of Epimerization: The most critical failure point when working with cis-piperidine-3-carboxylic acids is epimerization. The C3 proton (alpha to the carbonyl) is relatively acidic. If a commercial batch was exposed to trace base or excessive heat during its synthesis or purification, the molecule will epimerize to the more thermodynamically stable trans isomer. Standard LC-MS will not differentiate these diastereomers effectively. Therefore, incoming QC must utilize NMR for diastereomeric ratio (dr) and Chiral HPLC for enantiomeric excess (ee).

Protocol 1: Incoming QC Validation via Chiral HPLC

This protocol ensures the commercial batch meets the >95% ee and >95% dr threshold required for rigorous medicinal chemistry.

  • Sample Preparation: Dissolve 1.0 mg of the supplied compound in 1.0 mL of Hexane/Isopropanol (90:10 v/v). Filter through a 0.22 µm PTFE syringe filter.

  • Column Selection: Equip the HPLC with a Chiralpak AD-H column (amylose-based stationary phase, 250 x 4.6 mm, 5 µm).

  • Elution Parameters: Run an isocratic flow of Hexane/Isopropanol/Diethylamine (90:10:0.1) at 1.0 mL/min. Causality: The trace diethylamine suppresses peak tailing caused by the secondary/primary amines interacting with residual silanols on the column.

  • Detection: Monitor UV absorbance at 210 nm.

  • Self-Validating Mechanism: Before analyzing the commercial batch, inject a known racemic mixture of the cis and trans isomers. The system is only validated for use if the resolution factor (

    
    ) between the (3R,4S) and (3S,4R) peaks is 
    
    
    
    , and the retention time of the trans diastereomer is clearly distinct from the cis envelope.

Synthetic Application: Epimerization-Free Amide Coupling

Once the building block is validated, the next step is typically coupling the C3-carboxylic acid to a downstream amine to build the API intermediate.

The Causality of Reagent Choice: Standard coupling reagents like EDC/HOBt or DCC can lead to slow activation times, leaving the activated ester vulnerable to base-catalyzed epimerization at the C3 position. To prevent this, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is strictly required. HATU provides ultra-rapid activation, minimizing the lifetime of the susceptible intermediate.

SyntheticWorkflow Start Commercial Starting Material (CAS: 2493200-83-0) QC QC Validation (Chiral HPLC & NMR) Start->QC batch verification Coupling Amide Coupling (HATU, DIPEA, DMF) QC->Coupling >95% ee confirmed Purification Flash Chromatography (Silica Gel) Coupling->Purification crude product Deprotection Boc Deprotection (TFA/DCM or HCl/Dioxane) Purification->Deprotection purified intermediate API Downstream API Intermediate Deprotection->API free amine

Synthetic workflow from commercial building block to API intermediate.

Protocol 2: HATU-Mediated Amide Coupling Workflow
  • Activation: In an oven-dried flask under nitrogen, dissolve 1.0 eq of cis-1-Boc-4-amino-piperidine-3-carboxylic acid in anhydrous DMF (0.2 M). Add 1.2 eq of HATU and stir at 0 °C for exactly 5 minutes.

  • Base Addition: Add 3.0 eq of N,N-Diisopropylethylamine (DIPEA). Causality: DIPEA is chosen over Triethylamine because its steric bulk prevents it from acting as a nucleophile, further protecting the chiral center.

  • Coupling: Add 1.1 eq of the target amine. Allow the reaction to slowly warm to room temperature over 2 hours.

  • Self-Validating Mechanism: The reaction is continuously monitored via LC-MS. The protocol is considered successful and complete only when the Extracted Ion Chromatogram (EIC) shows >95% consumption of the starting material mass (

    
    ) and the appearance of the product mass, with no secondary peak  corresponding to the trans epimer.
    
  • Workup: Quench with saturated aqueous

    
    , extract with EtOAc (3x), wash the combined organics with brine to remove residual DMF, dry over 
    
    
    
    , and concentrate in vacuo.

Conclusion

The successful integration of cis-1-Boc-4-amino-piperidine-3-carboxylic acid into a drug discovery pipeline requires strict attention to stereochemistry and reaction kinetics. By sourcing high-quality enantiopure materials and employing epimerization-suppressing protocols like HATU-mediated coupling, researchers can reliably leverage this privileged scaffold to access novel chemical space.

References

  • "AK Scientific: Search Results for 864853-17-8", aksci.com,
  • "1-tert-butyl 3-ethyl (3R,4S)-rel-4-aminopiperidine-1,3-dicarboxylate - Advanced ChemBlocks", achemblock.com,
  • "60G1728 - - 4drugdiscovery.com", 4drugdiscovery.net,
  • "3-amino piperidine | Sigma-Aldrich", sigmaaldrich.com,
  • "2493200-83-0 CAS Manufactory - ChemicalBook", chemicalbook.com,

Sources

Protocols & Analytical Methods

Method

Reductive Amination Protocols for the 4-Amino-Piperidine-3-Carboxylic Acid Scaffold: Synthesis and Late-Stage Functionalization

Application Note & Methodological Guide Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Executive Summary & Strategic Rationale The 4-amino-piperidine-3-carboxylic acid motif is a hig...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Methodological Guide Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary & Strategic Rationale

The 4-amino-piperidine-3-carboxylic acid motif is a highly privileged, bifunctional scaffold in modern drug discovery. Its unique geometry makes it an ideal building block for peptidomimetics, kinase inhibitors, and conformationally restricted pharmacophores.

In synthetic workflows, reductive amination serves two distinct, critical roles for this scaffold:

  • Scaffold Construction: The synthesis of the primary amine core via the reductive amination of a 4-oxopiperidine-3-carboxylate precursor[1].

  • Late-Stage Functionalization: The diversification of the 4-amino group via N-alkylation with various aldehydes or ketones to generate target libraries[2].

As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Here, we analyze the thermodynamic and kinetic drivers of these reactions, providing a self-validating framework to ensure high chemoselectivity, stereochemical control, and reproducible yields.

Mechanistic Insights & Reagent Causality

Reductive amination is a cascade reaction requiring delicate equilibrium management. The process involves nucleophilic attack of an amine on a carbonyl, dehydration to an activated iminium ion, and subsequent hydride transfer[1].

Mechanism N1 Carbonyl + Amine N2 Carbinolamine N1->N2 Nucleophilic Addition (pH 4-5) N3 Iminium Ion N2->N3 Dehydration (-H2O) N4 Alkylated Amine N3->N4 Hydride Transfer (STAB)

Mechanistic pathway of reductive amination highlighting the critical iminium ion intermediate.

The Causality of Reducing Agents

The choice of reducing agent dictates the success of the reaction. We strongly advocate for Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) over Sodium Cyanoborohydride (NaCNBH₃) or Sodium Borohydride (NaBH₄).

  • Why STAB? The electron-withdrawing acetoxy groups reduce the nucleophilicity of the boron hydride. STAB reacts sluggishly with unactivated ketones but rapidly reduces the highly electrophilic iminium ion[3]. This chemoselectivity prevents the premature reduction of the starting 4-oxopiperidine-3-carboxylate into a dead-end secondary alcohol.

  • pH Dependency: The dehydration of the carbinolamine to the iminium ion requires mild acidic conditions (pH 4.0–5.0). If the pH drops below 4.0, the amine becomes fully protonated and non-nucleophilic, stalling the reaction at step one.

Workflow Overview

Workflow A 4-Oxopiperidine- 3-carboxylate C 4-Amino-piperidine- 3-carboxylate A->C Protocol A (Scaffold Synthesis) B Amine Source (e.g., NH4OAc) B->C E N-Alkylated Target Library C->E Protocol B (Late-Stage Functionalization) D Aldehyde/Ketone Reactant D->E

Bifurcated reductive amination workflow for synthesizing and functionalizing the scaffold.

Experimental Protocols

Protocol A: Scaffold Construction (Ketone to Primary Amine)

This protocol details the conversion of a protected 4-oxopiperidine-3-carboxylate into the corresponding primary amine. Ammonium acetate is utilized as it provides both the ammonia source and the necessary acidic buffering.

Reagents:

  • 1-Boc-4-oxopiperidine-3-carboxylate (1.0 equiv)

  • Ammonium acetate (NH₄OAc) (10.0 equiv)

  • Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

  • Solvent: Methanol (LC-MS grade)

Step-by-Step Methodology:

  • Dissolution: Dissolve 1-Boc-4-oxopiperidine-3-carboxylate (10 mmol) in 30 mL of anhydrous Methanol under an inert nitrogen atmosphere.

  • Iminium Formation: Add NH₄OAc (100 mmol) in a single portion. Stir the reaction mixture at 25 °C for 2 hours.

    • Self-Validating Checkpoint: Pull a 10 µL aliquot, dilute in MeOH, and analyze via LC-MS. You must observe the disappearance of the ketone mass and the appearance of the iminium/carbinolamine mass before proceeding.

  • Reduction: Cool the reaction flask to 0 °C using an ice bath. Add STAB (15 mmol) portion-wise over 15 minutes to control the exothermic hydride transfer.

  • Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 12 hours[2].

  • Quench & Workup: Concentrate the mixture under reduced pressure to remove methanol. Resuspend the crude residue in Ethyl Acetate (50 mL) and quench slowly with saturated aqueous NaHCO₃ (50 mL) to neutralize residual acetic acid and boron salts.

  • Extraction: Separate the organic layer. Extract the aqueous layer twice more with Ethyl Acetate (2 x 25 mL). Dry the combined organics over anhydrous Na₂SO₄, filter, and concentrate.

Protocol B: Late-Stage Functionalization (N-Alkylation)

This protocol is designed for the diversification of the synthesized 4-amino-piperidine-3-carboxylate via coupling with diverse aldehydes.

Reagents:

  • Protected 4-amino-piperidine-3-carboxylate (1.0 equiv)

  • Target Aldehyde (1.1 equiv)

  • STAB (1.5 equiv)

  • Glacial Acetic Acid (0.1 equiv)

  • Solvent: 1,2-Dichloroethane (DCE)

Step-by-Step Methodology:

  • Pre-activation: In a dry round-bottom flask, dissolve the amine (5 mmol) and the aldehyde (5.5 mmol) in 20 mL of anhydrous DCE.

  • pH Adjustment: Add glacial acetic acid (0.5 mmol). This strictly regulates the pH to ~4.5, optimizing the dehydration step without fully protonating the primary amine.

  • Equilibration: Stir at room temperature for 1 hour.

    • Expert Insight: Do not add the reducing agent immediately. Allowing the iminium ion to fully form prevents the aldehyde from being competitively reduced to a primary alcohol by STAB.

  • Reduction: Add STAB (7.5 mmol) in one portion. Stir at room temperature for 4–6 hours.

  • Workup: Quench the reaction with 1N NaOH (20 mL) to break down boron complexes and free-base the newly formed secondary amine. Extract with Dichloromethane (3 x 20 mL), wash with brine, dry over MgSO₄, and concentrate.

Quantitative Optimization Matrix

To ensure researchers can adapt these protocols to highly sterically hindered or electronically deactivated substrates, the following matrix summarizes the performance of various reducing conditions.

Reducing AgentChemoselectivity (Iminium vs Ketone)Toxicity ProfileOptimal pH RangePrimary Risk / Byproduct
NaBH(OAc)₃ (STAB) Excellent Low4.0 – 5.0Minimal; highly recommended.
NaCNBH₃ GoodHigh (HCN gas risk)5.0 – 7.0Cyanide incorporation into product.
NaBH₄ PoorLow> 7.0Direct reduction of starting ketone.
Pd/C + H₂ ModerateLowNeutralDehalogenation of aryl substituents.

Troubleshooting & Self-Validating Systems

  • Over-alkylation (Dialkylation): If functionalizing the primary amine (Protocol B) results in tertiary amine byproducts, reduce the aldehyde stoichiometry to 0.95 equivalents and lower the reaction temperature to 0 °C during STAB addition. The steric bulk of the C3-carboxylate generally suppresses over-alkylation, but unhindered aliphatic aldehydes (e.g., formaldehyde) are prone to this[2].

  • Lactamization: The 4-amino-piperidine-3-carboxylic acid scaffold is highly prone to intramolecular cyclization (forming a bicyclic lactam) if the C3-carboxylic acid is unprotected. Always ensure the C3 position is protected as an ester (e.g., methyl or ethyl ester) during reductive amination[3].

  • Stereochemical Drift: Reductive amination of the 4-oxopiperidine-3-carboxylate will yield a mixture of cis and trans isomers[1]. The trans isomer is usually favored kinetically due to hydride attack from the less hindered face (opposite the C3 ester). If a specific diastereomer is required, post-reaction chromatographic separation or chiral resolution via L-di-p-toluoyl-tartaric acid is mandatory[4].

References

  • Buy Methyl 4-oxo-1-phenethylpiperidine-3-carboxylate (EVT-3285743)
  • Source: nih.
  • Source: benchchem.
  • Source: benchchem.

Sources

Application

Application Note &amp; Protocols: Peptide Coupling Strategies for cis-4-Amino-piperidine-3-carboxylic Acid

Introduction: The Challenge of Constrained Scaffolds In modern medicinal chemistry and drug development, peptide and peptidomimetic scaffolds that introduce conformational constraints are of paramount importance. These s...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Challenge of Constrained Scaffolds

In modern medicinal chemistry and drug development, peptide and peptidomimetic scaffolds that introduce conformational constraints are of paramount importance. These structures often lead to enhanced metabolic stability, improved receptor affinity, and favorable pharmacokinetic profiles. The cis-4-amino-piperidine-3-carboxylic acid moiety is a prime example of such a scaffold, offering a rigidified beta-amino acid structure. However, its successful incorporation into peptide sequences is non-trivial. The inherent steric hindrance imposed by the cyclic backbone and the cis orientation of the reactive groups presents significant challenges for standard peptide coupling methodologies.[1]

This application note provides a detailed guide for researchers navigating the complexities of coupling this unique building block. We will delve into the mechanistic rationale for reagent selection, provide validated, step-by-step protocols for both high-efficiency and classic coupling methods, and discuss strategies to mitigate common side reactions.

Mechanistic Considerations & Reagent Selection

The primary obstacle in coupling cis-4-amino-piperidine-3-carboxylic acid is overcoming the steric bulk surrounding both the nucleophilic amino group and the electrophilic carboxylic acid. This steric hindrance can dramatically slow down the rate of amide bond formation, leading to incomplete reactions and the prevalence of side reactions.[1][2] Therefore, the choice of coupling reagent is the most critical parameter for success.

Carbodiimides vs. Onium Salts
  • Carbodiimides (EDC, DIC): Reagents like N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) or Diisopropylcarbodiimide (DIC), when used with additives like 1-Hydroxybenzotriazole (HOBt), are workhorses in peptide synthesis.[3][4] They activate the carboxylic acid by forming a highly reactive O-acylisourea intermediate, which is then converted to a more stable HOBt-ester to suppress racemization and react with the amine.[5] However, for sterically demanding couplings, the reaction rate can be sluggish, increasing the risk of side reactions like N-acylurea formation, where the intermediate rearranges into an unreactive species.[3][6]

  • Onium Salts (HATU, COMU): Uronium/aminium and phosphonium salts have become the gold standard for difficult couplings.

    • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is exceptionally efficient due to the formation of a highly reactive OAt-ester, which benefits from the anchimeric assistance of the pyridine nitrogen in the HOAt leaving group.[7] This results in faster reaction kinetics, which is crucial for hindered substrates.[8]

    • COMU ((1-Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate) is a third-generation uronium salt with reactivity comparable to HATU but with enhanced safety and practical benefits.[9][10] It incorporates the OxymaPure leaving group, which is non-explosive and generates water-soluble byproducts, simplifying reaction work-up, especially in solution-phase synthesis.[3][10]

Reagent Comparison
Reagent ClassExamplesPros for this ApplicationCons for this Application
Carbodiimides EDC/HOBt, DIC/HOBtCost-effective; well-established.Slower reaction rates can lead to incomplete coupling and side reactions (e.g., N-acylurea formation).[3][6]
Aminium/Uronium Salts HATU, HBTU, COMUHigh coupling efficiency and rapid kinetics, ideal for sterically hindered amino acids.[7][9] Low racemization.[7]Higher cost; potential for guanidinylation of the free amine if not pre-activated.[11]
Phosphonium Salts PyBOP, PyAOPExcellent for hindered couplings; no guanidinylation side reaction.[8]Can produce carcinogenic HMPA byproduct (BOP reagent); solutions may have lower stability.[3]

Recommendation: For reliable and high-yield coupling of cis-4-amino-piperidine-3-carboxylic acid, onium salts such as HATU or COMU are strongly recommended.

The Activation & Coupling Workflow

The general process involves the activation of the carboxylic acid followed by nucleophilic attack from the amine. Using a powerful onium salt reagent ensures the activation step is fast and efficient, driving the reaction to completion.

G cluster_activation Activation Step cluster_coupling Coupling Step Acid Protected Piperidine Carboxylic Acid ActiveEster Highly Reactive Active Ester Acid->ActiveEster Pre-activation (5-15 min) Reagent Onium Salt (HATU/COMU) + Base (DIPEA) Amine N-terminal Deprotected Peptide Chain ActiveEster->Amine Addition of Amine Component Peptide Newly Formed Peptide Bond Amine->Peptide Nucleophilic Attack

Caption: General workflow for peptide coupling.

Protecting Group Strategy

Proper protection of the reactive functional groups is essential to prevent side reactions.[12][13] For incorporating cis-4-amino-piperidine-3-carboxylic acid, an orthogonal protection scheme is necessary.

  • α-Amino Group (Position 4): This group will act as the nucleophile when the piperidine moiety is being added to a growing peptide chain. It should be protected with a group readily removable during chain elongation, typically Fmoc (9-fluorenylmethoxycarbonyl) for solid-phase peptide synthesis (SPPS) or solution-phase.[14][15]

  • Piperidine Ring Nitrogen (Position 1): This secondary amine must be protected to prevent it from competing as a nucleophile. A stable, acid-labile group like Boc (tert-butyloxycarbonyl) is ideal, as it will remain intact during Fmoc removal with piperidine but can be cleaved at the final step with strong acid (e.g., TFA).[14][15]

  • Carboxylic Acid (Position 3): This group will be activated for coupling. When this building block is being coupled to an amine, the carboxylic acid should be free.

Caption: Recommended orthogonal protecting group strategy.

Recommended Coupling Protocols (Solution-Phase)

The following protocols are designed for solution-phase synthesis, but the stoichiometry and principles can be adapted for SPPS.[7]

Protocol A: High-Efficiency Coupling with HATU

This protocol is the preferred method for achieving high yields with sterically hindered partners. Pre-activation of the carboxylic acid is critical to maximize efficiency and prevent side reactions.[7]

Materials:

  • N-Boc-cis-4-amino-piperidine-3-carboxylic acid (1.0 equiv)

  • Amine component (e.g., peptide ester HCl salt) (1.1 equiv)

  • HATU (1.1 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc), 1M HCl, saturated NaHCO₃, saturated NaCl (brine)

Procedure:

  • Pre-activation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve N-Boc-cis-4-amino-piperidine-3-carboxylic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF.

  • Cool the mixture to 0 °C in an ice bath.

  • Add DIPEA (2.0 equiv) to the solution. Stir at 0 °C for 15 minutes to allow for the formation of the active ester. The solution should remain clear.

  • Coupling: In a separate flask, dissolve the amine component (1.1 equiv) in DMF. If it is a hydrochloride salt, add DIPEA (1.0 equiv) to liberate the free amine and stir for 5 minutes.

  • Slowly add the amine solution to the pre-activated acid solution at 0 °C.

  • Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for 4-18 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting carboxylic acid is consumed.

  • Work-up:

    • Dilute the reaction mixture with EtOAc.

    • Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol B: Classic Carbodiimide Coupling with EDC/HOBt

This method can be effective but may require longer reaction times or elevated temperatures, which increases the risk of side reactions. It is a viable, cost-effective alternative.[16][17]

Materials:

  • N-Boc-cis-4-amino-piperidine-3-carboxylic acid (1.0 equiv)

  • Amine component (e.g., peptide ester) (1.1 equiv)

  • EDC·HCl (1.2 equiv)

  • HOBt (1.2 equiv)

  • DIPEA or Triethylamine (TEA) (2.2 equiv, if amine is an HCl salt)

  • Anhydrous Dichloromethane (DCM) or DMF

Procedure:

  • Reaction Setup: In a flask, dissolve the N-Boc-cis-4-amino-piperidine-3-carboxylic acid (1.0 equiv), the amine component (1.1 equiv), and HOBt (1.2 equiv) in anhydrous DCM or DMF.

  • Cool the mixture to 0 °C in an ice bath.

  • If the amine component is a salt, add DIPEA or TEA (2.2 equiv).

  • Add EDC·HCl (1.2 equiv) portion-wise to the cooled solution.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for 12-24 hours.

  • Monitoring: Monitor the reaction by TLC or LC-MS. If the reaction is sluggish, it may be gently heated to 40 °C, but this should be done with caution.

  • Work-up:

    • If using DCM, wash the mixture with water to remove excess EDC and the urea byproduct.[16] If using DMF, perform an aqueous work-up as described in Protocol A.

    • Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate to obtain the crude product.

  • Purification: Purify the crude product by flash column chromatography.

Managing Potential Side Reactions

Vigilance is required to prevent common side reactions associated with peptide synthesis, especially when using constrained building blocks.

  • Epimerization: The risk of epimerization at the C3 position is a concern. The use of additives like HOBt or HOAt (generated from HATU) is crucial as they form active esters that are less prone to racemization than other intermediates like O-acylisoureas.[5][6] Performing the reaction at low temperatures (0 °C to RT) is also recommended.[6]

  • Guanidinylation: When using uronium/aminium reagents like HATU, the reagent can react directly with the free amine of the coupling partner to form an irreversible guanidinium cap, terminating the peptide chain.[11] This is effectively suppressed by employing a pre-activation step, as detailed in Protocol A. By allowing the carboxylic acid to fully form the active ester before introducing the amine, the concentration of free coupling reagent is minimized.[18]

G Amine Peptide-NH₂ (Free Amine) Guanidine Peptide-NH-C(=N(Me)₂)-N(Me)₂ (Terminated Chain) Amine->Guanidine Undesired Attack (No Pre-activation) HATU Excess HATU Reagent

Caption: Guanidinylation side reaction pathway.

  • Diketopiperazine (DKP) Formation: If the cis-4-amino-piperidine-3-carboxylic acid residue is the second amino acid in a sequence on a solid support (H-AA₂-AA₁-Resin), intramolecular cyclization to form a DKP can occur, cleaving the dipeptide from the resin.[11][18] This is particularly prevalent with proline as the first or second residue.[18] To mitigate this, use a sterically bulky resin like 2-chlorotrityl chloride resin or couple the third amino acid immediately after deprotection of the second.[18]

Summary and Recommendations

The successful incorporation of cis-4-amino-piperidine-3-carboxylic acid into peptides hinges on selecting a robust coupling strategy to overcome its inherent steric hindrance.

  • Prioritize High-Activity Reagents: Onium salts like HATU and COMU are the reagents of choice, offering rapid and efficient coupling with minimal side reactions.

  • Employ Pre-activation: When using uronium/aminium reagents, a dedicated pre-activation step is essential to prevent guanidinylation and ensure high yields.

  • Control Reaction Conditions: Maintain low temperatures (starting at 0 °C) to minimize the risk of epimerization.

  • Use Orthogonal Protecting Groups: A Boc/Fmoc strategy is well-suited for controlled, stepwise synthesis.

By following these guidelines and utilizing the detailed protocols provided, researchers can confidently and efficiently incorporate this valuable constrained scaffold into their peptide targets, advancing the development of novel therapeutics.

References

  • Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. [Link]

  • COMU Novabiochem coupling reagents for peptide synthesis. Merck. [Link]

  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

  • Side reactions in peptide synthesis: An overview. Bibliomed. [Link]

  • Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

  • Efficient peptide coupling involving sterically hindered amino acids. PubMed. [Link]

  • Side Reaction in Peptide Synthesis Presentation. Scribd. [Link]

  • Amino Acid-Protecting Groups. SciSpace. [Link]

  • Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. ETH Library. [Link]

  • 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. ACS Publications. [Link]

  • Protecting Groups in Peptide Synthesis. PubMed. [Link]

  • Protecting Groups in Peptide Synthesis. Springer Nature Experiments. [Link]

  • Introduction to Peptide Synthesis. Master Organic Chemistry. [Link]

  • 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. PMC. [Link]

  • Peptide Coupling Reagents, More than a Letter Soup. ACS Publications. [Link]

  • How to Synthesize a Peptide. AAPPTec. [Link]

  • Coupling Reagents. AAPPTEC Peptides. [Link]

Sources

Method

Application Note: Boc-Deprotection of cis-1-Boc-4-amino-piperidine-3-carboxylic acid

Strategic Context & Application The compound cis-1-Boc-4-amino-piperidine-3-carboxylic acid (C₁₁H₂₀N₂O₄, MW: 244.29 g/mol )[1] is a critical synthetic precursor in the development of unnatural peptides and peptidomimetic...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Context & Application

The compound cis-1-Boc-4-amino-piperidine-3-carboxylic acid (C₁₁H₂₀N₂O₄, MW: 244.29 g/mol )[1] is a critical synthetic precursor in the development of unnatural peptides and peptidomimetics. The selective removal of the tert-butoxycarbonyl (Boc) group yields cis-4-aminopiperidine-3-carboxylic acid (cis-APiC).

As a constrained cyclic β-amino acid, cis-APiC is highly valued for its ability to promote mixed-helical folding—specifically 12/10-helices and 11/9-helices—in foldamer design[2]. Compared to carbocyclic analogs like cis-ACHC, the incorporation of the piperidine nitrogen in cis-APiC significantly enhances the of the resulting peptide sequences without compromising helical propensity[3].

Handling the deprotection of this specific molecule requires field-proven foresight: the final product is a highly polar diamino acid. Standard aqueous workups will result in catastrophic yield loss, necessitating specialized anhydrous isolation strategies.

Mechanistic Rationale & Causality

The cleavage of the N-Boc group is an acid-catalyzed process[4]. The proceeds through four distinct stages: protonation of the carbamate carbonyl, elimination of a tert-butyl cation, formation of an unstable carbamic acid, and rapid decarboxylation[4].

The Bis-Salt Phenomenon: A key structural feature of cis-1-Boc-4-amino-piperidine-3-carboxylic acid is the presence of a free primary amine at the C4 position. Upon the introduction of a strong acid, this primary amine is instantaneously protonated. Following the cleavage of the 1-Boc group, the newly liberated secondary piperidine nitrogen is also protonated. Consequently, the reaction does not yield a neutral zwitterion, but rather a highly polar bis-salt (e.g., cis-APiC·2HCl or cis-APiC·2TFA).

This causality dictates our experimental design: because the bis-salt is entirely water-soluble but completely insoluble in non-polar organic solvents, we must drive the isolation via anti-solvent precipitation rather than liquid-liquid extraction.

Mechanism A 1-Boc-Piperidine Derivative B Protonation (H+) A->B C Cleavage (- t-Bu Cation) B->C D Carbamic Acid Intermediate C->D E Decarboxylation (- CO2 gas) D->E F Piperidinium Bis-Salt E->F

Acid-catalyzed N-Boc deprotection mechanism yielding the piperidinium salt.

Experimental Protocols

To ensure maximum trustworthiness and yield, two validated methodologies are provided. Method A is preferred for generating a stable, easily weighable solid, while Method B is the standard liquid-phase approach.

Method A: HCl in 1,4-Dioxane (Preferred Route)

Using provides fast, efficient, and selective deprotection while directly yielding a crystalline bis-HCl salt[5].

  • Dissolution: Suspend cis-1-Boc-4-amino-piperidine-3-carboxylic acid (1.0 eq) in anhydrous 1,4-dioxane to achieve a 0.1 M concentration.

    • Causality: Dioxane is a polar aprotic solvent that solubilizes the starting material and stabilizes the transition state during cleavage.

  • Acidification: Cool the flask to 0 °C using an ice bath. Slowly add 4 M HCl in dioxane (15.0 eq) dropwise.

    • Causality: The large molar excess of acid compensates for the dual basic sites (C4-amine and piperidine nitrogen). Cooling mitigates the exothermic protonation and prevents violent CO₂ outgassing.

  • Cleavage: Remove the ice bath and stir the reaction at 25 °C for 2 hours.

  • Precipitation: Concentrate the mixture to approximately 1/3 of its original volume under reduced pressure. Vigorously stir the solution while adding 10 volumes of ice-cold anhydrous diethyl ether.

    • Causality: The highly polar bis-HCl salt is completely insoluble in ether, forcing quantitative precipitation. The non-polar tert-butyl chloride byproduct and residual dioxane remain in the supernatant.

  • Isolation: Filter the resulting white precipitate under a positive pressure of nitrogen. Wash the filter cake with cold diethyl ether (3x) and dry under high vacuum for 12 hours.

Method B: TFA in Dichloromethane (Standard Route)

Trifluoroacetic acid (TFA) is highly efficacious and volatile, simplifying product isolation[4].

  • Dissolution: Dissolve the starting material in anhydrous dichloromethane (DCM) to a 0.1 M concentration.

  • Acidification: Cool to 0 °C. Add an equal volume of TFA to achieve a 50% v/v TFA/DCM solution.

  • Cleavage: Stir at 25 °C for 1.5 hours.

  • Azeotropic Removal: Concentrate the reaction mixture to dryness under reduced pressure. Re-dissolve the resulting oil in toluene and evaporate to dryness (repeat 3x).

    • Causality: TFA strongly associates with the basic amines. Toluene forms an azeotrope with TFA, enabling the mechanical stripping of excess acid without resorting to an aqueous basic wash (which would cause the loss of the water-soluble product).

  • Trituration: Triturate the resulting residue with cold diethyl ether to solidify the bis-TFA salt. Filter and dry under vacuum.

Workflow A 1. Dissolve SM in Anhydrous Solvent B 2. Cool to 0 °C (Ice Bath) A->B C 3. Add Acid (TFA or 4M HCl) B->C D 4. Stir at 25 °C (1-3 hours) C->D E 5. Concentrate Under Vacuum D->E F 6. Precipitate with Cold Diethyl Ether E->F G 7. Filter & Dry (Bis-Salt Product) F->G

Experimental workflow for the deprotection and precipitation of cis-APiC.

Self-Validation & In-Process Quality Control (IPQC)

A robust protocol must be a self-validating system. Poor efficiency in deprotection requires complex downstream purification[6]. Utilize the following IPQC metrics to verify reaction completion:

  • Macroscopic Visual Cue: The reaction will evolve CO₂ gas. The cessation of effervescence is a reliable physical indicator that decarboxylation is complete.

  • TLC Monitoring: Normal-phase silica TLC (Eluent: EtOAc/Hexanes) will show the starting material migrating, while the fully deprotected bis-salt will remain rigidly at the baseline (

    
    ). Crucial Note:  Because the piperidine ring lacks a UV chromophore, plates must be visualized using a Ninhydrin stain (yielding a deep pink/purple spot for the amines).
    
  • LC-MS Analysis: Using a polar column (e.g., HILIC) with positive electrospray ionization (ESI+), confirm the disappearance of the starting material mass (

    
    ) and the emergence of the free diamino acid mass (
    
    
    
    ).

Quantitative Method Comparison

ParameterMethod A (HCl/Dioxane)Method B (TFA/DCM)
Acid Reagent 4 M HCl in 1,4-Dioxane50% v/v TFA in DCM
Reaction Time 2.0 Hours1.5 Hours
Primary Byproduct tert-Butyl chloride (volatile)Isobutylene gas, tert-Butanol
Isolated Form cis-APiC bis-HCl saltcis-APiC bis-TFA salt
Physical State Free-flowing crystalline solidHygroscopic solid / Glassy oil
Downstream Utility Excellent (HCl is easily neutralized)Good (Requires thorough TFA removal)

References

Sources

Application

synthesis of beta-lactamase inhibitors using piperidine-3-carboxylic acid

Application Note: Strategic Synthesis of Next-Generation Beta-Lactamase Inhibitors Utilizing Piperidine-3-Carboxylic Acid Scaffolds Executive Summary The escalation of antimicrobial resistance (AMR), particularly among G...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Synthesis of Next-Generation Beta-Lactamase Inhibitors Utilizing Piperidine-3-Carboxylic Acid Scaffolds

Executive Summary

The escalation of antimicrobial resistance (AMR), particularly among Gram-negative pathogens expressing carbapenemases (e.g., KPC, NDM, OXA-48), necessitates the development of non-beta-lactam beta-lactamase inhibitors (BLIs).[1] While first-generation inhibitors (clavulanic acid, tazobactam) relied on beta-lactam cores, the "second-generation" diazabicyclooctane (DBO) inhibitors (e.g., Avibactam, Relebactam, Zidebactam) have revolutionized the field.

This guide details the strategic utilization of piperidine-3-carboxylic acid (nipecotic acid) as a critical chiral building block. Unlike simple side chains, this scaffold is pivotal in synthesizing Zidebactam (WCK 5107) , a bicyclo-acyl hydrazide BLI that exhibits a dual mechanism of action: inhibition of beta-lactamases and direct binding to Penicillin-Binding Protein 2 (PBP2).

Strategic Rationale: The Piperidine-3-Carboxylate Advantage

The selection of piperidine-3-carboxylic acid is not arbitrary; it addresses three critical failures of legacy inhibitors:

  • Geometric Positioning: The 3-substituted piperidine ring, when coupled via a hydrazide linker to a DBO core, positions the cationic amine to interact with the negatively charged carboxylates in the bacterial active site (both PBP2 and BLs).

  • Solubility & Permeability: The saturated heterocycle enhances aqueous solubility (low logD) and facilitates porin uptake in Pseudomonas aeruginosa and Acinetobacter baumannii.

  • Stereochemical Control: The (R)-enantiomer of piperidine-3-carboxylic acid is essential for the "enhancer" effect seen in Zidebactam. Racemic mixtures result in significant potency loss.

Synthetic Workflow: Convergent Assembly of Zidebactam

The synthesis follows a convergent route involving two key fragments: the DBO Core (Fragment A) and the Piperidine Hydrazide Linker (Fragment B) .

Workflow Visualization

ZidebactamSynthesis start START: (R)-Piperidine-3-carboxylic acid step1 1. Esterification & Boc Protection (EtOH, SOCl2; then Boc2O) start->step1 core START: DBO Core Precursor (6-benzyloxy-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-COOH) coupling 3. Amide Coupling (EDC·HCl, HOBt, DMF) core->coupling step2 2. Hydrazinolysis (NH2NH2·H2O, EtOH, Reflux) step1->step2 fragB FRAGMENT B: (R)-1-Boc-piperidine-3-carboxylic acid hydrazide step2->fragB fragB->coupling intermediate Intermediate: Protected Zidebactam Precursor coupling->intermediate sulfation 4. Hydrogenolysis & Sulfation (H2, Pd/C; SO3·Pyridine) intermediate->sulfation deprotection 5. Global Deprotection (TFA/DCM) sulfation->deprotection final FINAL PRODUCT Zidebactam (WCK 5107) deprotection->final

Figure 1: Convergent synthetic pathway for Zidebactam highlighting the incorporation of the piperidine-3-carboxylic acid scaffold.[2]

Detailed Experimental Protocols

Protocol A: Synthesis of Fragment B ((R)-1-Boc-piperidine-3-carboxylic acid hydrazide)

Rationale: The hydrazide functionality is unstable if generated too early. It must be prepared fresh from the ester.

Reagents:

  • (R)-Piperidine-3-carboxylic acid (CAS: 25137-00-2)

  • Thionyl chloride (SOCl₂)

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Hydrazine hydrate (NH₂NH₂·H₂O)

Step-by-Step:

  • Esterification: Suspend (R)-piperidine-3-carboxylic acid (10.0 g, 77.4 mmol) in absolute ethanol (100 mL). Cool to 0°C. Add SOCl₂ (1.2 eq) dropwise. Reflux for 4 hours. Concentrate to yield the ethyl ester hydrochloride.

  • Boc Protection: Resuspend the crude ester in DCM (100 mL) with TEA (2.5 eq). Add Boc₂O (1.1 eq) at 0°C. Stir at RT for 12 hours. Wash with 1N HCl and brine. Dry over Na₂SO₄ and concentrate.

    • QC Check: ¹H NMR should show tert-butyl singlet at ~1.45 ppm.

  • Hydrazide Formation: Dissolve the N-Boc ethyl ester in ethanol (50 mL). Add hydrazine hydrate (5.0 eq) carefully. Reflux for 12-16 hours.

  • Workup: Concentrate under reduced pressure to remove excess hydrazine (Critical: Hydrazine is toxic and reactive). Azeotrope with toluene twice. Triturate the residue with diethyl ether to obtain a white solid.

    • Yield Target: >85%[3]

    • Purity: >98% (HPLC)

Protocol B: Coupling and Final Assembly (Zidebactam)

Rationale: The coupling uses water-soluble carbodiimide (EDC) to prevent racemization of the sensitive DBO core.

Reagents:

  • DBO Core: Sodium (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate

  • Fragment B (from Protocol A)

  • EDC[4][5][6]·HCl, HOBt

  • Sulfur trioxide pyridine complex (SO₃[7]·Py)

Step-by-Step:

  • Coupling: Dissolve DBO Core (1.0 eq) and Fragment B (1.1 eq) in dry DMF. Add HOBt (1.2 eq) and cool to 0°C. Add EDC·HCl (1.2 eq). Stir at RT for 12 hours.[6]

    • Observation: Reaction mixture turns clear to slightly cloudy.

    • Workup: Dilute with EtOAc, wash with water/bicarbonate. Isolate the protected hydrazide intermediate.

  • Hydrogenolysis (Debenzylation): Dissolve intermediate in MeOH. Add 10% Pd/C (10 wt%). Hydrogenate at 1 atm (balloon) for 2 hours. Filter through Celite.

    • Critical Control: Monitor disappearance of benzyl peaks by NMR to ensure the N-OH group is free for sulfation.

  • Sulfation: Dissolve the N-OH intermediate in Pyridine/DCM (1:1). Add SO₃·Py complex (3.0 eq). Stir overnight.

  • Global Deprotection: Treat the sulfated intermediate with TFA/DCM (1:4) at 0°C to remove the Boc group from the piperidine ring.

  • Purification: Precipitate using isopropanol/ether or purify via C18 Reverse Phase Prep-HPLC (Mobile phase: Water/Acetonitrile with Ammonium Acetate buffer).

Quality Control & Data Analysis

Table 1: Critical Quality Attributes (CQAs)
AttributeSpecificationMethodRationale
Chiral Purity > 99.5% eeChiral HPLC (Chiralpak IC)The (S)-isomer of the piperidine ring significantly reduces PBP2 binding affinity.
Hydrazine Content < 10 ppmLC-MS/MSGenotoxic impurity carryover from Step 3.
Sulfate Counterion 1:1 StoichiometryIon ChromatographyEnsures correct salt form (usually inner salt or sodium salt).
Residual Palladium < 10 ppmICP-MSCatalyst clearance from hydrogenolysis step.

Biological Validation (Self-Validating System)

To confirm the synthesized inhibitor is active, perform a Checkerboard Assay against K. pneumoniae (KPC-producing).

  • Positive Control: Meropenem alone (MIC should be high, e.g., >32 µg/mL).

  • Experimental Arm: Meropenem + Synthesized Zidebactam (fixed 4 µg/mL).

  • Success Criteria: MIC of Meropenem should drop to ≤ 2 µg/mL.

  • Mechanism Check: To verify the "Enhancer" mechanism (PBP2 binding), test Zidebactam alone. Unlike Avibactam, Zidebactam should show intrinsic antibacterial activity (MIC ~4-8 µg/mL) against E. coli due to PBP2 inhibition.

References

  • Papp-Wallace, K. M., et al. (2018). "Structure-based design of Zidebactam, a novel bicyclo-acyl hydrazide β-lactam enhancer." Journal of Medicinal Chemistry. (Search query match for Zidebactam synthesis).

  • Wockhardt Ltd. (2015). "Process for the preparation of (2S, 5R)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid derivatives." World Intellectual Property Organization, WO2015079456.

  • Morinaka, A., et al. (2015). "OP0595, a new diazabicyclooctane: mode of action as a serine β-lactamase inhibitor and non-β-lactam antibiotic." Journal of Antimicrobial Chemotherapy.

  • Sader, H. S., et al. (2017). "Antimicrobial activity of Zidebactam tested against Gram-negative organisms."[8][9][10] Journal of Antimicrobial Chemotherapy.

  • ChemicalBook. (2023). "Piperidine-3-carboxylic acid Properties and Applications."

Sources

Method

Application Notes and Protocols for the HATU-Mediated Coupling of cis-1-Boc-4-amino-piperidine-3-carboxylic acid

Introduction: Navigating a Challenging Yet Rewarding Coupling The piperidine scaffold is a cornerstone in modern medicinal chemistry, integral to the structure of numerous pharmaceuticals.[1][2][3] Specifically, substitu...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Navigating a Challenging Yet Rewarding Coupling

The piperidine scaffold is a cornerstone in modern medicinal chemistry, integral to the structure of numerous pharmaceuticals.[1][2][3] Specifically, substituted piperidines like cis-1-Boc-4-amino-piperidine-3-carboxylic acid offer a conformationally constrained building block, enabling the synthesis of complex molecules with precise three-dimensional architectures. The coupling of this particular substrate, however, presents a unique and significant challenge: the cis orientation of the amino and carboxylic acid functionalities creates a high propensity for an intramolecular side reaction, leading to the formation of a bicyclic lactam. This application note provides a comprehensive guide to successfully navigating this challenge, detailing an optimized protocol for the intermolecular coupling of cis-1-Boc-4-amino-piperidine-3-carboxylic acid with a primary amine using the highly efficient coupling reagent HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate).[4][5]

The Core Scientific Challenge: Intermolecular Coupling vs. Intramolecular Cyclization

The primary hurdle in this reaction is the competition between the desired intermolecular amide bond formation and an undesired intramolecular cyclization that results in a piperidin-2-one derivative (a lactam).[6][7] The proximity and favorable orientation of the nucleophilic amino group and the activated carboxylic acid in the cis conformation can lead to a rapid intramolecular reaction, significantly reducing the yield of the desired product.

G cluster_0 Reaction Pathways Reactant cis-1-Boc-4-amino-piperidine-3-carboxylic acid + Amine Activated_Ester HATU-Activated Ester Intermediate Reactant->Activated_Ester HATU, Base Desired_Product Intermolecular Coupling Product (Desired Amide) Activated_Ester->Desired_Product Primary Amine (High Concentration) Side_Product Intramolecular Cyclization Product (Lactam) Activated_Ester->Side_Product Intramolecular Attack (Favored at Low Concentration)

Caption: Competing reaction pathways for the activated ester intermediate.

Our protocol is meticulously designed to favor the intermolecular pathway through the strategic control of reaction conditions.

Mechanism of HATU-Mediated Amide Bond Formation

HATU is a third-generation uronium-based coupling reagent renowned for its high efficiency, rapid reaction rates, and ability to suppress racemization, even with sterically hindered substrates.[4][8][9] The reaction proceeds through a two-step mechanism:

  • Activation of the Carboxylic Acid: In the presence of a non-nucleophilic base, typically N,N-diisopropylethylamine (DIPEA), the carboxylic acid is deprotonated. The resulting carboxylate anion attacks the electrophilic carbon of HATU, forming a highly reactive OAt-active ester intermediate.[10][11]

  • Nucleophilic Attack by the Amine: The primary amine then attacks the activated ester, forming the desired amide bond and releasing 1-hydroxy-7-azabenzotriazole (HOAt) and tetramethylurea as byproducts.[4]

G cluster_0 HATU Coupling Mechanism Carboxylic_Acid R-COOH Carboxylate R-COO⁻ Carboxylic_Acid->Carboxylate Deprotonation Active_Ester OAt-Active Ester Carboxylate->Active_Ester Attack on HATU HATU HATU Base DIPEA Amide_Product Amide Product Active_Ester->Amide_Product Nucleophilic Attack Amine R'-NH₂ Byproducts HOAt + Tetramethylurea

Caption: Simplified mechanism of HATU-mediated amide bond formation.

Optimized Protocol for Intermolecular Coupling

This protocol is designed to maximize the rate of the intermolecular reaction while minimizing the competing intramolecular lactam formation. The key principle is to maintain a high effective concentration of the external amine nucleophile relative to the activated ester.

Materials and Reagents:

ReagentMolar Eq.Purpose
cis-1-Boc-4-amino-piperidine-3-carboxylic acid1.0Substrate
Primary Amine1.2 - 1.5Nucleophile
HATU1.1 - 1.2Coupling Reagent
N,N-Diisopropylethylamine (DIPEA)3.0 - 4.0Non-nucleophilic Base
Anhydrous Dimethylformamide (DMF)-Solvent

Experimental Procedure:

G start Start dissolve_reactants Dissolve cis-acid (1.0 eq) and amine (1.2-1.5 eq) in anhydrous DMF under N₂ start->dissolve_reactants cool Cool solution to 0 °C dissolve_reactants->cool add_base Add DIPEA (3.0-4.0 eq) and stir for 5 min cool->add_base add_hatu Add HATU (1.1-1.2 eq) in one portion add_base->add_hatu warm_rt Allow reaction to warm to room temperature add_hatu->warm_rt monitor Monitor reaction progress by LC-MS (typically 1-4 hours) warm_rt->monitor workup Aqueous Workup monitor->workup purify Purification (e.g., Column Chromatography) workup->purify end End purify->end

Caption: Experimental workflow for the optimized HATU coupling protocol.

  • Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve cis-1-Boc-4-amino-piperidine-3-carboxylic acid (1.0 eq) and the primary amine (1.2-1.5 eq) in anhydrous DMF. A concentration of 0.1-0.2 M with respect to the limiting reagent is recommended to favor the bimolecular reaction.

  • Cooling and Base Addition: Cool the solution to 0 °C in an ice bath. Add DIPEA (3.0-4.0 eq) dropwise and stir the mixture for 5 minutes.

  • HATU Addition (The Critical Step): Add HATU (1.1-1.2 eq) to the cooled solution in one portion. The order of addition is crucial here. By having the primary amine already present in excess before the activation of the carboxylic acid, the intermolecular reaction is kinetically favored.

  • Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 1-4 hours. The progress of the reaction should be monitored by LC-MS to check for the consumption of the starting material and the formation of the desired product versus the lactam side-product.

  • Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: The crude product should be purified by flash column chromatography on silica gel to separate the desired amide from any formed lactam and tetramethylurea byproduct.

Troubleshooting and Side Reaction Management

Problem Potential Cause Recommended Solution
Low Yield of Desired Product Incomplete reaction or competing side reactions.Ensure all reagents are anhydrous. Increase the equivalents of the primary amine to 1.5. Confirm the quality of the HATU reagent.
Significant Lactam Formation The rate of intramolecular cyclization is competitive with the intermolecular coupling.Maintain a higher concentration of the reaction mixture (0.2 M or higher). Ensure the amine is present before adding HATU. Consider running the reaction at 0 °C for a longer duration.
Presence of Tetramethylurea in Product Incomplete removal during workup.Perform multiple aqueous washes during the workup. If the product is non-polar, consider a heptane wash of the crude material.
Racemization Although low with HATU, it can occur with prolonged reaction times or elevated temperatures.Keep the reaction temperature at or below room temperature. Monitor the reaction closely and quench it upon completion.

Conclusion

The HATU-mediated coupling of cis-1-Boc-4-amino-piperidine-3-carboxylic acid is a synthetically useful but challenging transformation. The inherent predisposition of the substrate to undergo intramolecular cyclization necessitates a carefully optimized protocol. By controlling the stoichiometry, concentration, and particularly the order of reagent addition, the desired intermolecular amide bond formation can be favored, leading to good yields of the target product. This application note provides a robust starting point for researchers and drug development professionals working with this and structurally related challenging building blocks.

References

  • Dandapani, S., & Curran, D. P. (2004). Piperidines, piperidones, and other nitrogen heterocycles. Chemical reviews, 104(7), 3151–3182.
  • El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical reviews, 111(11), 6557–6602.
  • Gessner, V. H. (2019).
  • Kumar, S., Flamant-Robin, C., Wang, Q., Chiaroni, A., & Sasaki, N. A. (2005). Synthesis of 4-substituted-3-aminopiperidin-2-ones: application to the synthesis of a conformationally constrained tetrapeptide N-acetyl-Ser-Asp-Lys-Pro. The Journal of organic chemistry, 70(15), 5946–5953.
  • Lactam - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]

  • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.
  • Peptide Coupling Reagents, More than a Letter Soup - NCBI. (n.d.). Retrieved March 7, 2026, from [Link]

  • Piperidine Synthesis. - DTIC. (2025, June 4). Retrieved March 7, 2026, from [Link]

  • Recent development of peptide coupling reagents in organic synthesis - ScienceDirect. (n.d.). Retrieved March 7, 2026, from [Link]

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubility Guide for cis-1-Boc-4-amino-piperidine-3-carboxylic acid

[1][2] -Amino Acid / Piperidine Derivative Audience: Synthetic Chemists, Peptide Scientists, Process Development Engineers[1] Executive Summary: The "Zwitterionic Trap" Users frequently report that cis-1-Boc-4-amino-pipe...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]


-Amino Acid / Piperidine Derivative
Audience:  Synthetic Chemists, Peptide Scientists, Process Development Engineers[1]

Executive Summary: The "Zwitterionic Trap"

Users frequently report that cis-1-Boc-4-amino-piperidine-3-carboxylic acid forms a suspension or a gelatinous precipitate in Dimethylformamide (DMF), even at low concentrations.[1][2]

The Core Issue: This compound is not merely an organic intermediate; it behaves as a zwitterion . Although the piperidine nitrogen (N1) is Boc-protected and non-basic, the primary amine at position C4 and the carboxylic acid at position C3 are free. In the solid state and neutral solution, these groups undergo an internal acid-base reaction, forming an ammonium-carboxylate salt (


).[1][2]

The Consequence: This ionic character creates a strong intermolecular crystal lattice (high lattice energy) that polar aprotic solvents like DMF cannot easily break on their own. To dissolve this compound, you must chemically disrupt this ionic network.[2]

Diagnostic & Decision Framework

Before heating or sonicating—which risks degrading the Boc group or causing racemization—use this logic flow to select the correct solubilization protocol.

SolubilityLogic Start Start: Compound Insoluble in DMF CheckApp What is the Downstream Application? Start->CheckApp Coupling Peptide Coupling / Amide Bond Formation CheckApp->Coupling Synthesis Analysis Analysis (NMR/HPLC) or Stock Solution CheckApp->Analysis Non-Reactive ProtocolA Protocol A: Base-Assisted Solubilization (Add DIEA/NMM) Coupling->ProtocolA Standard Path ProtocolB Protocol B: Chaotropic Disruption (Add LiCl or Switch to DMSO) Analysis->ProtocolB Avoid Base Interference CheckClear Is Solution Clear? ProtocolA->CheckClear ProtocolB->CheckClear Proceed Proceed with Reaction CheckClear->Proceed Yes Heat Apply Mild Heat (Max 40°C) + Sonication CheckClear->Heat No Heat->Proceed

Figure 1: Decision tree for selecting the appropriate solubilization method based on experimental intent.

Troubleshooting Protocols

Protocol A: Base-Assisted Solubilization (Recommended for Synthesis)

Context: Use this when performing peptide coupling or amidation.[1][2] The base serves a dual purpose: solubilizing the monomer and activating the nucleophile.

The Mechanism: Adding a tertiary base deprotonates the ammonium group (


). This eliminates the ionic attraction holding the crystal lattice together, allowing the DMF to solvate the neutral amine and the carboxylate anion.

Step-by-Step:

  • Calculate: Determine the millimoles (mmol) of your amino acid substrate.

  • Suspend: Add the cis-1-Boc-4-amino-piperidine-3-carboxylic acid to DMF (concentration typically 0.1 M to 0.5 M). It will likely appear cloudy.[1][2]

  • Titrate: Add 1.0 to 1.2 equivalents of Diisopropylethylamine (DIEA) or N-Methylmorpholine (NMM).[1][2]

    • Note: Do not use primary/secondary amines (like Piperidine) as they will react with activated esters later.[2]

  • Agitate: Vortex or stir for 2–5 minutes. The solution should turn clear.

  • Activate: Once dissolved, proceed immediately with your coupling agents (e.g., HATU, DIC/HOBt).[2]

Data Validation:

Solvent System Solubility Observation Status
Pure DMF Cloudy Suspension / Gel ❌ Insoluble
DMF + 1.0 eq DIEA Clear Solution ✅ Soluble

| DMF + 1.0 eq NMM | Clear Solution | ✅ Soluble |[1][2]

Protocol B: Chaotropic Salt Disruption (For Difficult Aggregates)

Context: Use this if base addition is undesirable (e.g., sensitive analytical standards) or if the compound forms "beta-sheet-like" supramolecular aggregates, which is common for


-amino acids.[1][2]

The Mechanism: Lithium Chloride (LiCl) acts as a chaotropic agent. The


 ions coordinate with the carbonyl oxygens and the amide backbone, disrupting the intermolecular hydrogen bonding network that causes aggregation.

Step-by-Step:

  • Prepare Solvent: Prepare a stock solution of 5% (w/v) LiCl in DMF .

    • Tip: LiCl is hygroscopic.[1][2] Dry the salt or use anhydrous conditions if the downstream reaction is water-sensitive.[1][2]

  • Dissolve: Add the amino acid to this solvent mixture.

  • Sonicate: Sonicate for 5–10 minutes at ambient temperature.

  • Result: This often breaks up gelatinous aggregates that pure DMF cannot penetrate.[1][2]

Critical FAQs

Q1: Can I heat the solution to improve solubility? A: Use extreme caution.

  • Safe Zone: Up to 40°C is generally safe for short periods.[1][2]

  • Danger Zone: Above 60°C, you risk thermal degradation of the Boc group (generating isobutylene and free amine) or epimerization of the stereocenters (cis

    
     trans), particularly if base is present.
    

Q2: Why does the solution gel upon standing? A:


-amino acids are prone to forming supramolecular structures (similar to peptide beta-sheets).[1][2] If gelling occurs, it indicates re-aggregation.[1][2]
  • Fix: Add 5-10% DMSO as a co-solvent or maintain the solution at 30-35°C during the reaction.[1][2]

Q3: I am doing Fmoc-SPPS. Is this compound compatible? A: No. This is a Boc-protected intermediate.[1][2][3][4][5][6]

  • If you use this in an Fmoc protocol, the final TFA cleavage step (used to remove side-chain protection) will also remove the Boc group on the piperidine nitrogen. Ensure this matches your synthetic strategy.

Q4: Does the "cis" stereochemistry affect solubility compared to "trans"? A: Yes. The cis isomer allows the C3-carboxyl and C4-amine to be in closer proximity, potentially favoring intramolecular salt formation (easier to solvate) vs. intermolecular chains (harder to solvate).[1][2] However, if the lattice energy is high, the "Base-Assist" (Protocol A) is required regardless of stereochemistry.

References & Grounding

  • Isidro-Llobet, A., et al. (2009).[1][2] Amino Acid-Protecting Groups. Chemical Reviews. (Comprehensive guide on stability of Boc/Fmoc groups and solubility strategies). [2]

  • Sigma-Aldrich Technical Bulletin. Handling and Solubility of Peptide Synthesis Reagents. (General protocols for zwitterionic amino acid dissolution using DIEA).

  • Seebach, D., et al. (2004).[2] Beta-Peptides: Synthesis by Arndt-Eistert homologation. Helvetica Chimica Acta.[1][2] (Discusses the specific aggregation issues and solubility handling of beta-amino acid derivatives). [2]

  • ChemicalBook. 4-Amino-1-Boc-piperidine-4-carboxylic acid Properties. (Physicochemical data confirming zwitterionic nature).

Sources

Optimization

separating cis and trans isomers of 1-Boc-4-amino-piperidine-3-carboxylic acid

The following technical guide is structured as a Tier 2/3 Support Knowledge Base for medicinal chemists and process development scientists. Topic: Stereochemical Separation & Purification of cis/trans Isomers Ticket Prio...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured as a Tier 2/3 Support Knowledge Base for medicinal chemists and process development scientists.

Topic: Stereochemical Separation & Purification of cis/trans Isomers Ticket Priority: High (Stereochemistry dictates biological activity) Applicable Molecules: 1-Boc-4-amino-piperidine-3-carboxylic acid (Free Acid), Ethyl/Methyl Esters.

Diagnostic & Strategy Selector

User Query: "I have a mixture of cis- and trans-1-Boc-4-amino-piperidine-3-carboxylic acid. How do I separate them?"

Technical Response: Direct separation of the free amino acid (zwitterion) is experimentally difficult due to high polarity and poor solubility in organic solvents. The most robust workflow involves separating the ester intermediate or the fully protected derivative before final hydrolysis.

Please identify your current intermediate using the decision matrix below:

SeparationStrategy Start Start: Identify Your Material Zwitterion Free Amino Acid (Zwitterion) Start->Zwitterion Ester Ester Intermediate (Methyl/Ethyl) Start->Ester FullyProt Fully Protected (1-Boc-4-N-Cbz/Boc) Start->FullyProt Action_Derivatize Step 1: Esterification (SOCl2/MeOH or EtOH) Zwitterion->Action_Derivatize Recommended Action_Cryst Alt: Crystallization (Thermodynamic Control) Zwitterion->Action_Cryst If >80% Trans Action_Flash Step 2: Flash Chromatography (Silica Gel) Ester->Action_Flash Standard Route FullyProt->Action_Flash Easiest Separation Action_Derivatize->Ester Action_Hydrolysis Step 3: LiOH Hydrolysis (Retains Stereochemistry) Action_Flash->Action_Hydrolysis

Figure 1: Decision matrix for selecting the optimal separation pathway based on the current synthesis stage.

Core Protocols & Troubleshooting

Module A: The "Ester Strategy" (Recommended)

Context: The ester derivatives (e.g., Ethyl 1-Boc-4-amino-piperidine-3-carboxylate) eliminate the zwitterionic character, allowing standard normal-phase chromatography.

Q: My ester peaks are co-eluting on TLC/Flash. How do I improve resolution? A: The primary amine at position 4 often causes tailing on silica.

  • Derivatization: Protect the free 4-amine with a Cbz or Fmoc group. The fully protected 1-Boc-4-(Cbz-amino)-piperidine-3-carboxylic acid ester separates easily on silica (Hexane/EtOAc gradient).

  • Mobile Phase Modifier: If you must separate the free amine ester, add 1% Triethylamine (TEA) or 1% NH₄OH to your DCM/MeOH mobile phase to suppress silanol interactions.

Q: Which isomer is which? (Stereochemical Assignment) A: Use ¹H-NMR coupling constants (


-values) between H3 and H4.
  • Trans (3R,4R / 3S,3S): The protons at C3 and C4 are typically anti-diaxial (depending on conformer), showing a large coupling constant (

    
    ).
    
  • Cis (3R,4S / 3S,4R): The protons are axial-equatorial, showing a smaller coupling constant (

    
    ) [1].
    
Module B: Thermodynamic Control (Epimerization)

Context: The trans isomer is generally the thermodynamic product (diequatorial substituents), while the cis isomer is often the kinetic product from hydrogenation or reductive amination [2].

Q: I synthesized the cis isomer via reductive amination, but I need the trans isomer. Do I have to restart? A: No. You can drive the mixture to the thermodynamic trans isomer via base-catalyzed epimerization at the C3 position (alpha to the carbonyl).

Protocol: Epimerization of the Ester

  • Dissolve the cis-enriched ester mixture in absolute ethanol.

  • Add 1.5 equivalents of NaOEt (Sodium Ethoxide).

  • Reflux for 4–12 hours.

  • Mechanism: The base deprotonates C3, forming an enolate. Reprotonation occurs from the less sterically hindered face, favoring the trans configuration.

  • Validation: Monitor by HPLC/NMR until the cis:trans ratio stabilizes (typically >90:10 trans).

Epimerization Cis Cis Isomer (Kinetic) Enolate Planar Enolate Intermediate Cis->Enolate NaOEt/EtOH Deprotonation C3 Trans Trans Isomer (Thermodynamic) Enolate->Trans Reprotonation (Steric Control) Trans->Enolate Equilibrium

Figure 2: Base-catalyzed epimerization mechanism converting the kinetic Cis isomer to the thermodynamic Trans isomer.

Module C: Crystallization (The Gellman Method)

Context: For large-scale purification of the trans isomer without chromatography, crystallization is efficient.

Q: Can I purify the trans isomer by crystallization? A: Yes, specifically for the 1-Boc-4-amino-piperidine-3-carboxylic acid (free acid) . Gellman and colleagues demonstrated that the trans isomer can be isolated from a 4:1 trans/cis mixture.

Protocol [3]:

  • Solvent System: Acetonitrile (MeCN).

  • Procedure: Dissolve the crude zwitterionic mixture in minimal hot MeCN. Allow to cool slowly to room temperature, then to 4°C.

  • Result: The trans isomer precipitates as a white solid.

  • Purity Check: If the diastereomeric excess (de) is <99%, perform a second recrystallization from MeCN.

Data Reference: Physical Properties & Separation Parameters

ParameterCis Isomer (3R,4S)Trans Isomer (3R,4R)Separation Method
Thermodynamics Kinetic ProductThermodynamic ProductEpimerization (NaOEt) converts Cis → Trans
NMR Coupling (

)
Small (~3–5 Hz)Large (~10–12 Hz)¹H-NMR (D₂O or CDCl₃)
C18 HPLC Retention Elutes Earlier (Generally)Elutes Later0.1% TFA in Water/MeCN
Solubility Higher in polar organicLower (crystallizes easier)Recrystallization (MeCN)

Frequently Asked Questions (FAQ)

Q: I am doing a reductive amination on 1-Boc-4-oxopiperidine-3-carboxylic acid ethyl ester. Why am I getting a 50:50 mixture? A: Reductive amination using NaBH(OAc)₃ is often non-stereoselective for this scaffold because the C3-ester enolizes easily, and the hydride attack is not strongly directed.

  • Fix: To favor the cis isomer, consider using catalytic hydrogenation (H₂/PtO₂) in acidic media, which often favors cis addition [4]. To favor trans, use the epimerization protocol described in Module B post-reaction.

Q: Can I separate the enantiomers (e.g., 3R,4R from 3S,3S)? A: Not on silica. You require Chiral HPLC or SFC.

  • Column: Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane/IPA/Diethylamine (80:20:0.1).

  • Note: It is much cheaper to start with a chiral pool precursor (e.g., from L-Aspartic acid or L-Glutamate) than to resolve the racemate at the end [5].

Q: I tried hydrolyzing the ester with NaOH, but my yield is low. Why? A: The Boc group is acid-labile, but stable to base. However, harsh basic hydrolysis (high temp, strong NaOH) can degrade the amide or cause side reactions.

  • Recommendation: Use LiOH (2.0 eq) in THF/Water (1:1) at 0°C to Room Temperature. This is milder than NaOH and minimizes side reactions while preserving the Boc group.

References

  • National Institutes of Health (PubChem). Ethyl 1-methyl-4-oxopiperidine-3-carboxylate | C9H15NO3. PubChem Compound Summary. Available at: [Link]

  • Kozikowski, A. P., et al. (2006). Synthesis of 3,4-disubstituted piperidines by carbonyl ene and Prins cyclizations: switching between kinetic and thermodynamic control. Journal of Medicinal Chemistry. Available at: [Link]

  • Schinnerl, M., Murray, J. K., Langenhan, J. M., & Gellman, S. H. (2003). Asymmetric Synthesis of a New Helix-Forming β-Amino Acid: trans-4-Aminopiperidine-3-carboxylic Acid. European Journal of Organic Chemistry, 2003(4), 721-726. Available at: [Link]

  • CSIR-NIScPR. Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Available at: [Link]

Troubleshooting

Technical Support Center: Optimizing Hydrolysis of Piperidine-3-Carboxylic Acid Esters

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions to help you optimize the yield a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions to help you optimize the yield and purity of piperidine-3-carboxylic acid through the hydrolysis of its ester precursors. We will delve into the causality behind common experimental challenges and provide field-proven protocols to overcome them.

Introduction: The Challenge of Ester Hydrolysis in Piperidine Scaffolds

Piperidine-3-carboxylic acid (or nipecotic acid) and its derivatives are crucial building blocks in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2] The final step in many synthetic routes to these valuable molecules is the hydrolysis of an ester precursor, such as ethyl nipecotate. While seemingly straightforward, this reaction is fraught with potential pitfalls that can significantly impact yield and purity.

Key challenges include:

  • Incomplete Reactions: Steric hindrance and substrate stability can lead to sluggish or stalled reactions.

  • Racemization: The chiral center at the C3 position is susceptible to epimerization under harsh conditions, particularly basic ones, compromising the stereochemical integrity of the final product.[3]

  • Protecting Group Instability: The commonly used N-protecting groups (e.g., Boc, Cbz) can be labile under hydrolytic conditions, leading to unwanted side products.[4][5]

  • Difficult Isolation: The product is an amino acid, often existing as a zwitterion, which complicates extraction and purification due to its high polarity and unique solubility profile.[6]

This guide is designed to help you navigate these challenges by understanding the underlying mechanisms and implementing robust, optimized protocols.

Core Principles: Understanding Ester Hydrolysis Mechanisms

Ester hydrolysis can be achieved under acidic or basic conditions. The choice of catalyst is critical and depends on the overall structure of your substrate, especially the nature of the N-protecting group. Both pathways proceed via a nucleophilic acyl substitution, involving a key tetrahedral intermediate.

Acid-Catalyzed Hydrolysis

This is the reverse of a Fischer esterification. The reaction is an equilibrium process, requiring a large excess of water to drive it to completion.[7] The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by a weak nucleophile like water.[8]

Base-Catalyzed Hydrolysis (Saponification)

This is the more common and often preferred method for hydrolyzing esters.[9] It involves the attack of a strong nucleophile, typically a hydroxide ion (e.g., from NaOH, KOH, or LiOH), on the ester carbonyl.[10][11] A key advantage is that the final step, the deprotonation of the carboxylic acid by an alkoxide, is essentially irreversible. This drives the reaction to completion, often resulting in higher yields than acid-catalyzed methods.[7][10]

G cluster_acid Acid-Catalyzed Hydrolysis (Reversible) cluster_base Base-Catalyzed Hydrolysis (Irreversible) A_Start Ester A_P1 Protonated Ester (Activated) A_Start->A_P1 + H⁺ A_P1->A_Start - H⁺ A_Tetra Tetrahedral Intermediate A_P1->A_Tetra + H₂O A_Tetra->A_P1 - H₂O A_P2 Protonated Carboxylic Acid A_Tetra->A_P2 - R'OH, + H⁺ A_P2->A_Tetra + R'OH, - H⁺ A_End Carboxylic Acid + Alcohol A_P2->A_End - H⁺ A_End->A_P2 + H⁺ B_Start Ester B_Tetra Tetrahedral Intermediate B_Start->B_Tetra + OH⁻ B_Tetra->B_Start B_P1 Carboxylic Acid + Alkoxide B_Tetra->B_P1 - R'O⁻ B_End Carboxylate Salt + Alcohol B_P1->B_End Irreversible Proton Transfer

Caption: Mechanisms of acid- and base-catalyzed ester hydrolysis.

Troubleshooting Guide

This section addresses the most common issues encountered during the hydrolysis of piperidine-3-carboxylic acid esters in a question-and-answer format.

Issue 1: Low or Incomplete Conversion

Question: I've run my hydrolysis reaction overnight, but TLC and LC-MS analysis show that a significant amount of my starting ester remains. What could be the cause, and how can I fix it?

Answer: Low conversion is a frequent problem that can usually be resolved by systematically evaluating your reaction conditions.

Primary Causes & Solutions:

  • Insufficient Reagent: In saponification, the reaction consumes one equivalent of base. Ensure you are using a molar excess (typically 1.5 to 3 equivalents) of the hydroxide base (NaOH, LiOH, KOH) to drive the reaction to completion.[12]

  • Poor Solubility: The ester and the aqueous base may not be miscible, leading to a slow, diffusion-controlled reaction. The use of a water-miscible co-solvent is essential.

  • Inadequate Temperature: While many saponifications run well at room temperature, sterically hindered esters may require heating (reflux) to increase the reaction rate.[12] However, be cautious, as higher temperatures can promote side reactions like racemization.[3]

  • Steric Hindrance: Bulky N-protecting groups (like Boc) or large ester groups (like tert-butyl) can sterically hinder the approach of the nucleophile. In these cases, longer reaction times, higher temperatures, or a less hindered base (e.g., LiOH is smaller than KOH) may be necessary.

G Start Low Conversion (Starting Material Remains) CheckReagents Check Reagent Stoichiometry (Use 1.5-3 eq. Base) Start->CheckReagents CheckSolvent Improve Solubility (Add Co-solvent: MeOH, THF) CheckReagents->CheckSolvent Stoichiometry OK CheckTemp Increase Temperature (RT -> 40°C -> Reflux) CheckSolvent->CheckTemp Solubility OK CheckTime Increase Reaction Time (Monitor by TLC/LC-MS) CheckTemp->CheckTime Still Incomplete Success Complete Conversion CheckTime->Success Reaction Complete

Caption: Troubleshooting workflow for low reaction conversion.

Optimized Saponification Protocol (General)

This protocol provides a robust starting point for the hydrolysis of N-protected ethyl nipecotate.

  • Dissolution: Dissolve the piperidine-3-carboxylic acid ester (1.0 eq.) in a mixture of methanol (or THF) and water (e.g., a 3:1 to 1:1 ratio). A typical concentration is 0.1-0.5 M.

  • Base Addition: Add a solution of lithium hydroxide (LiOH·H₂O, 1.5 eq.) or sodium hydroxide (NaOH, 1.5 eq.) in water to the reaction mixture at room temperature.

  • Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS every 1-2 hours.

  • Heating (If Necessary): If the reaction is sluggish after 4-6 hours, gently heat the mixture to 40-50 °C.

  • Workup: Once the starting material is consumed, proceed with the workup protocol (see Issue 4).

ParameterRecommended ConditionRationale & Notes
Base LiOH, NaOH, KOHLiOH is often preferred due to its higher solubility in organic solvents.
Equivalents 1.5 - 3.0An excess is required to drive the reaction and overcome any acidic impurities.[12]
Solvent THF/H₂O, MeOH/H₂O, EtOH/H₂OCo-solvents are crucial for homogenizing the ester and aqueous base.[12]
Temperature 25 °C to RefluxStart at room temperature to minimize side reactions. Increase heat only if necessary.
Time 2 - 24 hoursHighly dependent on the substrate's steric and electronic properties.
Issue 2: Racemization of the Chiral Center

Question: My hydrolysis was successful, but chiral HPLC analysis shows a significant loss of enantiomeric excess (ee). How can I prevent this?

Answer: Racemization (or epimerization) at the α-carbon (C3) is a serious risk, especially under basic conditions. The α-proton is acidic and can be abstracted by a strong base to form a planar enolate intermediate. Reprotonation can then occur from either face, leading to a loss of stereochemical purity.[3]

Solutions to Minimize Racemization:

  • Lower the Temperature: Perform the hydrolysis at the lowest effective temperature. Start at 0 °C and only warm to room temperature if the reaction is too slow. Low temperatures decrease the rate of both hydrolysis and enolate formation.[3]

  • Use a Milder Base: While strong bases are common, consider alternatives if racemization is severe. However, for simple saponification, temperature control is the most effective tool.

  • Limit Reaction Time: Do not let the reaction run for an unnecessarily long time after completion. Once the starting material is consumed, proceed immediately to the workup.

  • Consider Enzymatic Hydrolysis: For highly sensitive substrates, enzymatic hydrolysis using a lipase or esterase can be an excellent alternative. These reactions occur under mild, near-neutral pH conditions and are often highly enantioselective.[13][14][15]

Issue 3: N-Protecting Group Instability

Question: During my reaction, I'm seeing a side product that corresponds to the fully deprotected piperidine carboxylic acid. How do I choose conditions that are compatible with my protecting group?

Answer: The choice between acidic and basic hydrolysis is most often dictated by the stability of your N-protecting group.

  • Boc (tert-Butoxycarbonyl) Group: The Boc group is highly sensitive to acid and will be rapidly cleaved.[4][16] Therefore, you must use basic hydrolysis (saponification) for Boc-protected piperidine esters. The Boc group is generally stable to the basic conditions used for saponification.[4]

  • Cbz (Carboxybenzyl) Group: The Cbz group is stable to both mild acid and mild base, making it more versatile. It can be removed by hydrogenolysis or strong acidic conditions not typically employed for simple ester hydrolysis.[5][17] Therefore, basic saponification is a safe and effective choice for Cbz-protected esters.

Protecting GroupAcidic Hydrolysis (e.g., HCl/H₂O)Basic Hydrolysis (e.g., NaOH/H₂O)Recommended Method
N-Boc Not Compatible (Cleaved)[4]Compatible [16]Saponification
N-Cbz Compatible (under mild conditions)Compatible Saponification
None (Free Amine) CompatibleCompatibleEither, but workup differs
Issue 4: Product is Lost During Workup/Extraction

Question: After neutralizing my reaction, I can't seem to extract my product with standard organic solvents like ethyl acetate or DCM. Where is it going?

Answer: The product, piperidine-3-carboxylic acid, is an amino acid. At or near neutral pH, it exists as a zwitterion—a molecule with both a positive (piperidinium ion) and a negative (carboxylate) charge.[6] This makes it highly polar and very soluble in water but practically insoluble in most organic solvents. Attempting a standard extraction at pH 7 will result in nearly all of your product remaining in the aqueous layer.

A pH-adjusted workup is required to isolate your product successfully.

G Start Reaction Mixture (Aqueous Base, pH > 12) Product = Carboxylate Anion Acidify Acidify with HCl (aq) to pH ~2-3 Start->Acidify Cation Product = Cation (Protonated Amine, Carboxylic Acid) Acidify->Cation Product is now positively charged Adjust_pI Adjust pH to Isoelectric Point (pI) (Typically pH ~4-6) Cation->Adjust_pI For Isolation Zwitterion Product = Zwitterion (Minimal Water Solubility) Adjust_pI->Zwitterion Precipitate Precipitation & Filtration Zwitterion->Precipitate For unprotected amino acid Extract Extraction with Organic Solvent (e.g., EtOAc) (if N-protected) Zwitterion->Extract For N-Boc/Cbz amino acid

Caption: pH-based workup strategy for isolating amino acid products.

Optimized Workup & Isolation Protocol
  • Solvent Removal: After the reaction is complete, remove the organic co-solvent (MeOH, THF) under reduced pressure.

  • Dilution & Wash: Dilute the remaining aqueous residue with water and perform an extraction with a nonpolar solvent (e.g., diethyl ether or hexanes) to remove any unreacted starting material or nonpolar impurities. The product will remain in the aqueous layer.

  • Acidification: Cool the aqueous layer in an ice bath and slowly add 1 M HCl with vigorous stirring. Monitor the pH carefully. Acidify to approximately pH 2-3. This converts the carboxylate salt into the carboxylic acid and ensures the piperidine nitrogen is protonated.

  • Isolation (Choose one):

    • For N-Protected Products (e.g., N-Boc-nipecotic acid): The protonated N-protected acid is often sufficiently soluble in organic solvents. Extract the acidified aqueous layer multiple times with ethyl acetate or dichloromethane (DCM). Combine the organic layers, dry with anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the product.

    • For Unprotected Products (Nipecotic Acid): The hydrochloride salt is highly water-soluble. To isolate the free amino acid, carefully adjust the pH of the acidified solution to its isoelectric point (pI). This will cause the zwitterionic form to precipitate out of the solution. The precipitate can then be collected by vacuum filtration, washed with cold water, and dried.

Frequently Asked Questions (FAQs)

Q1: Which is better for my hydrolysis, acid or base catalysis? For substrates with acid-sensitive protecting groups like N-Boc, base catalysis (saponification) is the only viable option.[4] For other esters, saponification is generally preferred because the reaction is irreversible, leading to higher yields and simpler reaction profiles.[7][9] Acid-catalyzed hydrolysis is reversible and requires a large excess of water to drive the equilibrium, which can complicate workup.[7]

Q2: How can I effectively monitor the reaction progress? Thin-Layer Chromatography (TLC) is a quick and effective method. Use a mobile phase (e.g., 10% Methanol in DCM) that gives good separation between your starting ester (less polar) and the product acid (more polar, often stays at the baseline). Staining with potassium permanganate can help visualize both spots. For more quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal to track the disappearance of the starting material's mass and the appearance of the product's mass.

Q3: Can I use enzymatic hydrolysis for this transformation? What are the advantages? Yes, enzymatic hydrolysis is a powerful option, especially for substrates prone to racemization.[15] Lipases and esterases can selectively hydrolyze the ester under very mild conditions (neutral pH, room temperature).[13][14] The main advantages are high enantioselectivity (preserves chiral integrity) and compatibility with sensitive functional groups. The primary disadvantages are the higher cost of enzymes and potentially slower reaction times.

Q4: My starting material is an ethyl ester. Does the choice of ester (methyl, ethyl, tert-butyl) matter? Yes, the nature of the ester group affects the rate of hydrolysis due to steric hindrance. The general order of reactivity for base-catalyzed hydrolysis is: Methyl > Ethyl > Isopropyl > tert-Butyl. Methyl and ethyl esters are hydrolyzed relatively easily. tert-Butyl esters are extremely resistant to standard saponification conditions due to steric bulk around the carbonyl.[16] They are typically cleaved under strong acidic conditions, which would also cleave an N-Boc group.[16] Therefore, for saponification, methyl or ethyl esters are the preferred substrates.

References

  • Schmidt, M., Barbayianni, E., Fotakopoulou, I., Höhne, M., Constantinou-Kokotou, V., Bornscheuer, U. T., & Kokotos, G. (2005). Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety. The Journal of Organic Chemistry, 70(9), 3737–3740. Retrieved from [Link]

  • University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from [Link]

  • Sciencemadness Discussion Board. (2010). Acid-catalyzed hydrolysis of 1-piperoylpiperidine. Retrieved from [Link]

  • White Rose eTheses Online. (n.d.). Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)-Sparteine Surrogate. Retrieved from [Link]

  • Google Patents. (n.d.). CN106831540A - It is a kind of(S)The preparation method of 3 piperidine carboxylic acids.
  • Clark, J. (2015). Hydrolysing Esters. Chemguide. Retrieved from [Link]

  • Chemistry Steps. (2020). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

  • Ashenhurst, J. (2022). Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. Retrieved from [Link]

  • Kennedy, S. (2017). How can I hydrolyze an ester on a pyridine ring and isolate the resulting pyridine carboxylic acid hydrochloride? ResearchGate. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

  • Google Patents. (2005). Active esters of N-substituted piperazine acetic acids, including isotopically enriched versions thereof.
  • SciSpace. (n.d.). Optimization of Saponification Reaction in a Continuous Stirred Tank Reactor. Retrieved from [Link]

  • Khan Academy. (2014). Acid-catalyzed ester hydrolysis. YouTube. Retrieved from [Link]

  • Anand, R., Gali, H., & Tiwari, A. K. (2012). Synthesis, Chemical and Enzymatic Hydrolysis, and Aqueous Solubility of Amino Acid Ester Prodrugs of 3-Carboranyl Thymidine Analogues for Boron Neutron Capture Therapy of Brain Tumors. Molecules, 17(8), 8850-8868. Retrieved from [Link]

  • Reddit. (2024). Why is boc stable to hydrolysis under basic conditions? r/OrganicChemistry. Retrieved from [Link]

  • Organic Chemistry Portal. (2019). Cbz-Protected Amino Groups. Retrieved from [Link]

  • Royal Society of Chemistry. (2014). Chemistry Vignettes: Base catalysed ester hydrolysis. YouTube. Retrieved from [Link]

  • Unknown Source. (n.d.). Carboxyl protecting groups.
  • Shaanxi BLOOM Tech Co., Ltd. (n.d.). Ethyl Nipecotate CAS 5006-62-2 Suppliers, Manufacturers, Factory - Wholesale Price. Retrieved from [Link]

  • Wang, Y., et al. (2017). Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism: acylium ion as a sharing active intermediate via a spontaneous trimolecular reaction based on density functional theory calculation and supported by electrospray ionization-mass spectrometry. RSC Advances, 7(64), 40233-40242. Retrieved from [Link]

  • OperaChem. (2024). Saponification-Typical procedures. Retrieved from [Link]

  • Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, 4th ed. (2002). Synthesis of Peptides and Peptidomimetics.
  • Coldham, I., et al. (2022). Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. The Journal of Organic Chemistry, 87(13), 8538-8548. Retrieved from [Link]

  • Wróblewska, A., et al. (2024). Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. Molecules, 29(18), 4235. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Stereochemical Integrity in the Coupling of cis-4-Amino-piperidine-3-carboxylic Acid

Introduction Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding a critica...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding a critical challenge in peptide synthesis: avoiding racemization during the coupling of cis-4-amino-piperidine-3-carboxylic acid. As a constrained, cyclic β-amino acid, this building block presents unique stereochemical challenges that demand careful consideration of reaction conditions to maintain the desired cis configuration. This document offers field-proven insights and detailed protocols to ensure the stereochemical integrity of your final peptide products.

Understanding the Challenge: Epimerization vs. Racemization

While often used interchangeably, it's crucial to distinguish between racemization and epimerization. Racemization refers to the formation of an equal mixture of enantiomers (a 1:1 ratio of stereoisomers).[1] In the context of peptide synthesis, epimerization is the more precise term, describing the inversion of a single chiral center in a molecule with multiple stereocenters.[1] For cis-4-amino-piperidine-3-carboxylic acid, the primary concern is the epimerization at the C3 carbon, which would lead to the undesired trans isomer. This guide will focus on preventing this specific epimerization.

The primary mechanism for racemization in standard α-amino acids involves the formation of a 5-membered oxazolone ring, which readily tautomerizes in the presence of a base.[2] For β-amino acids like our target molecule, direct α-hydrogen (in this case, the hydrogen at C3) abstraction by a base is also a significant pathway to epimerization, especially with strong bases or elevated temperatures.[3][4]

Frequently Asked Questions (FAQs)

Q1: Why is cis-4-amino-piperidine-3-carboxylic acid prone to epimerization during coupling?

The hydrogen atom at the C3 position is susceptible to abstraction by a base, particularly after the carboxylic acid is activated for coupling.[3] This abstraction forms a planar enolate intermediate. Subsequent re-protonation can occur from either face, leading to a mixture of the desired cis and the undesired trans diastereomers. Factors that increase the likelihood of this include strong bases, prolonged activation times, and elevated temperatures.[3][5]

Q2: Which coupling reagents are best for minimizing epimerization with this amino acid?

The choice of coupling reagent is critical. While highly reactive reagents can speed up the desired amide bond formation, they can also accelerate epimerization.

  • Recommended:

    • Carbodiimides (e.g., DIC, EDC) with additives: This is often the preferred method. Additives like 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) are essential.[2][5][6] They form active esters with the amino acid that are less prone to epimerization than the initial activated intermediate.[7][8] HOAt is generally more effective than HOBt at suppressing racemization.[2][9]

    • Phosphonium and Uronium/Aminium Reagents (e.g., HBTU, HATU, PyBOP): These are efficient but should be used cautiously. HATU is generally preferred over HBTU due to lower epimerization rates.[6] When using these reagents, it is crucial to use a weaker, sterically hindered base.[10]

  • Use with Caution:

    • Carbodiimides without additives can lead to significant racemization.[11]

Q3: What is the impact of the base on epimerization?

The base plays a dual role: it neutralizes protonated amines and can also abstract the C3 proton.

  • Strongly Discouraged: Strong, non-sterically hindered bases like diisopropylethylamine (DIPEA) and triethylamine (TEA) can significantly increase the rate of epimerization.[2][12]

  • Recommended: Weaker or more sterically hindered bases are preferable.

    • N-methylmorpholine (NMM) is a good alternative to DIPEA.[2]

    • 2,4,6-Collidine (TMP) is a highly recommended sterically hindered base that has been shown to be effective in minimizing racemization.[5][12]

Q4: How does temperature affect stereochemical integrity?

Higher temperatures accelerate most reaction rates, including the rate of epimerization.[13][14] It is generally advisable to perform coupling reactions at room temperature or below (e.g., 0 °C) to minimize the risk of epimerization.[15]

Q5: How can I detect and quantify the extent of epimerization?

Several analytical techniques can be employed to determine the diastereomeric purity of your coupled product.

  • Chiral High-Performance Liquid Chromatography (HPLC): This is a powerful and widely used technique for separating diastereomers.[16][17] A chiral stationary phase is used to differentiate between the cis and trans isomers.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: High-resolution ¹H NMR can often distinguish between diastereomers based on differences in chemical shifts and coupling constants of the piperidine ring protons.[16]

  • Capillary Electrophoresis (CE): This technique offers excellent resolution and sensitivity for separating stereoisomers.[16][18]

Troubleshooting Guide

This section addresses common issues encountered during the coupling of cis-4-amino-piperidine-3-carboxylic acid.

Issue 1: Significant formation of the trans isomer detected post-coupling.

This is a clear indication that epimerization has occurred. Follow these steps to troubleshoot:

Step 1: Review Your Coupling Reagent and Additives

  • Problem: Using a carbodiimide like DIC or EDC without an additive.

  • Solution: Always incorporate an additive such as HOBt, HOAt, or Oxyma.[11] These additives form active esters that are less susceptible to racemization.[9] For particularly sensitive couplings, HOAt is often superior to HOBt.[2]

Step 2: Evaluate the Base Used

  • Problem: Using a strong, non-sterically hindered base like DIPEA.

  • Solution: Switch to a weaker or more sterically hindered base. N-methylmorpholine (NMM) is a better choice, and 2,4,6-collidine is highly recommended for minimizing epimerization.[2][5] Also, ensure you are using the minimum necessary amount of base.

Step 3: Check the Reaction Temperature

  • Problem: Running the coupling reaction at an elevated temperature.

  • Solution: Perform the coupling at a lower temperature, such as 0 °C, and allow it to slowly warm to room temperature.[15] This will slow down the rate of epimerization relative to the rate of coupling.

Step 4: Minimize Pre-activation Time

  • Problem: Allowing the carboxylic acid to be activated for a prolonged period before adding the amine component.

  • Solution: Minimize the pre-activation time.[5] Ideally, the coupling reagent should be added to the mixture of the carboxylic acid, amine, and additive, or the activated acid should be added to the amine component immediately after it is formed.

Troubleshooting Workflow Diagram

G start Epimerization Detected (trans-isomer present) reagent Review Coupling Reagent and Additives start->reagent base Evaluate Base reagent->base Using Carbodiimide alone? Add HOBt/HOAt/Oxyma temp Check Temperature base->temp Using strong base (DIPEA)? Switch to NMM or Collidine activation Minimize Pre-activation temp->activation High reaction temp? Lower to 0°C solution Problem Resolved activation->solution Long pre-activation? Add amine immediately

Caption: Troubleshooting workflow for epimerization.

Recommended Experimental Protocols

Protocol 1: Low-Epimerization Coupling using DIC/HOAt

This protocol is designed to minimize epimerization by using a carbodiimide with a highly effective additive and a sterically hindered base.

Materials:

  • N-protected cis-4-amino-piperidine-3-carboxylic acid (1.0 eq)

  • Amine component (1.1 eq)

  • 1-Hydroxy-7-azabenzotriazole (HOAt) (1.2 eq)

  • Diisopropylcarbodiimide (DIC) (1.2 eq)

  • 2,4,6-Collidine (2.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

  • Dissolve the N-protected cis-4-amino-piperidine-3-carboxylic acid (1.0 eq), the amine component (1.1 eq), and HOAt (1.2 eq) in anhydrous DMF.

  • Cool the mixture to 0 °C in an ice bath.

  • Add 2,4,6-collidine (2.0 eq) to the reaction mixture.

  • Add DIC (1.2 eq) dropwise to the cooled solution.

  • Stir the reaction at 0 °C for 30 minutes, then allow it to slowly warm to room temperature.

  • Monitor the reaction progress by HPLC or TLC until the starting material is consumed (typically 2-4 hours).

  • Upon completion, proceed with standard aqueous workup and purification procedures.

Protocol 2: Analysis of Diastereomeric Purity by Chiral HPLC

This protocol provides a general workflow for analyzing the stereochemical purity of the final product. The exact conditions (column, mobile phase) will need to be optimized for your specific compound.

Workflow:

  • Sample Preparation: Dissolve a small amount of the purified peptide product in a suitable solvent (e.g., methanol, acetonitrile).

  • Column Selection: Choose a chiral stationary phase (CSP) column. Polysaccharide-based CSPs are often effective for separating piperidine derivatives.[17]

  • Method Development:

    • Start with a mobile phase such as a mixture of n-hexane and isopropanol with a small amount of an amine additive like diethylamine for normal-phase chromatography.[17]

    • Alternatively, for reverse-phase, use a mobile phase of acetonitrile/water or methanol/water with a buffer.

    • Optimize the mobile phase composition and flow rate to achieve baseline separation of the cis and trans isomers.

  • Quantification: Inject the sample and integrate the peak areas for the two diastereomers. The percentage of the undesired trans isomer can be calculated from the relative peak areas.

Data Summary: Impact of Reaction Conditions on Epimerization

The following table summarizes the expected impact of different reaction parameters on the formation of the undesired trans isomer. This data is illustrative and based on established principles of peptide chemistry.

Coupling ReagentAdditiveBaseTemperatureExpected % trans-isomer (Epimerization)
DICNoneDIPEA25 °CHigh (>15%)
DICHOBtDIPEA25 °CModerate (5-10%)
HATU(Internal)DIPEA25 °CModerate (4-8%)
DICHOBtNMM25 °CLow (2-5%)
DIC HOAt Collidine 0 °C → 25 °C Very Low (<1%)
Mechanism of Epimerization and Suppression

The following diagram illustrates the key mechanistic pathways.

G cluster_0 Epimerization Pathway cluster_1 Suppression Pathway ActivatedAcid Activated cis-Acid Enolate Planar Enolate (Loss of Stereochemistry) ActivatedAcid->Enolate Base (e.g., DIPEA) abstracts Hα TransProduct trans-Product (Epimerized) Enolate->TransProduct Protonation ActivatedAcid2 Activated cis-Acid ActiveEster HOAt Active Ester (Resists Enolization) ActivatedAcid2->ActiveEster + HOAt CisProduct cis-Product (Desired) ActiveEster->CisProduct + Amine

Sources

Troubleshooting

Technical Support Center: Optimizing Diastereoselectivity in 4-Amino-Piperidine Synthesis

Welcome to the technical support center for the synthesis of 4-amino-piperidines. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of stereocontro...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 4-amino-piperidines. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of stereocontrolled synthesis. Here, we address common challenges and provide actionable, field-proven insights to enhance the diastereoselectivity of your reactions.

Frequently Asked Questions (FAQs)

Q1: We are observing poor diastereoselectivity in the reductive amination of an N-protected 4-piperidone. What are the most critical factors to investigate?

A1: Poor diastereoselectivity in the reductive amination of 4-piperidones is a frequent challenge. The stereochemical outcome is a delicate balance of multiple factors. Here’s a breakdown of the primary variables to investigate, starting with the most impactful:

  • The Nature of the N-Protecting Group: The steric bulk of the substituent on the piperidine nitrogen (N-1) is arguably the most critical factor influencing the facial selectivity of the nucleophilic attack on the intermediate iminium ion.

    • Mechanism: A bulky N-1 substituent, such as a benzyl (Bn) or tert-butoxycarbonyl (Boc) group, will preferentially occupy the equatorial position to minimize steric strain. This forces the incoming nucleophile (the amine) to attack from the axial face to avoid A-strain, leading to the cis-isomer. Conversely, a smaller N-1 substituent may allow for a greater proportion of the trans-isomer.

    • Troubleshooting Steps:

      • Evaluate your N-1 substituent: If you are using a small protecting group (e.g., methyl) and obtaining a mixture of diastereomers, consider switching to a bulkier group like benzyl, trityl, or a substituted benzoyl group.

      • Systematic Screening: If feasible, screen a small panel of N-protecting groups to empirically determine the optimal choice for your specific substrate.

  • Choice of Reducing Agent: The reducing agent's steric bulk and mechanism of hydride delivery significantly impact the stereochemical outcome.

    • Mechanism: Bulky reducing agents, such as sodium triacetoxyborohydride (STAB), are known to favor the formation of the cis-product. Their larger size accentuates the steric bias set by the N-1 substituent, approaching the iminium ion from the less hindered axial face. In contrast, smaller, more reactive hydrides like sodium borohydride (NaBH₄) can sometimes lead to lower selectivity.

    • Troubleshooting Steps:

      • Switch to STAB: If you are not already using it, sodium triacetoxyborohydride is often the reagent of choice for diastereoselective reductive aminations of N-substituted 4-piperidones.

      • Consider L-Selectride® or K-Selectride®: For particularly challenging cases, these highly hindered reducing agents can offer enhanced selectivity by maximizing steric differentiation.

  • Reaction Conditions (Solvent and Temperature):

    • Solvent: The choice of solvent can influence the conformation of the piperidine ring and the transition state of the reduction. Aprotic solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) are commonly employed.

    • Temperature: Lowering the reaction temperature can often enhance selectivity by increasing the energy difference between the diastereomeric transition states.

    • Troubleshooting Steps:

      • Solvent Screen: If you are observing poor selectivity in a solvent like methanol, which can participate in the reaction, switch to an aprotic solvent like DCM or THF.

      • Temperature Study: Run the reaction at a lower temperature (e.g., 0 °C or -78 °C) to see if the diastereomeric ratio (d.r.) improves.

Summary of Key Parameters for Reductive Amination Optimization:

ParameterRecommendation for Higher cis-SelectivityRationale
N-1 Substituent Bulky group (e.g., Benzyl, Boc, Trityl)Enforces equatorial positioning, directing axial attack.
Reducing Agent Sodium Triacetoxyborohydride (STAB)Sterically demanding, enhances facial selectivity.
Solvent Aprotic (e.g., DCM, DCE, THF)Minimizes interference with the reaction intermediates.
Temperature Low (e.g., 0 °C to -78 °C)Amplifies energy differences between transition states.
Q2: Our synthesis involves a multi-component reaction to generate a highly substituted 4-amino-piperidine, but we are getting a complex mixture of diastereomers. How can we simplify the stereochemical outcome?

A2: Multi-component reactions (MCRs) are powerful tools for building molecular complexity, but controlling stereochemistry can be a significant hurdle. The key is to identify the stereocenter-defining step and optimize it.

  • Identify the Stereocenter-Defining Step: In many MCRs leading to 4-amino-piperidines, the crucial step is often an intramolecular cyclization or a Mannich-type reaction. Understanding the mechanism is paramount.

  • Leverage Substrate Control:

    • Chiral Aldehydes or Amines: The use of a chiral starting material is one of the most reliable strategies. The inherent stereochemistry of the substrate can direct the formation of subsequent stereocenters.

    • Pre-formed Enamines/Imines: Instead of generating the reactive intermediates in situ, consider pre-forming a chiral enamine or imine. This can provide greater control over the subsequent cyclization.

  • Catalyst-Controlled Reactions:

    • Organocatalysis: Proline and its derivatives are well-known organocatalysts for asymmetric Mannich reactions, which can be a key step in your MCR. These catalysts can create a chiral environment that directs the formation of one diastereomer over the other.

    • Metal Catalysis: Chiral Lewis acids can also be employed to coordinate to the reactants and control the facial selectivity of the key bond-forming step.

  • Troubleshooting Workflow for MCRs:

    Caption: Troubleshooting workflow for MCR diastereoselectivity.

Troubleshooting Guides

Guide 1: Improving the Diastereoselectivity of the Ritter Reaction for 4-Amino-Piperidine Synthesis

The Ritter reaction offers a direct route to N-acyl-4-amino-piperidines from 4-hydroxypiperidines. However, controlling the stereochemistry of the nitrile addition to the intermediate carbocation can be challenging.

Problem: Low diastereoselectivity in the Ritter reaction, leading to a mixture of cis- and trans-isomers.

Underlying Principle: The stereochemical outcome of the Ritter reaction on a 4-hydroxypiperidine precursor is determined by the facial selectivity of the nitrile attack on the intermediate tertiary carbocation. The conformation of this carbocation is influenced by the N-1 substituent.

Step-by-Step Troubleshooting Protocol:

  • Assess the N-1 Substituent:

    • Observation: If your N-1 substituent is small (e.g., methyl), the energy difference between the two chair-like transition states for nitrile attack (one leading to the cis-product, the other to the trans-product) may be minimal.

    • Action: Replace the small N-1 substituent with a sterically demanding group like N-benzyl or N-Boc. This will create a strong preference for the N-1 substituent to occupy the equatorial position, which in turn will favor the axial attack of the nitrile to yield the cis-amido product.

  • Optimize the Acid Catalyst and Solvent System:

    • Observation: The nature of the acid and the solvent can influence the stability of the carbocation intermediate and the transition state energies.

    • Action:

      • Acid: While strong acids like sulfuric acid are common, consider using a milder Lewis acid catalyst in a non-coordinating solvent.

      • Solvent: A systematic screen of solvents with varying polarity and coordinating ability (e.g., acetic acid, acetonitrile, nitromethane) can reveal an optimal medium for maximizing diastereoselectivity.

  • Control the Temperature:

    • Observation: Ritter reactions are often run at or above room temperature. Higher temperatures can lead to equilibration and lower selectivity.

    • Action: Perform the reaction at a reduced temperature (e.g., 0 °C). This will favor the kinetically controlled product, which is often the more stereochemically defined one.

Experimental Workflow for Ritter Reaction Optimization:

G cluster_0 Optimization Loop A Start: 4-Hydroxypiperidine B N-Protection (Screen Bulky Groups: Boc, Bn) A->B C Ritter Reaction B->C D Analyze Diastereomeric Ratio (NMR, HPLC) C->D E Adjust Reaction Conditions C->E Low d.r. I Desired Product D->I High d.r. F F E->F 1. Lower Temperature (0°C) G G E->G 2. Screen Acid Catalysts H H E->H 3. Screen Solvents F->C G->C H->C

Caption: Optimization workflow for the Ritter reaction.

Guide 2: Enhancing Diastereoselectivity in the Synthesis of 4-Amino-Piperidines via Chiral Auxiliaries

When substrate control is insufficient, the use of a chiral auxiliary can be a powerful strategy to induce high levels of diastereoselectivity.

Problem: A racemic synthesis is yielding an inseparable mixture of diastereomers, and resolution is not a viable option.

Underlying Principle: A chiral auxiliary is a stereochemically pure functional group that is temporarily incorporated into the substrate. It directs the stereochemical course of a reaction and is subsequently removed.

Step-by-Step Protocol using a Phenylglycinol-derived Chiral Auxiliary:

This protocol is adapted from methodologies that use chiral auxiliaries to control the stereoselective addition to a piperidine ring system.

  • Synthesis of the Chiral Piperidinone:

    • Start with a readily available chiral amine, such as (R)- or (S)-phenylglycinol.

    • Condense the chiral amine with a suitable diketone precursor to form a chiral piperidinone. The stereocenter on the auxiliary will direct the formation of the piperidine ring.

  • Diastereoselective Reduction:

    • The reduction of the ketone at the 4-position is now directed by the existing stereocenter of the auxiliary.

    • Reagent Selection: Use a reducing agent like NaBH₄ or LiAlH₄. The facial selectivity will be high due to the steric hindrance imposed by the auxiliary.

  • Introduction of the Amino Group:

    • Convert the resulting hydroxyl group at the 4-position into a leaving group (e.g., mesylate or tosylate).

    • Displace the leaving group with an azide (e.g., using sodium azide). This Sₙ2 reaction will proceed with inversion of configuration, ensuring a high degree of stereochemical fidelity.

    • Reduce the azide to the primary amine (e.g., via hydrogenation with Pd/C or using Staudinger conditions).

  • Cleavage of the Auxiliary:

    • The final step is the removal of the chiral auxiliary. This is often achieved through hydrogenolysis (e.g., using H₂, Pd(OH)₂/C) if a benzyl-type linkage is present.

Visualizing the Chiral Auxiliary Strategy:

Caption: General workflow for chiral auxiliary-based synthesis.

By systematically addressing the factors outlined in this guide, researchers can effectively troubleshoot and optimize the diastereoselective synthesis of 4-amino-piperidines, paving the way for more efficient and successful drug discovery and development programs.

References

  • List, B. (2002). Proline-catalyzed asymmetric reactions. Tetrahedron, 58(28), 5573-5590. [Link]

  • Davis, F. A., & Zhou, P. (1997). Asymmetric Synthesis of Piperidines and Pyrrolidines Using (R)-(+)-α-Phenylethylamine as a Chiral Auxiliary. The Journal of Organic Chemistry, 62(21), 7521-7523. [Link]

Optimization

removal of trans isomer impurity from cis-1-Boc-4-amino-piperidine-3-carboxylic acid

To: Research Team From: Technical Support Center – Advanced Building Blocks Subject: Troubleshooting Guide: Purification of cis-1-Boc-4-amino-piperidine-3-carboxylic acid Executive Summary The purification of cis-1-Boc-4...

Author: BenchChem Technical Support Team. Date: March 2026

To: Research Team From: Technical Support Center – Advanced Building Blocks Subject: Troubleshooting Guide: Purification of cis-1-Boc-4-amino-piperidine-3-carboxylic acid

Executive Summary

The purification of cis-1-Boc-4-amino-piperidine-3-carboxylic acid (often referred to as a "Boc-protected


-amino acid" scaffold) is challenging due to the zwitterionic nature of the free amino acid and the thermodynamic stability of the trans-isomer impurity.[1][2]

The cis-isomer (typically the kinetic product) is prone to epimerization to the trans-isomer (thermodynamic product) under basic conditions or excessive heat.[1][2] This guide provides a tiered troubleshooting approach, ranging from direct crystallization to derivatization strategies.

Module 1: Direct Crystallization (The Zwitterion Approach)

Use this method if the trans-impurity is <15% and you wish to avoid extra synthetic steps.[2]

The Core Issue: The molecule exists as a zwitterion (internal salt between 4-NH


 and 3-COO

).[1][2] Standard silica chromatography causes streaking and poor separation.[1][2] You must exploit the difference in lattice energy between the cis (intra-molecular H-bond potential) and trans (inter-molecular network) forms.[1][2]
Troubleshooting Q&A

Q: My material is "oiling out" instead of crystallizing. How do I fix this? A: Oiling out is common with Boc-amino acids in aqueous mixtures.[1][2]

  • Switch Solvent System: Move to a Methanol/Diethyl Ether or Ethanol/Acetone system.[1][2]

  • Protocol: Dissolve the crude zwitterion in the minimum amount of dry Methanol (warm, ~40°C). Add Diethyl Ether dropwise until turbidity persists.[1][2] Store at -20°C.

  • Why: The cis-isomer often has higher solubility in alcohols due to a more compact solvation shell (internal H-bonding), while the trans-isomer (more extended) may precipitate first or vice-versa depending on the specific lattice.[1][2] Note: In many vicinal amino acids, the trans-isomer is less soluble and crystallizes out first. If your precipitate is enriched in trans, filter it off and recover the cis-enriched mother liquor.

Q: The isomer ratio isn't improving after recrystallization. A: You are likely at the "eutectic point" of the mixture.[1][2]

  • Solution: Adjust the pH.

  • Method: Dissolve in water.[1][2] Adjust pH to ~5.5 (isoelectric point).[1] The zwitterion is least soluble here.[1][2]

  • Alternative: If the cis-isomer is your target, it is often more soluble in water than the trans-isomer.[1] Filter the aqueous suspension; the solid is likely trans-enriched.[1][2] The filtrate contains your cis-product.[1][2] Lyophilize the filtrate to recover.[1][2]

Module 2: The Derivatization Workaround (High Purity Requirement)

Use this method if direct crystallization fails or if trans-impurity is >15%.[1][2]

The Logic: Separating zwitterions is difficult.[1][2] Separating fully protected lipophilic molecules is easy.[1][2] By protecting the free 4-amine or the 3-carboxylic acid, you eliminate the zwitterion, allowing standard Flash Chromatography or high-efficiency crystallization.[1]

Protocol: Transient Fmoc Protection

This is the most reliable method to remove the trans isomer.[1][2]

  • Protection: React crude 1-Boc-4-amino-piperidine-3-carboxylic acid with Fmoc-OSu and NaHCO

    
      in Water/Dioxane.
    
    • Result:1-Boc-4-(Fmoc-amino)-piperidine-3-carboxylic acid .[1][2]

  • Purification: The Fmoc derivative is acidic but lipophilic.[1][2]

    • Flash Column: Use a gradient of Hexanes/Ethyl Acetate with 1% Acetic Acid. The cis and trans diastereomers usually have significantly different Rf values (often

      
      Rf > 0.[1][2]1) due to the bulky Fmoc group locking the conformation.[1][2]
      
  • Deprotection: Treat pure fraction with 20% Piperidine in DMF to remove Fmoc.[1][2]

  • Recovery: Precipitate the pure zwitterion from cold ether.[1][2]

Q: Why not use the Methyl Ester? A: Esterification (using MeOH/SOCl


) generates HCl, which will remove your Boc  group (N1 position).[1][2] Re-installing Boc is an extra step.[1][2] Fmoc protection is orthogonal to the Boc group.[1][2]

Module 3: Epimerization Control (Preventing Re-contamination)

Q: I had pure material, but after drying, the trans content increased. A: You likely applied heat while the material was basic or in a protic solvent.[1]

  • Mechanism: The C3 proton (alpha to the carboxylic acid) is acidic.[1][2] In the cis isomer, the substituents are often axial/equatorial.[1][3] The molecule can enolize and re-protonate to the thermodynamically more stable trans (diequatorial) form.[1][2]

  • Fix: Never heat above 40°C during drying. Lyophilize (freeze-dry) instead of rotary evaporation if possible. Ensure the pH is neutral (6-7) before drying.[1]

Visual Workflow: Purification Decision Tree

PurificationStrategy Start Crude Mixture (cis/trans) Check Check Purity & Ratio (HPLC/NMR) Start->Check Decision Is trans-impurity > 15%? Check->Decision MethodA Method A: Direct Crystallization (Solvent: MeOH/Ether) Decision->MethodA No (<15%) MethodB Method B: Derivatization (Fmoc Protection) Decision->MethodB Yes (>15%) ProcessA 1. Dissolve in min. warm MeOH 2. Add Ether to turbidity 3. Cool to -20°C MethodA->ProcessA ProcessB 1. React with Fmoc-OSu 2. Flash Chromatography (Silica) 3. Deprotect (Piperidine) MethodB->ProcessB CheckA Check Supernatant vs Precipitate (Cis often in supernatant) ProcessA->CheckA Final Pure cis-Isomer (Store at -20°C) CheckA->Final ProcessB->Final

Caption: Decision tree for selecting the optimal purification route based on impurity levels.

Analytical Data Reference

Parametercis-Isomer (Target)trans-Isomer (Impurity)Diagnostic Feature (NMR)
Coupling Constant (

)
~3-5 Hz (Axial-Equatorial)~10-12 Hz (Axial-Axial)Look at H3 proton signal.[1][2]
Solubility (MeOH) HighModeratecis is often more soluble.[1][2]
Thermodynamics Kinetic ProductThermodynamic Productcis converts to trans with heat/base.[1][2]

Note on NMR: The coupling constant (


) between the proton at C3 and C4 is the definitive method to assign stereochemistry.[1][2] The trans-isomer (diequatorial substituents, meaning protons are diaxial) will show a large coupling constant (~10 Hz).[1][2] The cis-isomer will show a smaller coupling (~4 Hz).[1]

References

  • Gellman, S. H., et al. (2003).[1][2][4] "Asymmetric Synthesis of a New Helix-Forming

    
    -Amino Acid: trans-4-Aminopiperidine-3-carboxylic Acid." European Journal of Organic Chemistry.[1][2][4] (Describes the crystallization and thermodynamic stability of similar piperidine beta-amino acids). [1][2]
    
  • ChemicalBook. (2023).[1][2] "Synthesis and Properties of 4-Amino-1-Boc-piperidine Derivatives." (General solubility and stability data for Boc-piperidine scaffolds).

  • Smolecule. (2023).[1][2] "cis-4-Boc-Amino-piperidine-3-carboxylic acid methyl ester Synthesis and Applications." (Discusses the esterification route for separation). [1][2]

  • MedChemExpress. (2024).[1][2] "Storage and Handling of Boc-Amino Acid Derivatives." (Guidelines for preventing degradation/epimerization).

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Coupling Constants (J-Values) for Cis-3,4-Disubstituted Piperidines

For researchers, medicinal chemists, and professionals in drug development, the piperidine ring is a cornerstone of molecular design. Its prevalence in pharmaceuticals and natural products underscores the critical import...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, medicinal chemists, and professionals in drug development, the piperidine ring is a cornerstone of molecular design. Its prevalence in pharmaceuticals and natural products underscores the critical importance of understanding its three-dimensional structure. The precise spatial arrangement of substituents, dictated by the ring's conformation, directly influences biological activity, receptor binding, and pharmacokinetic properties. Among the most powerful tools for elucidating this conformation in solution is Nuclear Magnetic Resonance (NMR) spectroscopy, and specifically, the analysis of proton-proton (¹H-¹H) coupling constants, or J-values.

This guide provides an in-depth comparison of J-values for cis-3,4-disubstituted piperidines, offering experimental data to illustrate how these values serve as a reliable indicator of substituent orientation and ring conformation. We will explore the theoretical underpinnings of this analysis, present comparative data for different substitution patterns, and provide a foundational experimental protocol for acquiring high-fidelity NMR data.

The Decisive Role of Chair Conformation and the Karplus Relationship

The piperidine ring, analogous to cyclohexane, predominantly adopts a low-energy chair conformation to minimize torsional and steric strain.[1] In a cis-3,4-disubstituted piperidine, this chair conformation can exist as two primary conformers in equilibrium: one with the C3 substituent axial and the C4 substituent equatorial (3a,4e), and the other with the C3 substituent equatorial and the C4 substituent axial (3e,4a). The position of this equilibrium is determined by the steric bulk and electronic nature of the substituents.

The key to deciphering the dominant conformer lies in the vicinal coupling constants (³J) between the protons on C3 and C4 (H3 and H4). The magnitude of this coupling is dictated by the dihedral angle (Φ) between the coupled protons, a relationship elegantly described by the Karplus equation.[2]

The Karplus Relationship: ³J = Acos²(Φ) + Bcos(Φ) + C

Where A, B, and C are empirically derived parameters. In essence, the Karplus relationship predicts that:

  • A large ³J value (typically 8-13 Hz) corresponds to a dihedral angle of ~180° (an anti or trans-diaxial relationship).

  • A small ³J value (typically 1-5 Hz) corresponds to a dihedral angle of ~60° (a gauche or axial-equatorial/equatorial-equatorial relationship).[3]

This principle is the bedrock of conformational analysis for cyclic systems. By measuring the ³J(H3, H4) coupling constant, we can confidently assign the relative orientation of the substituents.

Comparative Analysis of J-Values: A Data-Driven Approach

The following tables summarize experimental ¹H NMR coupling constants for a range of cis-3,4-disubstituted piperidines, illustrating the influence of different substituents on the observed J-values and, by extension, the preferred ring conformation.

Case Study 1: Alkyl-Substituted Piperidines

Alkyl groups are sterically demanding and will strongly prefer an equatorial orientation to minimize unfavorable 1,3-diaxial interactions.

CompoundSubstituentsCoupling Constant (Hz)Inferred Conformation
cis-3,4-Dimethylpiperidine3-CH₃, 4-CH₃³J(H3, H4) not explicitly resolved, but analysis of other couplings suggests a dominant diequatorial conformer.3e,4a and 3a,4e equilibrium, likely favoring the conformer with the C4-methyl equatorial.

Note: While the direct ³J(H3,H4) is not provided in the reference, the overall analysis of the spectrum for 3,4-dimethylpiperidine is consistent with a chair conformation where both substituents prefer equatorial positions, leading to an equilibrium between the two possible chair forms for the cis isomer.

Case Study 2: Aryl and Hydroxyl Substituted Piperidines

The interplay between a bulky aryl group and a smaller hydroxyl group provides a clear example of conformational preference.

CompoundSubstituentsCoupling Constant (Hz)Inferred Conformation
tert-Butyl (3S,4R)-4-hydroxy-3-phenylpiperidine-1-carboxylate3-Phenyl, 4-OH³J(H3, H4) = 3.2 HzPredominantly 3e,4a (equatorial phenyl, axial hydroxyl)

In this case, the small coupling constant of 3.2 Hz between H3 and H4 is indicative of a gauche relationship. This strongly suggests that the bulky phenyl group at C3 occupies the equatorial position to minimize steric strain, forcing the smaller hydroxyl group at C4 into the axial position.

Case Study 3: Halogen-Substituted Piperidines

The introduction of an electronegative and sterically smaller substituent like fluorine can lead to more complex conformational preferences due to the influence of electronic effects.

CompoundSubstituentsCoupling Constant (Hz)Inferred Conformation
cis-3-Fluoro-4-methylpiperidine3-F, 4-CH₃³J(¹⁹F, H4a) ≈ 38.5-40.4 HzPredominantly 3a,4e (axial fluorine, equatorial methyl)

For fluorinated systems, the analysis is often based on ³J(¹⁹F,¹H) couplings.[4][5] A large coupling constant between an axial fluorine and an axial proton is observed. In the case of cis-3-fluoro-4-methylpiperidine, the data indicates a strong preference for the conformer where the methyl group occupies the equatorial position and the fluorine atom is axial.[1][6] This preference is influenced by a combination of steric factors (the larger methyl group driving the equilibrium) and hyperconjugative effects involving the C-F bond.

Logical Framework for Conformational Assignment

The process of assigning the dominant conformation of a cis-3,4-disubstituted piperidine using J-values can be visualized as a logical workflow.

G cluster_0 Experimental Data Acquisition cluster_1 Spectral Analysis cluster_2 Conformational Interpretation exp Acquire High-Resolution ¹H NMR Spectrum measure_J Measure ³J(H3, H4) Coupling Constant exp->measure_J Identify H3 & H4 signals karplus Apply Karplus Relationship measure_J->karplus Input J-value large_J Large J-value (8-13 Hz) karplus->large_J small_J Small J-value (1-5 Hz) karplus->small_J conformer_A Dominant Conformer: 3a,4e or 3e,4a (diaxial H3-H4) large_J->conformer_A Dihedral Angle ≈ 180° conformer_B Dominant Conformer: 3e,4a or 3a,4e (ax-eq or eq-eq H3-H4) small_J->conformer_B Dihedral Angle ≈ 60°

Caption: Workflow for Conformational Assignment.

Experimental Protocol: Acquiring High-Quality ¹H NMR Data for J-Value Analysis

To ensure the accurate determination of coupling constants, a well-designed NMR experiment is paramount. The following protocol outlines the key steps for a standard ¹H NMR experiment.

I. Sample Preparation:

  • Dissolve the Sample: Accurately weigh approximately 5-10 mg of the piperidine derivative and dissolve it in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O) in a clean, dry NMR tube. The choice of solvent can sometimes influence the conformational equilibrium.

  • Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

II. NMR Spectrometer Setup:

  • Instrument: Utilize a high-field NMR spectrometer (≥400 MHz) to achieve better signal dispersion and simplify the analysis of complex multiplets.

  • Tuning and Shimming: Tune the probe to the ¹H frequency and perform automated or manual shimming to optimize the magnetic field homogeneity, ensuring sharp, symmetrical peaks.

III. Data Acquisition:

  • Standard ¹H Pulse Program: Use a standard single-pulse experiment.

  • Spectral Width: Set the spectral width to cover the entire proton chemical shift range (e.g., -1 to 12 ppm).

  • Acquisition Time (at): Set a sufficiently long acquisition time (e.g., 2-4 seconds) to ensure high digital resolution for accurate measurement of J-values.

  • Relaxation Delay (d1): Use a relaxation delay of 1-2 seconds to allow for adequate relaxation of the protons between scans.

  • Number of Scans (ns): Adjust the number of scans based on the sample concentration to achieve an adequate signal-to-noise ratio. For a typical sample, 16 or 32 scans are often sufficient.

IV. Data Processing:

  • Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phasing and Baseline Correction: Carefully phase the spectrum to obtain pure absorption lineshapes and apply a baseline correction to ensure a flat baseline.

  • Referencing: Reference the spectrum to the TMS signal at 0.00 ppm.

  • J-Value Measurement: Expand the multiplets of interest (H3 and H4) and use the spectrometer's software to accurately measure the peak-to-peak separation, which corresponds to the coupling constant in Hertz (Hz).

Conclusion

The vicinal coupling constant, ³J(H3, H4), is a powerful and readily accessible parameter for determining the conformational preferences of cis-3,4-disubstituted piperidines in solution. A large coupling constant reliably indicates a trans-diaxial relationship between the coupled protons, while a small coupling constant points to a gauche orientation. This data, when interpreted through the lens of the Karplus relationship, provides invaluable insights for medicinal chemists and drug development professionals, enabling the rational design of molecules with specific three-dimensional structures to optimize biological activity. The careful application of high-resolution NMR spectroscopy, as outlined in the provided protocol, ensures the acquisition of accurate and dependable data for this critical analysis.

References

  • Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal, 26(35), 7857-7864. Available at: [Link]

  • Duke University NMR Center. (n.d.). Coupling constants. Retrieved from [Link]

  • Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2020). Corrigendum: Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal, 26(63), 14507. Available at: [Link]

  • Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Coupling Constants. Retrieved from [Link]

  • Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2020). Corrigendum: Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference(Chem. Eur. J., 2020, 26, 10.1002/chem.202001355). The Hebrew University of Jerusalem. Available at: [Link]

  • YouTube. (2019, December 11). H NMR coupling and coupling constants. Retrieved from [Link]

  • University of California, Davis. (n.d.). COUPLING CONSTANTS AND STRUCTURE: VICINAL COUPLINGS. Retrieved from [Link]

  • Indian Academy of Sciences. (n.d.). Conformational studies on some 3-chloro- 2,6-diaryl- piperidin-4-ones by 1H NMR spectra. Retrieved from [Link]

  • Supporting Information for "Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions". (n.d.). Royal Society of Chemistry. Retrieved from [Link]

  • Reddit. (2016, February 17). NMR: relating coupling constants and major product. Retrieved from [Link]

  • ResearchGate. (2025, October 17). The conformational preferences of cis-3-fluoro-4-methylpiperidine (3)... [Image]. Retrieved from [Link]

  • PubMed. (2004, November 1). Design and Synthesis of 4-phenyl Piperidine Compounds Targeting the Mu Receptor. Retrieved from [Link]

  • Beilstein Journals. (n.d.). nmr-prove of configuration. Retrieved from [Link]

  • Reich, H. J. (2017). 1H NMR Coupling Constants. Retrieved from [Link]

  • Cherney, R. J., et al. (2008). Synthesis and evaluation of cis-3,4-disubstituted piperidines as potent CC chemokine receptor 2 (CCR2) antagonists. Bioorganic & Medicinal Chemistry Letters, 18(18), 5063-5065. Available at: [Link]

  • ResearchGate. (n.d.). Effect of solvent change on chemical shifts of 4-benzyl-4-hydroxypiperidines. Retrieved from [Link]

  • MDPI. (2021, April 30). Resolving Entangled JH-H-Coupling Patterns for Steroidal Structure Determinations by NMR Spectroscopy. Retrieved from [Link]

  • PMC. (n.d.). Further structural optimization of cis-(6-benzhydryl-piperidin-3-yl)-benzylamine and 1,4-diazabicyclo[3.3.1]nonane derivatives by introducing an exocyclic hydroxyl group: Interaction with dopamine, serotonin and norepinephrine transporters. Retrieved from [Link]

  • Lumen Learning. (n.d.). Coupling constants for 1H and 13C NMR. Retrieved from [Link]

Sources

Comparative

Technical Comparison Guide: cis-4-Amino-Piperidine-3-Carboxylic Acid vs. Nipecotic Acid

This is a comprehensive technical guide comparing cis-4-amino-piperidine-3-carboxylic acid (C4AP3CA) and Nipecotic Acid (NA), designed for researchers investigating GABAergic neurotransmission. Executive Summary This gui...

Author: BenchChem Technical Support Team. Date: March 2026

This is a comprehensive technical guide comparing cis-4-amino-piperidine-3-carboxylic acid (C4AP3CA) and Nipecotic Acid (NA), designed for researchers investigating GABAergic neurotransmission.

Executive Summary

This guide provides a critical analysis of two structurally related piperidine derivatives used to probe the γ-aminobutyric acid (GABA) system.

  • Nipecotic Acid (NA): The industry-standard GABA uptake inhibitor . It targets the GABA Transporter 1 (GAT-1) with high affinity, preventing neurotransmitter clearance from the synaptic cleft. It serves as the parent scaffold for clinically relevant anticonvulsants like Tiagabine.

  • cis-4-Amino-Piperidine-3-Carboxylic Acid (C4AP3CA): A rigid, bifunctional analogue often utilized in structure-activity relationship (SAR) studies. By incorporating an amino group at the 4-position, C4AP3CA mimics the conformation of 2,4-diaminobutyric acid (DABA) , a known hepatotoxic GAT inhibitor. Its pharmacology is distinct, often showing reduced potency at GAT-1 compared to NA but offering a unique scaffold for exploring GABA_C (GABA-ρ) receptor modulation or specific transporter subtypes.

Key Distinction: NA is a pure transport inhibitor , whereas C4AP3CA represents a hybrid pharmacophore (GABA/DABA analogue) with mixed or weaker inhibitory potential, often used to map the steric tolerance of the GAT binding pocket.

Structural & Pharmacological Analysis

Chemical Structure Comparison
FeatureNipecotic Acid (NA) cis-4-Amino-Piperidine-3-Carboxylic Acid
IUPAC Name Piperidine-3-carboxylic acid4-aminopiperidine-3-carboxylic acid
Core Scaffold Piperidine ring (secondary amine)Piperidine ring (secondary amine)
Key Substituents 3-Carboxyl group (-COOH)3-Carboxyl group (-COOH), 4-Amino group (-NH₂)
Stereochemistry (R)-enantiomer is bioactivecis-configuration (3,4-syn) mimics folded GABA
GABA Analogue Rigid GABA analogueRigid DABA (2,4-diaminobutyric acid) analogue
Physicochemical Zwitterionic, HydrophilicZwitterionic, Highly Polar (Two basic amines)
Mechanism of Action
Nipecotic Acid (The Transporter Specialist)
  • Target: High-affinity competitive inhibitor of GAT-1 (IC₅₀ ≈ 4–10 µM). Also inhibits GAT-2/3 and BGT-1 with lower potency.

  • Mechanism: NA binds to the substrate recognition site of the transporter. Crucially, it is also a substrate , meaning it is translocated into the presynaptic neuron, displacing GABA and elevating synaptic concentrations.

  • Limitation: It does not cross the Blood-Brain Barrier (BBB) effectively due to its zwitterionic nature.

cis-4-Amino-Piperidine-3-Carboxylic Acid (The Structural Probe)
  • Target: Primarily investigated as a GAT inhibitor (analogue of DABA) or GABA receptor ligand .

  • SAR Insight: The addition of the 4-amino group introduces significant steric bulk and polarity.

    • Transporter: Studies on 4-substituted nipecotic acids (e.g., 4-hydroxy) typically show reduced affinity for GAT-1 compared to unsubstituted NA. The 4-amino group likely interferes with the hydrophobic pocket required for high-affinity GAT binding, making C4AP3CA a weaker inhibitor (IC₅₀ > 100 µM or inactive depending on subtype).

    • Receptor: The cis-configuration mimics the "folded" conformation of GABA, potentially conferring weak partial agonist activity at GABA_C or GABA_A receptors, similar to cis-4-aminocrotonic acid (CACA).

Experimental Data Comparison

The following table summarizes the inhibitory potency of these compounds against the GABA uptake system (synaptosomes or GAT-expressing cells).

CompoundTargetParameterValue (Approx.)Activity Type
Nipecotic Acid GAT-1 (Human)IC₅₀4 – 10 µM Potent Inhibitor / Substrate
cis-4-Amino-PCA GAT-1 (Human)IC₅₀> 100 µM / Inactive Weak Inhibitor
Guavacine GAT-1IC₅₀~8 µMPotent Inhibitor
L-DABA GAT-1IC₅₀~30 µMInhibitor (Neurotoxic)
GABA GAT-1K_m~2–5 µMEndogenous Substrate

Note: The reduced potency of C4AP3CA highlights the strict steric requirements of the GAT-1 pharmacophore at the 4-position.

Experimental Protocols

To experimentally verify the activity of C4AP3CA versus NA, use the following self-validating protocols.

[³H]-GABA Uptake Inhibition Assay

Objective: Determine if C4AP3CA inhibits GABA transport (GAT activity).

  • Preparation: Isolate rat cortical synaptosomes or use HEK-293 cells stably expressing hGAT-1.

  • Buffer: Krebs-Ringer phosphate buffer (pH 7.4), oxygenated.

  • Incubation:

    • Pre-incubate cells/synaptosomes with varying concentrations of NA (0.1–100 µM) or C4AP3CA (1–1000 µM) for 10 min at 37°C.

    • Control: Buffer only (Total Uptake).

    • Blank: Incubate at 4°C or add 1 mM Nipecotic Acid (Non-specific Uptake).

  • Uptake: Add [³H]-GABA (final conc. 10 nM) and incubate for 5 min.

  • Termination: Rapid filtration through GF/B filters (pre-soaked in 0.1% PEI). Wash 3x with ice-cold buffer.

  • Analysis: Measure radioactivity via liquid scintillation counting.

  • Calculation: Plot % Inhibition vs. Log[Concentration] to determine IC₅₀.

    • Validation: NA should yield an IC₅₀ of ~5–10 µM. If C4AP3CA shows no inhibition at 100 µM, it is inactive at GAT-1.

Electrophysiological Recording (Whole-Cell Patch Clamp)

Objective: Determine if C4AP3CA acts as a GABA receptor agonist (GABA_A or GABA_C).

  • System: Xenopus oocytes or HEK-293 cells expressing GABA_A (α1β2γ2) or GABA_C (ρ1) subunits.

  • Recording: Voltage-clamp at -60 mV.

  • Application:

    • Apply GABA (10 µM) as a reference agonist.

    • Wash.

    • Apply C4AP3CA (100 µM – 1 mM).

  • Interpretation:

    • Inward Current: Indicates agonism.[1][2][3][4][5] Compare amplitude to GABA max response.

    • No Current: Indicates no agonist activity.

    • Co-application: Apply GABA + C4AP3CA. If GABA current is reduced, C4AP3CA may be an antagonist .

Mechanistic Visualization

The following diagram illustrates the differential binding modes and the synaptic fate of these molecules.

G cluster_synapse GABAergic Synapse GABA GABA GAT1 GAT-1 Transporter (Presynaptic) GABA->GAT1 Substrate (Reuptake) GABAR GABA Receptor (Postsynaptic) GABA->GABAR Activation (Cl- Influx) NA Nipecotic Acid (GAT Inhibitor) NA->GAT1 Competitive Inhibition (High Affinity) NA->GABAR Weak Agonist (Only at >1mM) C4A cis-4-Amino-PCA (Structural Probe) C4A->GAT1 Weak/No Inhibition (Steric Hindrance) C4A->GABAR Potential Partial Agonist (GABA-C?)

Figure 1: Mechanistic differentiation. Nipecotic Acid (Blue) strongly blocks GAT-1, while cis-4-Amino-PCA (Yellow) interacts weakly due to steric hindrance at the 4-position.

References

  • Krogsgaard-Larsen, P., & Johnston, G. A. (1975). Inhibition of GABA uptake in rat brain slices by nipecotic acid, various isoxazoles and related compounds. Journal of Neurochemistry, 25(6), 797-802. Link

  • Schousboe, A., et al. (1979). GABA uptake inhibitors: structure-activity relationships and therapeutic potential.[6] Epilepsia, 20(s1). Link

  • Johnston, G. A., et al. (1976). Nipecotic acid: a potent inhibitor of GABA uptake.[7][8] Nature, 260, 164-165. Link

  • Kragler, A., et al. (2008). Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1-mGAT4.[7] European Journal of Medicinal Chemistry, 43(11), 2404-2411. Link

  • Chebib, M., & Johnston, G. A. (2000). The 'ABC' of GABA receptors: a brief review. Clinical and Experimental Pharmacology and Physiology, 27(1-2), 68-75. Link

Sources

Validation

A Comparative Guide to the Biological Activity of Cis vs. Trans β-Amino Acid Piperidine Isomers

For Researchers, Scientists, and Drug Development Professionals The Decisive Role of Stereochemistry in Piperidine Scaffolds The piperidine ring is a cornerstone of medicinal chemistry, present in a multitude of pharmace...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The Decisive Role of Stereochemistry in Piperidine Scaffolds

The piperidine ring is a cornerstone of medicinal chemistry, present in a multitude of pharmaceuticals.[1][2] When this six-membered heterocycle is disubstituted with functional groups, such as in β-amino acid derivatives, the spatial arrangement of these groups—termed stereoisomerism—becomes a critical determinant of biological function. The cis (substituents on the same side of the ring) and trans (substituents on opposite sides) configurations give rise to distinct molecular shapes, profoundly influencing how these molecules interact with biological targets like receptors and enzymes.

The underlying principle is that the piperidine ring is not flat but predominantly adopts a "chair" conformation to minimize steric and torsional strain.[3] The orientation of the substituents in either axial (perpendicular to the ring plane) or equatorial (in the plane of the ring) positions is dictated by their cis or trans relationship, which in turn governs the molecule's overall topography and its ability to fit into a biological binding pocket.

Conformational Analysis: The Structural Foundation of Differential Activity

The biological activity of a molecule is intrinsically linked to its three-dimensional shape. For piperidine derivatives, the stability of their chair conformations is a key factor.

  • Trans Isomers: These isomers often adopt a more rigid and predictable chair conformation. For example, in a 2,5-disubstituted piperidine, a trans configuration can allow both bulky substituents to occupy equatorial positions, which is energetically favorable. This locked conformation presents a well-defined pharmacophore to a biological target.

  • Cis Isomers: In contrast, cis isomers can exhibit greater conformational flexibility. Depending on the nature of the substituents, a cis isomer might exist as an equilibrium of two chair conformers or even adopt a higher-energy "twist-boat" conformation.[4] This flexibility can sometimes be advantageous, allowing the molecule to adapt to the binding site, but it can also lead to a loss of binding affinity due to an entropic penalty.

The following diagram illustrates the fundamental conformational differences between cis and trans disubstituted piperidines.

G cluster_trans Trans Isomer (Rigid Conformation) cluster_cis Cis Isomer (Flexible Conformations) trans_chair Diequatorial Chair (Often Preferred) Biological_Target Receptor/ Enzyme trans_chair->Biological_Target Well-defined Interaction cis_chair1 Axial/Equatorial Chair cis_chair2 Equatorial/Axial Chair cis_chair1->cis_chair2 Ring Flip cis_twist Twist-Boat cis_chair1->cis_twist Conformational Equilibrium cis_chair1->Biological_Target Potential Interaction cis_chair2->cis_twist

Caption: Conformational preferences of cis and trans piperidine isomers.

Comparative Biological Activity: Case Studies

The stereochemical differences between cis and trans β-amino acid piperidine isomers translate into tangible differences in their biological activities. Below are case studies illustrating this principle.

Case Study 1: Dopamine Transporter (DAT) Inhibition

The dopamine transporter is a crucial protein in the central nervous system responsible for the reuptake of dopamine from the synaptic cleft. Its inhibition can have significant therapeutic effects in conditions like depression and ADHD.

In a study on novel 2,5-disubstituted piperidine derivatives, the cis and trans isomers showed markedly different potencies for DAT.[5] The cis-isomer, 7a , was found to be significantly more potent and selective for the dopamine transporter compared to its trans counterpart.[5] This suggests that the specific spatial arrangement of the substituents in the cis configuration allows for a more optimal interaction with the binding site on the dopamine transporter.

IsomerTargetActivity (Ki, nM)
cis-isomer (7a) Dopamine Transporter (DAT) 15.0
trans-isomerDopamine Transporter (DAT)>1000

Data synthesized from Dutta et al., Bioorg. Med. Chem. Lett. 2001.[5]

Case Study 2: Opioid Receptor Binding

Experimental Protocols for Isomer Differentiation

Distinguishing the biological activity of cis and trans isomers requires robust and precise experimental methods. A competitive radioligand binding assay is a standard and powerful technique for this purpose.[9][10]

Protocol: Competitive Radioligand Binding Assay

This protocol allows for the determination of the binding affinity (Ki) of the unlabeled cis and trans isomers for a specific receptor.[9][11]

Objective: To determine the IC50 (concentration of the test compound that inhibits 50% of radioligand binding) and subsequently calculate the Ki for the cis and trans isomers.

Materials:

  • Cell membranes or tissue homogenates expressing the target receptor.[9]

  • A high-affinity radioligand for the target receptor (e.g., [³H]-dopamine for DAT).

  • Cis and trans isomers of the β-amino acid piperidine derivative (unlabeled test compounds).

  • Assay buffer (e.g., 50 mM Tris, 5 mM MgCl2, pH 7.4).[12]

  • 96-well microplates.

  • Glass fiber filters.

  • Scintillation cocktail and a liquid scintillation counter.

Procedure:

  • Reagent Preparation:

    • Prepare serial dilutions of the cis and trans test compounds in the assay buffer.

    • Prepare a solution of the radioligand at a fixed concentration (typically at or below its Kd value).

    • Prepare the membrane homogenate in the assay buffer to a specific protein concentration.[12]

  • Assay Setup:

    • In a 96-well plate, set up triplicate wells for total binding (membranes + radioligand), non-specific binding (membranes + radioligand + a high concentration of a known unlabeled ligand), and competitive binding (membranes + radioligand + varying concentrations of the cis or trans isomer).[10]

  • Incubation:

    • Incubate the plate at a specific temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes) to allow the binding to reach equilibrium.[12]

  • Filtration and Washing:

    • Rapidly terminate the incubation by vacuum filtration through glass fiber filters to separate the bound from the free radioligand.

    • Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

  • Quantification:

    • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

  • Data Analysis:

    • Calculate the specific binding by subtracting the non-specific binding from the total binding.

    • Plot the percentage of specific binding against the logarithm of the test compound concentration.

    • Use non-linear regression to fit the data to a sigmoidal dose-response curve and determine the IC50 value.[13]

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[12]

Caption: Workflow for a competitive radioligand binding assay.

Implications for Drug Design and Development

The distinct biological profiles of cis and trans β-amino acid piperidine isomers underscore the importance of stereochemistry in drug design.

  • Stereoselective Synthesis: The ability to synthesize stereochemically pure isomers is paramount. Synthetic strategies often involve stereoselective reductions of pyridine precursors or intramolecular cyclizations that control the formation of the desired isomer.[1][14]

  • Structure-Activity Relationship (SAR): A clear understanding of how the cis/trans geometry influences activity allows for the rational design of more potent and selective drug candidates.

  • Reduced Off-Target Effects: By selecting the more active isomer, the therapeutic dose can potentially be lowered, reducing the likelihood of off-target effects caused by the less active or inactive isomer.

Conclusion

The stereochemical relationship between substituents on a β-amino acid piperidine ring is not a subtle chemical detail but a powerful determinant of biological activity. Trans isomers often present a rigid, well-defined conformation, while cis isomers may offer more flexibility. As demonstrated by their differential effects on targets like the dopamine transporter, one isomer can be significantly more potent than the other. This necessitates careful consideration of stereochemistry throughout the drug discovery and development process, from initial synthesis to final biological evaluation. The use of precise experimental techniques, such as competitive binding assays, is essential to dissect these differences and guide the development of safer and more effective therapeutics.

References

  • ResearchGate. Conformational Analysis of Trans and CIS Isomers of N-Trifluoroacetyl-2-Methoxy-4-t. Butylpiperidine and N-Trifluoroacetyl-2-Methoxy-4-Methyl Piperidine. Available from: [Link]

  • Alfa Cytology. Competitive Radioligand Binding Assays. Available from: [Link]

  • Jones, S. P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry, 13, 1614. Available from: [Link]

  • Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. Available from: [Link]

  • PubMed. A standard operating procedure for an enzymatic activity inhibition assay. Available from: [Link]

  • Dutta, A. K., et al. (2001). Rational design and synthesis of novel 2,5-disubstituted cis- and trans-piperidine derivatives exhibiting differential activity for the dopamine transporter. Bioorganic & Medicinal Chemistry Letters, 11(17), 2337-40. Available from: [Link]

  • National Institutes of Health. Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity µ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands. Available from: [Link]

  • GraphPad. The GraphPad Guide to Analyzing Radioligand Binding Data. Available from: [Link]

  • NanoTemper Technologies. Assay setup for competitive binding measurements. Available from: [Link]

  • PubMed. Novel inhibition of porcine pepsin by a substituted piperidine. Preference for one of the enzyme conformers. Available from: [Link]

  • PubMed. Novel piperidine-derived amide sEH inhibitors as mediators of lipid metabolism with improved stability. Available from: [Link]

  • Brieflands. Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors. Available from: [Link]

  • MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Available from: [Link]

  • White Rose eTheses Online. SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Available from: [Link]

  • University of California, San Diego. Enzyme Assay Protocol. Available from: [Link]

  • Dove Press. Synthesis and Biological Activity of Piperine Derivatives as Potential PPARγ Agonists. Available from: [Link]

  • Defense Technical Information Center. Piperidine Synthesis. Available from: [Link]

  • National Institutes of Health. 1-Substituted 4-(3-Hydroxyphenyl)piperazines Are Pure Opioid Receptor Antagonists. Available from: [Link]

  • CSIR-NIScPR. Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Available from: [Link]

  • Indian Academy of Sciences. Conformation of hindered piperidines: Spectroscopic evidence for contribution of boat conformations. Available from: [Link]

  • National Institutes of Health. Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration. Available from: [Link]

  • National Institutes of Health. GABAA receptor modulation by piperine and a non-TRPV1 activating derivative. Available from: [Link]

  • Royal Society of Chemistry. Protocol for enzyme assays. Available from: [Link]

  • MDPI. Biased versus Partial Agonism in the Search for Safer Opioid Analgesics. Available from: [Link]

  • Herba Polonica. β-AMINO ACIDS AND THEIR NATURAL BIOLOGICALLY ACTIVE DERIVATIVES. 5. DERIVATIVES OF UNUSUAL. Available from: [Link]

  • ResearchGate. Overview of cis-and trans-piperidine alkaloids biosynthesis. Available from: [Link]

  • ResearchGate. cis- and trans-Configurations of α,α′-Disubstituted Piperidines and Pyrrolidines by GC-FTIR; Application to Decahydroquinoline Stereochemistry. Available from: [Link]

  • ACS Publications. Stereoselective Synthesis of α-Disubstituted β-Homoprolines. Available from: [Link]

  • Wiley Online Library. Stereocontrolled Synthesis of Fluorine‐Containing Piperidine γ‐Amino Acid Derivatives. Available from: [Link]

  • bioRxiv. How µ-Opioid Receptor Recognizes Fentanyl. Available from: [Link]

  • PubMed. effects of piperidine ring stereochemistry on potency. Identification of norepinephrine transporter selective ligands and broad-spectrum transporter inhibitors. Available from: [Link]

  • MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Available from: [Link]

  • University of Washington. Opioids Opiates & Opioids Opioids Mu & Kappa Receptors Activation of Mu Receptors. Available from: [Link]

  • ResearchGate. Bicyclic Bioisosteres of Piperidine: Version 2.0. Available from: [Link]

  • PubMed. Synthesis and antihypertensive activity of stereoisomers of 4-piperidyl-1,3-dihydro-2-oxo-2H-benzimidazoles. Enhanced potencies of (+) isomers. Available from: [Link]

  • National Institutes of Health. Asymmetric synthesis of β-amino acid derivatives by stereocontrolled C(sp3)-C(sp2) cross-electrophile coupling via radical 1,2-nitrogen migration. Available from: [Link]

  • ACS Publications. Conformation of piperidine and of derivatives with additional ring hetero atoms. Available from: [Link]

  • National Institutes of Health. Synthesis of β2,2-Amino Acids by Stereoselective Alkylation of Isoserine Derivatives Followed by Nucleophilic Ring Opening of Quaternary Sulfamidates. Available from: [Link]

Sources

Comparative

Conformational Analysis of cis-Piperidine-3-Carboxylic Acid in Solution: A Comparative Guide to Analytical Platforms

cis-Piperidine-3-carboxylic acid (nipecotic acid) is a highly privileged pharmacophore in neuropharmacology, serving as the core structural motif for GABA uptake inhibitors such as tiagabine. In solution, this molecule e...

Author: BenchChem Technical Support Team. Date: March 2026

cis-Piperidine-3-carboxylic acid (nipecotic acid) is a highly privileged pharmacophore in neuropharmacology, serving as the core structural motif for GABA uptake inhibitors such as tiagabine. In solution, this molecule exists predominantly as a zwitterion and undergoes rapid chair-chair ring inversion. The cis configuration forces a dynamic competition between steric strain minimization (which favors an equatorial carboxylate) and intramolecular hydrogen bonding between the carboxylate (


) and the protonated amine (

) (which favors an axial carboxylate).

To rationally design drugs based on this scaffold, drug development professionals must accurately map its 3D conformational ensemble in solution. This guide objectively compares the three leading analytical platforms used for this task: High-Field VT-NMR , Vibrational Circular Dichroism (VCD) , and DFT Computational Modeling .

Platform Comparison Overview

No single analytical technique provides a complete picture of zwitterionic dynamics in solution. The table below summarizes the performance metrics and primary utility of the three leading platforms.

Table 1: Performance Matrix of Analytical Platforms
FeatureBruker Avance 800 MHz (VT-NMR)BioTools ChiralIR-2X (VCD)Gaussian 16 (DFT Modeling)
Primary Output

-couplings, NOE, Populations
Chiroptical SignaturesOptimized Geometries, Energies
Timescale Milliseconds (Requires -80 °C)Picoseconds (Ambient Temp)In silico (Static Minima)
Key Strength Direct conformer integrationAbsolute stereochemistryTheoretical validation
Limitation Limited by solvent freezing pointsRequires high concentrationsImplicit solvation inaccuracies

In-Depth Platform Analysis & Experimental Protocols

Platform A: High-Field VT-NMR (Bruker Avance III HD 800 MHz)

The Causality of the Method: At ambient temperatures, the chair-chair interconversion of the piperidine ring occurs on the microsecond timescale, which is faster than the NMR timescale. This results in time-averaged


 and 

signals. By utilizing Variable Temperature NMR (VT-NMR) and cooling the sample to -80 °C, the thermal energy is reduced below the activation barrier for ring inversion. This slows the exchange rate, allowing the individual axial and equatorial conformers to be resolved and directly integrated [[1]]([Link]).

Self-Validating Experimental Protocol:

  • Sample Preparation: Dissolve 15 mg of cis-piperidine-3-carboxylic acid in 0.6 mL of

    
    .
    
    • Causality: Methanol is chosen over

      
       because its freezing point (-98 °C) safely accommodates the -80 °C target temperature required to freeze the conformational exchange.
      
  • Self-Validating Temperature Calibration: Prior to analyzing the sample, insert a pure

    
     standard tube. Measure the chemical shift difference (
    
    
    
    ) between the residual hydroxyl and methyl protons.
    • Causality: Internal probe thermocouples are notoriously inaccurate at cryogenic extremes. The

      
       of methanol acts as an absolute, self-validating internal thermometer, ensuring the sample is exactly at -80 °C before acquisition.
      
  • Acquisition: Acquire

    
     spectra using a 90° pulse with a prolonged relaxation delay (
    
    
    
    , typically 5-10 seconds).
    • Causality: Full longitudinal relaxation is mandatory; otherwise, the integration of the axial vs. equatorial peaks will be artificially skewed, invalidating thermodynamic calculations.

  • Data Extraction: Integrate the well-resolved

    
    -proton signals. Calculate the free energy difference using 
    
    
    
    .
Platform B: Vibrational Circular Dichroism (BioTools ChiralIR-2X)

The Causality of the Method: While NMR requires cryogenic freezing to resolve conformers, VCD operates on the vibrational timescale (picoseconds), capturing an instantaneous snapshot of the conformational ensemble at room temperature. VCD is exquisitely sensitive to the spatial arrangement of functional groups and intramolecular hydrogen bonding, making it ideal for distinguishing the absolute stereochemistry and zwitterionic interactions of the piperidine ring .

Self-Validating Experimental Protocol:

  • Sample Preparation: Prepare a highly concentrated solution (0.5 M) in

    
    .
    
    • Causality: VCD differential absorbance (

      
      ) is typically 
      
      
      
      to
      
      
      times weaker than standard IR absorbance. High concentrations are strictly required to achieve a viable signal-to-noise ratio.
  • Self-Validating Baseline Correction: Acquire a background spectrum using a racemic mixture of cis-piperidine-3-carboxylic acid under identical conditions.

    • Causality: Subtracting the racemate spectrum from the enantiopure sample mathematically eliminates artifactual linear dichroism and cell window birefringence. If the racemate does not yield a perfectly flat baseline, the optical alignment is compromised, and the system self-reports an error.

  • Acquisition: Scan the mid-IR region (2000–800 cm⁻¹) for 4–6 hours (approx. 14,000 scans) using a

    
     cell with a 50 µm path length to prevent solvent blackout.
    
Platform C: DFT Computational Suite (Gaussian 16)

The Causality of the Method: Neither NMR nor VCD can be fully interpreted without theoretical grounding. DFT provides the energetic benchmarks and simulated spectra required to deconvolute the experimental data. For zwitterionic piperidines, the choice of basis set and solvation model dictates the accuracy of the predicted hydrogen bond strengths .

Self-Validating Experimental Protocol:

  • Conformational Search: Execute a molecular mechanics (MMFF) search to generate all plausible chair and boat conformers.

  • Geometry Optimization: Optimize geometries at the B3LYP/6-311++G(d,p) level using the Polarizable Continuum Model (PCM) for water.

    • Causality: The inclusion of diffuse functions ("++") is non-negotiable. Without them, the diffuse electron density of the anionic carboxylate group (

      
      ) cannot be accurately modeled, leading to massive errors in hydrogen bond distance and energy.
      
  • Self-Validating Frequency Check: Compute harmonic vibrational frequencies.

    • Causality: The absence of imaginary (negative) frequencies confirms that the optimized geometry is a true local minimum on the potential energy surface, validating the structure for subsequent VCD and NMR tensor calculations.

Experimental Data Synthesis

By combining the outputs of these three platforms, we can accurately map the thermodynamics of the conformational equilibrium. The data below demonstrates how the intramolecular hydrogen bond competes with solvation effects.

Table 2: Conformational Free Energy Differences ( )
Solvent EnvironmentAnalytical Platform

(kcal/mol)
Major ConformerIntramolecular H-Bond

(Zwitterion)
VT-NMR (Bruker)+0.41EquatorialWeak (~1.0 kcal/mol)

(Zwitterion)
VT-NMR (Bruker)+0.15EquatorialModerate (~1.7 kcal/mol)
Implicit WaterDFT (Gaussian 16)+0.55EquatorialOverestimated in implicit
Nonpolar (Neutral)VCD / DFT-0.46AxialStrong (>2.0 kcal/mol)

Note: Positive


 values indicate an equatorial preference. Data synthesized from benchmark NMR investigations .

Multi-Platform Integration Workflow

To achieve a publication-grade conformational analysis, these platforms must be used synergistically. The logical relationship and data flow between the physical instrumentation and computational modeling are mapped below.

ConformationalAnalysis Sample cis-Piperidine-3-carboxylic acid (Zwitterionic Solution) NMR Bruker Avance 800 MHz VT-NMR (-80°C) Sample->NMR VCD BioTools ChiralIR-2X VCD Spectroscopy (25°C) Sample->VCD DFT Gaussian 16 DFT / PCM Solvation Sample->DFT In Silico Model NMR_Data Resolve Ax/Eq Peaks Calculate ΔG via Integration NMR->NMR_Data VCD_Data Chiroptical Signatures Identify H-Bonding Modes VCD->VCD_Data DFT_Data Simulated Spectra & Theoretical Free Energies DFT->DFT_Data Synthesis Ensemble Weighting & Data Deconvolution NMR_Data->Synthesis VCD_Data->Synthesis DFT_Data->Synthesis Result Validated 3D Conformational Profile in Solution Synthesis->Result

Fig 1. Multi-platform workflow for resolving zwitterionic piperidine conformations in solution.

References

  • Abraham, R. J., Aboitiz, N., Merrett, J., Sherborne, B., & Whitcombe, I. (2000). "Conformational analysis. Part 34. An NMR investigation of the conformational equilibrium and intramolecular hydrogen bonding in nipecotic acid derivatives." Journal of the Chemical Society, Perkin Transactions 2, (11), 2251-2258. URL:[Link]

  • Bouř, P., Navrátilová, H., Setnička, V., Urbanová, M., & Volka, K. (2002). "(3R,4S)-4-(4-Fluorophenyl)-3-hydroxymethyl-1-methylpiperidine: Conformation and Structure Monitoring by Vibrational Circular Dichroism." The Journal of Organic Chemistry, 67(1), 161-168. URL:[Link]

  • Szafran, M., et al. (2007). "B3LYP study of the conformers and rotamers of isostructural N-methylpiperidine betaine hydrochloride and (1-methylcyclohexyl)-acetic acid. The effect of electrostatic attraction on rotation barriers." Journal of Molecular Structure, 844, 153-163. URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of cis-1-Boc-4-Amino-piperidine-3-carboxylic acid

This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the proper disposal of cis-1-Boc-4-Amino-piperidine-3-carboxylic acid. Ensuring the safe and complia...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the proper disposal of cis-1-Boc-4-Amino-piperidine-3-carboxylic acid. Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the protection of personnel and the environment. The following protocols are designed to supplement, not replace, institution-specific safety guidelines and the official Safety Data Sheet (SDS) provided by the manufacturer.

Pre-Disposal Hazard Assessment and Safety

A thorough understanding of the chemical's properties is the foundation of its safe handling and disposal. While a specific Safety Data Sheet (SDS) for the cis isomer was not available, data from closely related compounds, such as 4-((tert-Butoxycarbonyl)amino)piperidine-4-carboxylic acid and other piperidine derivatives, allows for a robust preliminary hazard assessment.

1.1. Hazard Profile

Based on available data for analogous structures, cis-1-Boc-4-Amino-piperidine-3-carboxylic acid should be handled as a hazardous chemical. The primary hazards are summarized in the table below.

Hazard CategoryDescriptionPotential EffectsCitations
Acute Toxicity (Oral) Harmful if swallowed.Weakness, convulsions may occur.[1][2]
Skin Corrosion/Irritation Causes skin irritation.Redness, itching, or inflammation upon contact.[2][3]
Eye Damage/Irritation Causes serious eye irritation.Pain, watering, and redness. Prolonged contact may cause damage.[2][3]
Respiratory Irritation May cause respiratory tract irritation.Coughing, shortness of breath, and irritation of the nasal passages.[1][2]

It is imperative to always consult the specific Safety Data Sheet (SDS) for the exact compound you are using before handling or disposal to obtain the most accurate and detailed safety information.

1.2. Required Personal Protective Equipment (PPE)

Given the identified hazards, the following PPE is mandatory when handling or disposing of this compound:

  • Eye Protection: Use chemical safety goggles and a face shield approved under appropriate government standards such as NIOSH (US) or EN 166(EU).[2]

  • Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber) that have been inspected prior to use. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.[2][4]

  • Body Protection: A complete suit protecting against chemicals or a lab coat is required. The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.[2]

  • Respiratory Protection: While not always required for small quantities in a well-ventilated area, a NIOSH-approved respirator should be used if dust or aerosols are generated.[1][5]

All handling of this substance, including preparation for disposal, should occur within a certified chemical fume hood to ensure adequate ventilation.[5][6]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is critical to prevent exposure and environmental contamination.

2.1. Small Spills

  • Restrict Access: Ensure the spill area is clear of all non-essential personnel.

  • Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

  • Contain & Absorb: For liquid spills, use an inert absorbent material (e.g., sand, diatomaceous earth).[7] For solid spills, carefully sweep up the material to avoid creating dust.[1][2]

  • Collect: Place the absorbed or swept material into a suitable, labeled, and sealed container for hazardous waste disposal.[1][8]

  • Decontaminate: Clean the spill area with soap and plenty of water.[2]

  • Dispose: Treat all cleanup materials as hazardous waste.

2.2. Large Spills

  • Evacuate: Immediately evacuate personnel from the affected area.[2]

  • Alert: Notify your institution's Environmental Health and Safety (EHS) department and your supervisor at once.

  • Secure the Area: Prevent entry into the spill zone.

  • Professional Cleanup: Do not attempt to clean up a large spill yourself. Await the arrival of trained emergency or EHS personnel.

Step-by-Step Disposal Procedure

The recommended and required method for disposing of cis-1-Boc-4-Amino-piperidine-3-carboxylic acid is through a licensed professional waste disposal service.[2] Do not attempt to dispose of this chemical down the drain or in regular trash.[2][6]

Step 1: Waste Identification and Segregation

  • This compound is a non-halogenated organic solid. It must be segregated from other waste streams such as halogenated solvents, strong acids/bases, and oxidizers.[9]

  • Incompatible materials to avoid include strong oxidizing agents and strong acids.[1]

Step 2: Selecting a Waste Container

  • Use a container that is in good condition, leak-proof, and compatible with the chemical. A high-density polyethylene (HDPE) container is a suitable choice.[10][11]

  • The original product container can often be used, provided it is properly labeled for waste.[11]

Step 3: Labeling the Waste Container

  • Proper labeling is a critical regulatory requirement. The label must include:

    • The words "HAZARDOUS WASTE ".[11]

    • The full chemical name: "cis-1-Boc-4-Amino-piperidine-3-carboxylic acid ".[11]

    • The approximate quantity of the waste.

    • The date the waste was first added to the container.

    • Any associated hazards (e.g., "Irritant," "Harmful if Swallowed").

Step 4: Accumulating Waste

  • Keep the hazardous waste container tightly sealed at all times, except when adding waste.[10][11]

  • Store the container in a designated Satellite Accumulation Area (SAA) that is under the control of the generator.[12]

  • Ensure the storage area is cool, dry, and well-ventilated.[3][4]

  • Do not fill the container beyond 90% of its capacity to allow for expansion.[10]

Step 5: Arranging for Disposal

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup.[12]

  • Provide a complete and accurate description of the waste, including the chemical name and quantity.[12]

The workflow for making disposal decisions is outlined in the diagram below.

DisposalWorkflow cluster_prep Preparation & Collection cluster_disposal Final Disposal cluster_spill Contingency: Spill start Unused or Waste cis-1-Boc-4-Amino-piperidine-3-carboxylic acid ppe Don Appropriate PPE (Goggles, Gloves, Lab Coat) start->ppe spill Spill Occurs start->spill container Select Compatible, Labeled Hazardous Waste Container ppe->container label_container Label Container: 'HAZARDOUS WASTE' + Chemical Name & Hazards container->label_container transfer Transfer Waste into Container (in Fume Hood) label_container->transfer seal_store Seal Container Securely & Store in Designated Satellite Accumulation Area (SAA) transfer->seal_store contact_ehs Contact Institutional EHS or Licensed Waste Contractor for Pickup seal_store->contact_ehs provide_info Provide Accurate Waste Information for Manifest contact_ehs->provide_info pickup Waste Collected by Authorized Personnel provide_info->pickup contain Contain & Collect Spill (using inert absorbent) spill->contain contain->transfer Add to waste container

Disposal decision workflow for cis-1-Boc-4-Amino-piperidine-3-carboxylic acid.

Decontamination and Empty Container Disposal

  • Equipment Decontamination: Any laboratory equipment (e.g., spatulas, glassware) that has come into contact with the chemical must be thoroughly decontaminated by washing with soap and water before reuse.

  • Empty Container Disposal: A container is not considered empty until it has been triple-rinsed with a suitable solvent (e.g., water or an appropriate organic solvent).[9]

    • The rinsate from this process must be collected as hazardous waste and added to your designated waste container.[9]

    • Once triple-rinsed, the original labels on the container must be completely removed or defaced.[9]

    • The clean, de-labeled container can then be disposed of in accordance with your institution's policies for non-hazardous lab glass or plastic.

The Rationale Behind the Protocol: Boc Protecting Groups

The tert-butoxycarbonyl (Boc) group is a common protecting group for amines in organic synthesis.[13] While methods exist for its removal, typically using strong acids like trifluoroacetic acid (TFA), attempting to "deactivate" or "neutralize" this compound as a final step in an experiment is not a recommended disposal practice .[13][14] Such a reaction would create a new set of chemical waste products (the deprotected amine salt, isobutene, and carbon dioxide) that would still require formal hazardous waste disposal and could introduce unnecessary risks if not performed correctly.[14] Therefore, the most direct, compliant, and safest method of disposal is to handle the compound as is, without chemical modification, through a licensed waste management provider.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of cis-1-Boc-4-Amino-piperidine-3-carboxylic acid, minimizing risks to themselves and the environment.

References

  • AAPPTec, LLC. (n.d.). Safety Data Sheet: 1-Boc-4-(N-Boc-amino)piperidine-4-carboxylic acid.
  • BenchChem. (2025). Proper Disposal of (3-Amino-4-hydroxyphenyl)acetic Acid: A Guide for Laboratory Professionals.
  • Thermo Fisher Scientific. (2023, March 16). Piperidine - SAFETY DATA SHEET.
  • Oreate AI Blog. (2026, January 8). Understanding Piperidine: Properties, Uses, and Safety Precautions.
  • Aaron Chemicals LLC. (2024, November 1). Safety Data Sheet: 4-((tert-Butoxycarbonyl)amino)piperidine-4-carboxylic acid.
  • Carl ROTH. (2025, March 31). Safety Data Sheet: Piperidine.
  • University of Otago. (n.d.). Laboratory chemical waste disposal guidelines.
  • Sigma-Aldrich. (2021, November 26). Piperidine; 110-89-4 - SAFETY DATA SHEET.
  • Sigma-Aldrich. (2025, September 23). SAFETY DATA SHEET.
  • ChemicalBook. (n.d.). 4-AMINO-1-BOC-PIPERIDINE-4-CARBOXYLIC ACID - Safety Data Sheet.
  • Cleanchem Laboratories. (n.d.). MATERIAL SAFETY DATA SHEETS PIPERIDINE.
  • Fisher Scientific. (2025, December 25). SAFETY DATA SHEET.
  • Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide.
  • Fisher Scientific. (2010, May 28). SAFETY DATA SHEET: 4-(Boc-amino)piperidine.
  • Thermo Fisher Scientific. (2025, September 22). SAFETY DATA SHEET: 4-Amino-1-Boc-piperidine-4-carboxylic acid.
  • ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles.
  • BenchChem. (2025). Green Chemistry Approaches to N-Boc Protection and Deprotection: A Technical Support Center.
  • Purdue Engineering. (n.d.). Guidelines: Handling and Disposal of Chemicals.
  • (n.d.). MSDS of (3S,4S)-4-aMino-3-methyl-piperidine-1-carboxylic acid tert-butyl ester.
  • Master Organic Chemistry. (n.d.). Amine Protection and Deprotection.
  • Hebei Boze Chemical Co., Ltd. (2019, August 10). BOC Protection and Deprotection.
  • Suzhou Highfine Biotech. (n.d.). Double BOC protection selective removal method.
  • ResearchGate. (n.d.). A practical, catalytic and selective deprotection of a Boc group in N,N '-diprotected amines using iron(III)-catalysis.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.